N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine

• CAS: 81505-64-8

Core Science & Biosynthesis

N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine chemical properties

An In-depth Technical Guide to the Chemical Properties of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine is a synthetic, non-proteinogenic amino acid derivative of significant interest in the fields of medicinal chemistry and peptide science. As a bifunctional molecule, it incorporates a linear six-carbon backbone, a terminal hydroxyl group, and an amine protected by the acid-labile tert-butyloxycarbonyl (Boc) group. This unique combination of features makes it a versatile building block for introducing hydrophilicity and a site for further chemical modification into peptides and small molecule therapeutics. This guide provides a comprehensive overview of its chemical properties, reactivity, and applications, offering field-proven insights for professionals in drug development and chemical synthesis.

Chemical Identity and Molecular Structure

The foundational step in utilizing any chemical reagent is a thorough understanding of its identity and structure. N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine is a racemic mixture, meaning it contains both the D-(R) and L-(S) enantiomers at the alpha-carbon.

Key Identifiers:

• Systematic Name: (RS)-2-((tert-butoxycarbonyl)amino)-6-hydroxyhexanoic acid

• Common Synonyms: Boc-DL-6-hydroxynorleucine, N-Boc-6-hydroxy-DL-norleucine

• CAS Number: 81505-64-8[1]

• Molecular Formula: C₁₁H₂₁NO₅[1]

• Molecular Weight: 247.29 g/mol

The structure features three key domains that dictate its chemical behavior:

• The Norleucine Backbone: A straight-chain, six-carbon amino acid that is an isomer of leucine and isoleucine. Unlike methionine, with which it is nearly isosteric, it lacks a sulfur atom, making it a useful tool for studying the role of methionine in biological systems.[2]

• The N-terminal Boc Group: A widely used protecting group that masks the reactivity of the alpha-amino group, preventing it from forming unwanted peptide bonds during synthesis. Its removal under specific acidic conditions allows for controlled, stepwise peptide elongation.

• The C6-Hydroxyl Group: A terminal primary alcohol that provides a reactive handle for conjugation, cyclization, or modification to alter the parent molecule's solubility and biological activity.

Caption: 2D structure of N-Boc-6-hydroxy-DL-norleucine.

Physicochemical Properties

The physical properties of a compound are critical for determining appropriate handling, storage, and application conditions.

Property	Value	Source
Molecular Formula	C₁₁H₂₁NO₅	[1]
Molecular Weight	247.29 g/mol	Calculated
Appearance	White to off-white powder or solid	[3] (analogue)
Purity	Typically ≥95%	[4]
Solubility	Soluble in methanol, DMSO, and other organic solvents. The parent amino acid, DL-Norleucine, is soluble in water.[5]	[6]
Storage Temperature	0-8 °C	[4]

Note: Some properties are inferred from analogues like Boc-6-aminohexanoic acid and N-Boc-6-hydroxy-D-norleucine due to limited data on the specific DL-compound.

Spectroscopic Profile

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum would provide signals confirming the presence of all key proton environments. Expected chemical shifts (in ppm, relative to TMS) in a solvent like CDCl₃ would be approximately:

  • 1.45 ppm: A strong singlet integrating to 9H, characteristic of the magnetically equivalent protons of the tert-butyl group on the Boc protector.[7]

  • 1.20-1.90 ppm: A series of overlapping multiplets corresponding to the eight protons of the -(CH₂)₄- alkyl chain.

  • 3.65 ppm: A triplet corresponding to the two protons of the hydroxymethylene group (-CH₂OH).

  • 4.30-4.40 ppm: A multiplet for the single α-hydrogen (-CH(NHBoc)-).[7]

  • ~5.0-5.5 ppm: A broad singlet for the N-H proton of the Boc-carbamate.

  • ~10-12 ppm: A very broad singlet for the carboxylic acid proton, which may not always be observed.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum provides a map of the carbon skeleton.

  • ~28.3 ppm: A strong signal from the three equivalent methyl carbons of the Boc group.[7]

  • ~22-34 ppm: Multiple signals corresponding to the four carbons of the alkyl side chain.

  • ~53-56 ppm: Signal for the α-carbon.[7]

  • ~62.5 ppm: Signal for the terminal -CH₂OH carbon.[7]

  • ~80.0 ppm: The quaternary carbon of the Boc group (C(CH₃)₃).[7]

  • ~156 ppm: The carbonyl carbon of the urethane linkage in the Boc group.[7]

  • ~175 ppm: The carbonyl carbon of the carboxylic acid.[7]

• IR (Infrared) Spectroscopy: IR spectroscopy is used to identify the presence of key functional groups through their vibrational frequencies.

  • 3300-2500 cm⁻¹: A broad band characteristic of the O-H stretch of the carboxylic acid.

  • ~3400 cm⁻¹: A sharper band for the O-H stretch of the terminal alcohol.

  • ~3350 cm⁻¹: N-H stretching of the Boc-protected amine.

  • ~2950 cm⁻¹: C-H stretching from the alkyl groups.

  • ~1710 cm⁻¹: A strong C=O stretch from the carboxylic acid carbonyl.

  • ~1690 cm⁻¹: A strong C=O stretch from the urethane carbonyl of the Boc group.[7]

Chemical Reactivity and Stability

The synthetic utility of N-Boc-6-hydroxy-DL-norleucine stems from the differential reactivity of its functional groups, which can be addressed selectively under specific reaction conditions.

Reactivity of the Boc-Protecting Group

The primary role of the Boc group is to prevent the nucleophilic amino group from participating in undesired side reactions. It is stable under a wide range of conditions, including catalytic hydrogenation and saponification, but is readily cleaved under acidic conditions.

Deprotection Protocol: The most common method for Boc deprotection involves treatment with trifluoroacetic acid (TFA), often in a solvent like dichloromethane (DCM).

• Dissolve the N-Boc-6-hydroxy-DL-norleucine in DCM (e.g., 0.1 M concentration).

• Add an excess of TFA (typically 25-50% v/v).

• Stir the reaction at room temperature for 30-60 minutes.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Remove the solvent and excess TFA under reduced pressure to yield the deprotected amino acid as its trifluoroacetate salt.

Caption: General workflow for the acid-catalyzed deprotection of the Boc group.

Reactivity of the Carboxylic Acid

The carboxylic acid moiety is the site for forming amide (peptide) bonds. This requires activation to convert the hydroxyl of the carboxyl group into a better leaving group.

Activation and Coupling Protocol: Standard peptide coupling reagents are used for this transformation. A common example involves using hexafluorophosphate benzotriazole tetramethyl uronium (HBTU) and a non-nucleophilic base like diisopropylethylamine (DIPEA).

• Dissolve N-Boc-6-hydroxy-DL-norleucine (1 equiv.) in a suitable solvent like DMF or NMP.

• Add the amine component (1-1.2 equiv.) to be coupled.

• Add HBTU (1 equiv.) and DIPEA (2 equiv.) to the mixture.

• Stir at room temperature for 1-4 hours, monitoring by TLC or LC-MS.

• Perform an aqueous workup to remove water-soluble byproducts and purify the resulting peptide by chromatography.

Reactivity of the Terminal Hydroxyl Group

The C6-hydroxyl group provides a secondary site for modification. It can undergo reactions typical of a primary alcohol, such as:

• Esterification: Reaction with an acid or acyl chloride to form an ester.

• Etherification: Reaction with an alkyl halide under basic conditions (Williamson ether synthesis).

• Oxidation: Conversion to an aldehyde or carboxylic acid using appropriate oxidizing agents.

It is crucial to note that if the hydroxyl group is not the intended site of reaction during peptide synthesis, it may require its own orthogonal protecting group (e.g., a silyl ether like TBDMS) to prevent unwanted acylation.

Synthesis and Applications

N-Boc-6-hydroxy-DL-norleucine is typically synthesized from its parent amino acid, 6-hydroxy-DL-norleucine. The parent amino acid itself can be prepared via methods such as the hydrolysis of 5-(4-hydroxybutyl)hydantoin.[8]

Caption: A typical workflow for the synthesis of N-Boc-6-hydroxy-DL-norleucine.

Key Applications:

• Peptide Synthesis: It serves as a building block for creating peptides with unique properties. The hydroxylated side chain can enhance solubility and provide a point of attachment for other molecules like PEG chains, fluorescent dyes, or cytotoxic drugs.[9]

• Drug Discovery: The L-enantiomer, L-6-hydroxynorleucine, is a known key intermediate in the synthesis of vasopeptidase inhibitors, which are drugs used to treat hypertension.[8] The Boc-protected version is a critical component in the solid-phase synthesis of analogues of these drugs.

• Biochemical Research: It is used to synthesize modified peptides that can probe enzyme active sites or protein-protein interactions. The replacement of residues like methionine with 6-hydroxynorleucine can help elucidate the specific roles of side-chain functionalities in biological recognition events.[2][9]

Safety and Handling

As with any laboratory chemical, proper safety precautions must be observed when handling N-Boc-6-hydroxy-DL-norleucine and its derivatives.

• Hazard Identification: The compound is classified as causing skin irritation, serious eye irritation, and potential respiratory irritation.[4]

• Personal Protective Equipment (PPE): Always wear appropriate protective equipment, including safety goggles, chemical-resistant gloves, and a lab coat.[10][11]

• Handling: Use in a well-ventilated area, preferably a fume hood, to avoid inhalation of dust or vapors.[5][10] Avoid contact with skin and eyes.[11]

• Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.[10][11] It is incompatible with strong oxidizing agents and strong acids.[10][11]

• First Aid Measures:

  • Eye Contact: Immediately rinse with plenty of water for at least 15 minutes. Seek medical attention.[10]

  • Skin Contact: Wash off immediately with soap and plenty of water while removing contaminated clothing.[11]

  • Ingestion: Do not induce vomiting. Seek immediate medical attention.[11]

  • Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[10]

Conclusion

N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine is a highly valuable and versatile synthetic building block. Its unique trifunctional nature—a protected amine, an activatable carboxylic acid, and a modifiable hydroxyl group—provides chemists and drug developers with a powerful tool for constructing complex peptides and small molecules. A thorough understanding of its chemical properties, reactivity, and handling requirements is paramount to leveraging its full potential in the design and synthesis of next-generation therapeutics and biochemical probes.

References

• Fisher Scientific. (2025). Safety Data Sheet for DL-Norleucine. Retrieved from Fisher Scientific. [Source Link Not Available]
• Gentaur Molecular Products. N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine CAS: 81505-64-8 Formula: C11H21NO5. Retrieved from Gentaur. [Source Link Not Available]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for 6-Hydroxy-DL-norleucine. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for N-tert-Butoxycarbonyl-L-norleucine. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for 6-hydroxy-D-norleucine. PubChem. Retrieved from [Link]

• MDPI. (n.d.). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Retrieved from [Link]

• Scholar Chemistry. (2009). Material Safety Data Sheet: DL-Norleucine. Retrieved from Flinn Scientific. [Source Link Not Available]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for Norleucine, (+-)-. PubChem. Retrieved from [Link]

• Wikipedia. (n.d.). Norleucine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for Boc-N-Me-Nle-OH. PubChem. Retrieved from [Link]

• s d fine-chem limited. (n.d.). GHS Safety Data Sheet: DL-NORLEUCINE. Retrieved from S D Fine-Chem Limited. [Source Link Not Available]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0001645). Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of DL-Norleucine (CAS 616-06-8). Retrieved from [Link]

• Hanson, R. L., et al. (1999). Enzymatic synthesis of L-6-hydroxynorleucine. Bioorganic & Medicinal Chemistry, 7(10), 2247-52. Retrieved from [Link]

• Chemsrc. (2025). DL-Norleucine, 6-hydroxy-. Retrieved from [Link]

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An In-Depth Technical Guide to Boc-6-hydroxy-DL-norleucine: Structure, Synthesis, and Application in Drug Discovery

Foreword

In the landscape of modern drug discovery and peptide chemistry, the repertoire of available building blocks is a critical determinant of therapeutic innovation. Beyond the canonical twenty proteinogenic amino acids, a vast and expanding universe of unnatural amino acids (UAAs) offers chemists and biologists the tools to modulate the pharmacological properties of peptides and other therapeutics. Among these, Boc-6-hydroxy-DL-norleucine stands out as a versatile scaffold, presenting unique opportunities for structural diversification and functional optimization. This guide provides a comprehensive technical overview of Boc-6-hydroxy-DL-norleucine, from its fundamental structure and synthesis to its strategic implementation in drug development programs. It is intended for researchers, scientists, and drug development professionals seeking to leverage the potential of this and similar non-standard amino acids in their work.

Core Structure and Physicochemical Properties

Boc-6-hydroxy-DL-norleucine is a synthetic amino acid derivative characterized by a linear six-carbon backbone, an amino group at the α-position, a carboxyl group, and a hydroxyl group at the terminal (6th) position. The α-amino group is protected by a tert-butoxycarbonyl (Boc) group, a widely used protecting group in peptide synthesis. The "DL" designation indicates that this compound is a racemic mixture, containing equal amounts of the D- and L-enantiomers.

The presence of the terminal hydroxyl group provides a key site for further chemical modification, allowing for the attachment of various functional moieties, such as linkers, imaging agents, or other pharmacophores.[1] The Boc protecting group enhances the solubility of the amino acid in organic solvents commonly used in peptide synthesis and prevents unwanted side reactions at the α-amino group during coupling steps.

Table 1: Physicochemical Properties of 6-hydroxy-DL-norleucine (unprotected)

Property	Value	Source
Molecular Formula	C6H13NO3	[2]
Molecular Weight	147.17 g/mol	[2]
IUPAC Name	2-amino-6-hydroxyhexanoic acid	[2]
CAS Number	6033-32-5	[2]

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Caption: Chemical structure of Boc-6-hydroxy-DL-norleucine.

Synthesis of Boc-6-hydroxy-DL-norleucine

The synthesis of Boc-6-hydroxy-DL-norleucine is a two-step process that begins with the synthesis of the unprotected amino acid, 6-hydroxy-DL-norleucine, followed by the protection of the α-amino group with a Boc moiety.

Synthesis of 6-hydroxy-DL-norleucine

While various synthetic routes can be envisioned, a common laboratory-scale preparation involves the hydrolysis of 5-(4-hydroxybutyl)hydantoin. This method provides the racemic mixture of 6-hydroxynorleucine.[3]

Experimental Protocol: Synthesis of 6-hydroxy-DL-norleucine

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 5-(4-hydroxybutyl)hydantoin in a suitable aqueous base, such as 2M sodium hydroxide.

• Hydrolysis: Heat the reaction mixture to reflux and maintain for a period sufficient to ensure complete hydrolysis of the hydantoin ring (typically several hours). The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Neutralization and Isolation: After cooling to room temperature, carefully neutralize the reaction mixture with a mineral acid, such as hydrochloric acid, to a pH of approximately 6-7.

• Crystallization: The product, 6-hydroxy-DL-norleucine, will precipitate out of the solution upon cooling. The crude product can be collected by filtration.

• Purification: Recrystallize the crude product from a suitable solvent system, such as water/ethanol, to obtain pure 6-hydroxy-DL-norleucine.

Boc Protection of 6-hydroxy-DL-norleucine

The protection of the α-amino group is a standard procedure in peptide chemistry. The use of di-tert-butyl dicarbonate (Boc)2O is a common and efficient method.[4][5][6] Given the presence of a hydroxyl group in the side chain, it is important to use conditions that selectively protect the amino group.

Experimental Protocol: Boc Protection

• Dissolution: Dissolve 6-hydroxy-DL-norleucine in a mixture of a suitable organic solvent (e.g., dioxane, THF, or acetone) and water.

• Basification: Add a base, such as sodium bicarbonate or triethylamine, to the solution to deprotonate the amino group and facilitate the reaction.

• Addition of (Boc)2O: Slowly add a slight molar excess of di-tert-butyl dicarbonate ((Boc)2O) to the stirred solution at room temperature. The reaction is typically exothermic.

• Reaction Monitoring: Stir the reaction mixture for several hours until the reaction is complete, as monitored by TLC.

• Workup: Acidify the reaction mixture to a pH of approximately 2-3 with a cold, dilute acid solution (e.g., 1M HCl or citric acid).

• Extraction: Extract the product into an organic solvent such as ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude Boc-6-hydroxy-DL-norleucine. Further purification can be achieved by column chromatography if necessary.

Caption: General workflow for the synthesis of Boc-6-hydroxy-DL-norleucine.

Analytical Characterization

Rigorous analytical characterization is paramount to ensure the identity, purity, and structural integrity of Boc-6-hydroxy-DL-norleucine before its use in further applications. A combination of spectroscopic and chromatographic techniques is typically employed.

Table 2: Expected Analytical Data for Boc-6-hydroxy-DL-norleucine

Technique	Expected Observations
¹H NMR	Resonances corresponding to the Boc group (a singlet around 1.4 ppm), the α-proton (a multiplet around 4.0-4.3 ppm), the methylene protons of the hexanoic acid chain (multiplets between 1.2-1.8 ppm), and the methylene protons adjacent to the hydroxyl group (a triplet around 3.6 ppm).
¹³C NMR	Resonances for the carbonyl carbons of the Boc and carboxylic acid groups (around 155-180 ppm), the quaternary carbon of the Boc group (around 80 ppm), the α-carbon (around 53-55 ppm), and the carbons of the alkyl chain, including the carbon bearing the hydroxyl group (around 60-62 ppm).
Mass Spec.	The expected molecular ion peak corresponding to the molecular weight of the compound (C11H21NO5, MW: 247.29). Common fragmentation patterns would involve the loss of the Boc group or parts of the alkyl side chain.
FT-IR	Characteristic absorption bands for the N-H stretch (around 3300-3500 cm⁻¹), C-H stretches (around 2800-3000 cm⁻¹), the C=O stretch of the carbamate and carboxylic acid (around 1680-1720 cm⁻¹), and the O-H stretch of the hydroxyl group and carboxylic acid (broad band around 2500-3300 cm⁻¹).

The Significance of Stereochemistry: DL-Mixture vs. Enantiomerically Pure Isomers

The "DL" designation of the title compound signifies a racemic mixture, a critical consideration in drug development. Biological systems are inherently chiral, and as such, the two enantiomers of a chiral drug molecule often exhibit different pharmacological and toxicological profiles.

Biological Implications of Chirality

The differential interaction of enantiomers with chiral biological targets such as enzymes and receptors can lead to one enantiomer being therapeutically active (the eutomer) while the other may be inactive, less active, or even contribute to undesirable side effects (the distomer). Therefore, the use of a racemic mixture in a therapeutic context must be carefully evaluated.

Resolution of DL-6-hydroxynorleucine

For applications requiring a specific stereoisomer, the racemic mixture of 6-hydroxynorleucine can be resolved. Enzymatic resolution is a highly efficient and stereoselective method.

Experimental Protocol: Enzymatic Resolution of DL-6-hydroxynorleucine

A published method describes the use of D-amino acid oxidase to selectively oxidize the D-enantiomer of racemic 6-hydroxynorleucine to the corresponding α-keto acid (2-keto-6-hydroxyhexanoic acid), leaving the desired L-enantiomer untouched.[3] The resulting mixture can then be treated with a reductive amination step, using an enzyme like glutamate dehydrogenase, to convert the keto acid into the L-amino acid, thereby achieving a high yield of the enantiomerically pure L-6-hydroxynorleucine.[3]

• Oxidation of the D-enantiomer: Incubate the racemic 6-hydroxynorleucine with D-amino acid oxidase in a suitable buffer system. This selectively converts the D-isomer to 2-keto-6-hydroxyhexanoic acid.

• Reductive Amination: To the resulting mixture of L-6-hydroxynorleucine and the keto acid, add glutamate dehydrogenase and a suitable cofactor (e.g., NADH). This will convert the keto acid to L-6-hydroxynorleucine.

• Isolation and Purification: The enantiomerically pure L-6-hydroxynorleucine can then be isolated and purified using standard techniques such as ion-exchange chromatography.

Caption: Workflow for the enzymatic resolution of DL-6-hydroxynorleucine.

Applications in Peptide Synthesis and Drug Discovery

The incorporation of Boc-6-hydroxy-DL-norleucine into peptide sequences offers several strategic advantages in drug discovery.

Introduction of a Functional Handle

The primary utility of the hydroxyl group is to serve as a reactive handle for post-synthetic modifications. This allows for the site-specific attachment of:

• Payloads in Antibody-Drug Conjugates (ADCs): The hydroxyl group can be used to link cytotoxic drugs to antibodies or targeting peptides.

• Imaging Agents: Fluorescent dyes or radiolabels can be attached for diagnostic or research purposes.

• PEGylation: The attachment of polyethylene glycol (PEG) chains can improve the pharmacokinetic profile of a peptide therapeutic by increasing its hydrodynamic radius and shielding it from enzymatic degradation.

• Cyclization: The hydroxyl group can be used as a point of cyclization to constrain the peptide backbone, which can lead to increased receptor affinity and stability.

Modulation of Physicochemical Properties

The introduction of a hydroxyl group increases the polarity of the amino acid side chain, which can influence the solubility and aggregation propensity of the resulting peptide. This can be particularly useful in overcoming challenges associated with the formulation and delivery of hydrophobic peptides.

Exploration of Structure-Activity Relationships (SAR)

The use of an unnatural amino acid like 6-hydroxynorleucine allows for a systematic exploration of the chemical space around a particular position in a peptide sequence. By modifying the hydroxyl group or replacing the natural amino acid with this analog, researchers can gain valuable insights into the structure-activity relationships that govern the peptide's biological function.

Potential for Increased Proteolytic Stability

While the L-enantiomer is generally preferred for mimicking natural peptide interactions, the incorporation of the D-enantiomer can significantly enhance the peptide's resistance to degradation by proteases.[7] This is a common strategy to increase the in vivo half-life of peptide therapeutics. The use of the racemic mixture in initial screening can be a cost-effective way to explore the potential benefits of both enantiomers.

Conclusion and Future Perspectives

Boc-6-hydroxy-DL-norleucine represents a valuable and versatile building block for the synthesis of novel peptides and other therapeutic agents. Its unique combination of a modifiable hydroxyl group, a proteolytically stable backbone (in the case of the D-isomer), and the well-established chemistry of the Boc protecting group makes it an attractive tool for medicinal chemists. The ability to resolve the racemic mixture into its constituent enantiomers provides further flexibility in designing molecules with tailored pharmacological profiles. As the field of peptide therapeutics continues to evolve, the strategic incorporation of such unnatural amino acids will undoubtedly play an increasingly important role in the development of the next generation of innovative medicines.

References

• Hanson, R. L., et al. (1999). Enzymatic synthesis of L-6-hydroxynorleucine. Bioorganic & Medicinal Chemistry, 7(10), 2247-2252. Available at: [Link]

• AAPPTec. Amino Acid Derivatives for Peptide Synthesis. Available at: [Link]

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504.

• Human Metabolome Database. 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0001645). Available at: [Link]

• PubChem. 6-Hydroxy-DL-norleucine. Available at: [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. Available at: [Link]

• AAPPTec. Boc-Amino Acids for Peptide Synthesis Archives. Available at: [Link]

• Biological Magnetic Resonance Bank. BMRB entry bmse000411. Available at: [Link]

• PubChem. Norleucine, (+-)-. Available at: [Link]

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N-Boc-6-hydroxy-DL-norleucine: A Comprehensive Technical Guide for Advanced Drug Development

Introduction: The Strategic Value of N-Boc-6-hydroxy-DL-norleucine in Medicinal Chemistry

In the landscape of modern drug discovery, the incorporation of non-canonical amino acids (ncAAs) into peptide and small molecule therapeutics represents a pivotal strategy for overcoming biological barriers and enhancing pharmacological profiles.[1] N-Boc-6-hydroxy-DL-norleucine, a synthetic amino acid derivative, stands out as a particularly valuable building block. Its unique structure, featuring a hydroxylated linear side chain and a tert-butoxycarbonyl (Boc) protecting group, offers medicinal chemists a versatile tool for modulating polarity, introducing new hydrogen bonding interactions, and providing a site for further chemical modification.

Physicochemical Properties and Data

A clear understanding of the fundamental properties of this molecule is crucial for its effective application.

Property	Value	Source
Molecular Formula	C11H21NO5
Molecular Weight	247.29 g/mol	Calculated
Appearance	Expected to be a white to off-white solid or a viscous oil	General knowledge of Boc-amino acids
Solubility	Soluble in methanol, ethanol, dichloromethane, ethyl acetate	General knowledge of Boc-amino acids
Storage Conditions	0-8 °C for optimal stability

Strategic Synthesis of N-Boc-6-hydroxy-DL-norleucine

The synthesis of N-Boc-6-hydroxy-DL-norleucine is a multi-step process that begins with the synthesis of the parent amino acid, 6-hydroxy-DL-norleucine, followed by the protection of the alpha-amino group with a Boc moiety.

Part 1: Synthesis of 6-hydroxy-DL-norleucine

The synthesis of the parent amino acid can be achieved through various established routes. One common approach involves the reductive amination of a keto-acid precursor.

Experimental Protocol: Reductive Amination for 6-hydroxy-DL-norleucine

• Preparation of 2-keto-6-hydroxyhexanoic acid: This precursor can be synthesized from commercially available starting materials, such as 5-(4-hydroxybutyl)hydantoin, followed by hydrolysis.[3]

• Reductive Amination Reaction:

  • Dissolve 2-keto-6-hydroxyhexanoic acid in an appropriate aqueous buffer.

  • Add a suitable amine source, such as ammonia or an ammonium salt.

  • Introduce a reducing agent, for example, sodium cyanoborohydride (NaBH3CN) or through enzymatic catalysis using an enzyme like glutamate dehydrogenase with a cofactor such as NADH.[3]

  • Maintain the reaction at a controlled temperature (e.g., room temperature) and monitor for completion using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Isolation:

  • Quench the reaction by adjusting the pH.

  • Remove the solvent under reduced pressure.

  • The crude 6-hydroxy-DL-norleucine can then be purified by ion-exchange chromatography or recrystallization.

Part 2: N-Boc Protection

The protection of the alpha-amino group is a critical step to enable its use in peptide synthesis and other organic transformations.[4] The use of di-tert-butyl dicarbonate ((Boc)2O) is the most common and efficient method.[5][6]

Experimental Protocol: N-Boc Protection of 6-hydroxy-DL-norleucine

• Reaction Setup:

  • Dissolve 6-hydroxy-DL-norleucine in a suitable solvent system, typically a mixture of an organic solvent like dioxane or tetrahydrofuran (THF) and water.[7]

  • Add a base, such as sodium bicarbonate, sodium carbonate, or a tertiary amine like triethylamine, to deprotonate the amino group and facilitate the reaction.[6][7]

• Addition of (Boc)2O:

  • Slowly add di-tert-butyl dicarbonate ((Boc)2O) to the reaction mixture, usually dissolved in the same organic solvent.

  • Stir the reaction at room temperature for several hours to overnight. Monitor the reaction progress by TLC, staining for the free amine with ninhydrin.

• Work-up and Extraction:

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the organic solvent.

  • Dilute the remaining aqueous solution with water and perform an extraction with an organic solvent like ethyl acetate to remove any unreacted (Boc)2O and byproducts.[7]

  • Acidify the aqueous layer to a pH of approximately 2-3 using a dilute acid such as citric acid or hydrochloric acid. This protonates the carboxylic acid, making the N-Boc protected amino acid soluble in organic solvents.[7]

  • Extract the product into an organic solvent like ethyl acetate.[7]

• Final Purification:

  • Combine the organic extracts, wash with brine, and dry over an anhydrous salt like sodium sulfate or magnesium sulfate.[7]

  • Evaporate the solvent under reduced pressure to yield the crude N-Boc-6-hydroxy-DL-norleucine, which can then be further purified.

Caption: Workflow for N-Boc Protection.

Purification Strategies for High-Purity N-Boc-6-hydroxy-DL-norleucine

The purity of the final compound is paramount for its successful application in drug discovery. Depending on the nature of the impurities, different purification techniques can be employed.

Flash Chromatography

For the rapid removal of non-polar impurities, flash chromatography is a highly effective technique.[8]

Experimental Protocol: Flash Chromatography Purification

• Sample Preparation: Dissolve the crude N-Boc-6-hydroxy-DL-norleucine in a minimal amount of a suitable solvent, such as dichloromethane or the initial mobile phase.[8]

• Column Packing: Pack a silica gel column with an appropriate solvent system, typically a gradient of ethyl acetate in hexanes or dichloromethane in methanol.

• Elution: Load the sample onto the column and elute with the chosen mobile phase, gradually increasing the polarity to elute the product.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified compound.

Recrystallization

If the crude product is a solid or can be induced to crystallize, recrystallization is an excellent method for achieving high purity.[8]

Experimental Protocol: Recrystallization

• Solvent Selection: Choose a solvent or solvent system in which the product is soluble at elevated temperatures but sparingly soluble at room temperature or below. A common choice for Boc-amino acids is a mixture of ethyl acetate and hexanes.[7]

• Dissolution: Dissolve the crude product in a minimal amount of the hot solvent.

• Crystallization: Allow the solution to cool slowly to room temperature, and then further cool in an ice bath or refrigerator to promote crystal formation.

• Isolation and Drying: Collect the crystals by filtration, wash with a small amount of the cold solvent, and dry under vacuum to a constant weight.[8]

Caption: Purification method selection.

Comprehensive Characterization and Quality Control

Thorough analytical characterization is essential to confirm the identity, purity, and structural integrity of the synthesized N-Boc-6-hydroxy-DL-norleucine.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC (RP-HPLC) is the gold standard for assessing the purity of N-Boc protected amino acids.[9] A C18 column with a water/acetonitrile gradient containing 0.1% trifluoroacetic acid (TFA) is typically used.[9]

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is used to confirm the molecular weight of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are crucial for confirming the chemical structure. Key signals to look for in ¹H NMR include the characteristic singlet for the Boc group protons around 1.4 ppm, the alpha-proton, and the protons of the hydroxylated side chain.

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR can be used to identify the characteristic vibrational frequencies of the functional groups present, such as the N-H, C=O (urethane and carboxylic acid), and O-H bonds.

Applications in Drug Discovery and Development

The unique structural features of N-Boc-6-hydroxy-DL-norleucine make it a valuable building block in several areas of drug discovery:

• Peptide Synthesis: As a protected amino acid, it can be incorporated into peptide sequences to create novel therapeutic peptides with enhanced properties.[10][11] The hydroxyl group can serve as a point of attachment for payloads in antibody-drug conjugates (ADCs) or for PEGylation to improve pharmacokinetic profiles.

• Small Molecule Synthesis: It can be used as a chiral starting material or intermediate in the synthesis of complex small molecule drugs.[10] The hydroxyl and carboxylic acid functionalities provide handles for a wide range of chemical transformations.

• PROTACs and Molecular Glues: The hydroxylated side chain can be exploited in the design of Proteolysis Targeting Chimeras (PROTACs) and molecular glues, where it can form key hydrogen bonding interactions with target proteins or E3 ligases.

The incorporation of such non-canonical amino acids allows for the fine-tuning of a drug candidate's properties, including its solubility, metabolic stability, and target-binding affinity, ultimately contributing to the development of safer and more effective medicines.[1][]

References

• How do I remove the N-Boc protection group to get the amino acid histidine? Is it possible to do this with a distillation kit by heating the distillation flask around 300 to 400 degrees over time in a fume hood to separate them? Reddit. [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development - ACS Publications. [Link]

• N-tert-Butoxycarbonyl-L-norleucine. PubChem. [Link]

• Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery. Journal of Medicinal Chemistry - ACS Publications. [Link]

• Bioanalysis of 6-diazo-5-oxo-l-norleucine in plasma and brain by ultra-performance liquid chromatography mass spectrometry. Agilent. [Link]

• DL-Norleucine. NIST WebBook. [Link]

• Enzymatic synthesis of L-6-hydroxynorleucine. PubMed. [Link]

• Simple and efficient protocol for synthesis of N-Boc protected oxazolidines via cyclization of chiral serine. TSI Journals. [Link]

• Experimental Section. The Royal Society of Chemistry. [Link]

• The Application of Non-Canonical Amino Acids in Drug Discovery. The Daily Scientist. [Link]

• 6-Hydroxy-DL-norleucine. PubChem. [Link]

• 6-HYDROXY-D-NORLEUCINE. gsrs. [Link]

• Synonyms of Norleucine. Golm Metabolome Database (GMD). [Link]

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DL-Norleucine, N-[(1,1-dimethylethoxy)carbonyl]-6-hydroxy- properties

An In-depth Technical Guide to DL-Norleucine, N-[(1,1-dimethylethoxy)carbonyl]-6-hydroxy-

Abstract

This technical guide provides a comprehensive overview of DL-Norleucine, N-[(1,1-dimethylethoxy)carbonyl]-6-hydroxy-, a synthetic amino acid derivative of significant interest in the fields of medicinal chemistry, peptide synthesis, and drug development. This document elucidates its core chemical and physical properties, details common synthesis and purification methodologies, explores its diverse applications, and outlines essential safety and handling protocols. Designed for researchers, scientists, and drug development professionals, this guide synthesizes technical data with practical, field-proven insights to facilitate its effective use in a laboratory setting.

Introduction and Core Concepts

DL-Norleucine, N-[(1,1-dimethylethoxy)carbonyl]-6-hydroxy-, often referred to as Boc-6-hydroxy-DL-norleucine, is a non-proteinogenic α-amino acid. Its structure is characterized by three key features: a linear six-carbon backbone (norleucine), a hydroxyl group at the terminal (6th) position, and a tert-butoxycarbonyl (Boc) protecting group on the α-amino group.

The presence of the Boc group is critical for its primary application in solid-phase or solution-phase peptide synthesis.[1][2] This acid-labile protecting group prevents unwanted reactions at the amino terminus during peptide chain elongation, ensuring controlled and sequential assembly.[3] The terminal hydroxyl group is of particular importance as it offers a site for further chemical modification and functionalization, such as glycosylation, phosphorylation, or conjugation to other molecules, enabling the creation of novel peptides and peptidomimetics with tailored properties.[4]

This combination of features makes Boc-6-hydroxy-DL-norleucine a versatile building block for developing therapeutic peptides, enzyme inhibitors, and specialized biomolecules.[1]

Physicochemical Properties

A summary of the key chemical and physical properties is provided below. These properties are fundamental for designing experimental conditions, including solvent selection and purification strategies.

Property	Value	Source(s)
IUPAC Name	2-{[ (2-methylpropan-2-yl)oxy]carbonylamino}-6-hydroxyhexanoic acid	N/A
Synonyms	Boc-6-hydroxy-DL-norleucine, N-Boc-6-hydroxy-DL-norleucine	[4][5]
Molecular Formula	C₁₁H₂₁NO₅	Inferred from base molecule[5]
Molecular Weight	247.29 g/mol	Inferred from base molecule[5]
Appearance	White to off-white solid/powder
Solubility	Soluble in DMSO, Chloroform, Dichloromethane, Ethyl Acetate	[2]
Melting Point	No specific data available; related compounds melt >300 °C (unprotected) or 80-84 °C (Boc-protected)	[6]

Synthesis and Characterization

Chemical Synthesis: N-Terminal Boc Protection

The most common synthesis route involves the protection of the amino group of 6-hydroxy-DL-norleucine using di-tert-butyl dicarbonate (Boc₂O). The causality behind this choice is the high reactivity of Boc₂O with primary amines under basic conditions and the ease of purification of the resulting product.

Experimental Protocol:

• Dissolution: Dissolve 6-hydroxy-DL-norleucine in a 1:1 mixture of Tetrahydrofuran (THF) and water.[2]

• Basification: Add sodium bicarbonate (NaHCO₃) to the solution to act as a base, deprotonating the amino group and facilitating its nucleophilic attack on the Boc anhydride.[2]

• Boc₂O Addition: Add di-tert-butyl dicarbonate to the reaction mixture. Stir the reaction at 0 °C for 30 minutes and then allow it to warm to room temperature, stirring overnight.[2]

• Workup & Extraction:

  • Add water to dissolve any precipitate.

  • Perform three extractions with a non-polar solvent like petroleum ether to remove any unreacted Boc₂O.[2]

  • Acidify the aqueous phase to a pH of ~3 using 1 M sodium bisulfate (NaHSO₄). This step protonates the carboxylic acid, making the final product soluble in organic solvents.[2]

  • Extract the product three times with ethyl acetate (EtOAc).[2]

• Drying and Isolation: Combine the organic layers and dry them over anhydrous sodium sulfate (Na₂SO₄). Remove the solvent under reduced pressure to yield the final product.[2]

Enzymatic Synthesis of the Precursor

For stereospecific applications (L-isomer), the precursor L-6-hydroxynorleucine can be synthesized enzymatically. This approach offers high yield and exceptional optical purity (>99%).[7]

Workflow Overview:

• Method 1 (Reductive Amination): 2-keto-6-hydroxyhexanoic acid is converted to L-6-hydroxynorleucine using glutamate dehydrogenase.[7]

• Method 2 (Racemic Resolution): Racemic 6-hydroxynorleucine is treated with a D-amino acid oxidase to selectively convert the D-isomer to the keto acid. The mixture is then subjected to reductive amination, converting the entire mixture to the desired L-6-hydroxynorleucine.[7]

Analytical Characterization

A self-validating system of analytical techniques is crucial to confirm the identity, purity, and structure of the synthesized compound.

• Nuclear Magnetic Resonance (NMR): ¹H NMR is used to confirm the presence of key structural features. For a similar compound, N-BOC-L-norleucine, characteristic peaks include a singlet around 1.37 ppm (9H, Boc group), a multiplet at 3.8-3.9 ppm (1H, α-proton), and a doublet around 7.0 ppm (1H, NH proton).[2] For the 6-hydroxy version, additional peaks corresponding to the protons near the hydroxyl group would be expected.

• Mass Spectrometry (MS): LC-MS is employed to confirm the molecular weight of the compound. Derivatization may be used to improve the stability and lipophilicity of the analyte for more robust quantification.[8]

• High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the final product. A reversed-phase C18 column with a gradient of water and acetonitrile (often with 0.1% TFA) is a standard method for analysis.

Core Applications in Research and Development

The unique structure of Boc-6-hydroxy-DL-norleucine makes it a valuable tool in several advanced research areas.

Peptide Synthesis

This is the primary application. It serves as a non-canonical amino acid building block in solid-phase peptide synthesis (SPPS).[1] The workflow involves sequentially adding amino acids to a growing chain on a solid support. The Boc group on the incoming amino acid prevents self-polymerization.

Diagram 1: Boc Group Deprotection Workflow A fundamental step in peptide synthesis where the N-terminal protection is removed.

Drug Development & Medicinal Chemistry

The hydroxyl group provides a reactive handle for creating more complex drug candidates.[4]

• Peptidomimetics: The norleucine backbone can be used to create peptides with improved metabolic stability compared to their natural counterparts.[3]

• Linker Chemistry: The hydroxyl group can be used to attach polyethylene glycol (PEG) chains (PEGylation) to improve solubility and circulation half-life, or to conjugate cytotoxic drugs in the development of antibody-drug conjugates (ADCs).

• Enzyme Inhibitors: It is a key intermediate for synthesizing vasopeptidase inhibitors, which are a class of drugs used to treat hypertension.[7]

Diagram 2: Peptide Coupling Workflow Incorporation of Boc-6-hydroxy-DL-norleucine into a growing peptide chain.

Bioconjugation and Protein Engineering

The hydroxyl group serves as an attachment point for bioconjugation, allowing researchers to link biomolecules to surfaces or other compounds.[4] This is essential for developing diagnostics and targeted therapies. In protein engineering, it can be incorporated to modify protein structures to enhance stability or introduce novel functionalities.[1][4]

Safety, Handling, and Storage

Adherence to proper safety protocols is mandatory when working with this or any laboratory chemical.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses with side shields (compliant with EN166 or OSHA 29 CFR 1910.133), chemical-resistant gloves, and a lab coat.[6][9]

• Handling: Handle in a well-ventilated area or under a chemical fume hood to avoid dust formation and inhalation.[9][10] Avoid contact with skin, eyes, and clothing.[6] Practice good industrial hygiene; do not eat, drink, or smoke in the laboratory.[10]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9] For long-term stability, storage at -20°C is recommended for the solid compound, and -80°C for stock solutions.[11][12]

• Incompatibilities: Avoid contact with strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[9]

• Hazardous Decomposition Products: Upon combustion, may produce carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[6][9]

Conclusion

DL-Norleucine, N-[(1,1-dimethylethoxy)carbonyl]-6-hydroxy- is more than a simple amino acid derivative; it is a strategic tool for chemical innovation. The interplay between its stable, acid-labile Boc protecting group and its functionalizable hydroxyl side chain provides a robust platform for constructing complex peptides and novel biomolecular conjugates. By understanding its fundamental properties, synthesis pathways, and diverse applications as detailed in this guide, researchers can effectively leverage this compound to advance projects in drug discovery, protein engineering, and beyond.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 233487, 6-Hydroxy-DL-norleucine. Retrieved from [Link]

• Fisher Scientific. (n.d.). SAFETY DATA SHEET - N-Boc-D-leucine hydrate. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). DL-Norleucine. In NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). L-Norleucine. In NIST Chemistry WebBook. Retrieved from [Link]

• Hanson, R. L., et al. (1999). Enzymatic synthesis of L-6-hydroxynorleucine. Bioorganic & Medicinal Chemistry, 7(10), 2247-52. Retrieved from [Link]

• Agilent. (2015). Bioanalysis of 6-diazo-5-oxo-l-norleucine in plasma and brain by ultra-performance liquid chromatography mass spectrometry. Retrieved from [Link]

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An In-depth Technical Guide to N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine

This guide provides a comprehensive technical overview of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine, a specialized amino acid derivative with significant potential in peptide synthesis and drug discovery. It is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of this compound in their work.

Introduction: The Strategic Advantage of Modified Norleucine Derivatives

In the landscape of peptide and small molecule drug discovery, the incorporation of non-proteinogenic amino acids is a powerful strategy to enhance therapeutic properties. N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine belongs to this pivotal class of molecules. The norleucine scaffold, an isomer of leucine, offers a unique linear hydrocarbon side chain that can modulate the hydrophobicity and conformational properties of peptides.[1] The addition of a hydroxyl group at the 6-position introduces a site for further functionalization, such as glycosylation or attachment of payloads, expanding its utility in creating complex bioactive molecules.[] The tert-butoxycarbonyl (Boc) protecting group provides a stable yet readily cleavable handle for the alpha-amino group, making it highly compatible with standard solid-phase and solution-phase peptide synthesis methodologies.[3]

This guide will delve into the fundamental physicochemical properties, synthesis, analytical characterization, and applications of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine, providing both theoretical understanding and practical, field-proven insights.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a building block is paramount for its effective application. The key properties of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine are summarized below.

Property	Value	Source
Molecular Formula	C11H21NO5	[4]
Molecular Weight	247.29 g/mol	[5][6]
CAS Number	81505-64-8	[4]
Appearance	Expected to be a white to off-white solid	General knowledge based on similar compounds
Solubility	Expected to be soluble in organic solvents like methanol, ethanol, and dimethylformamide	General knowledge based on similar compounds

The presence of the hydroxyl group and the carboxylic acid moiety suggests that the compound's solubility will be pH-dependent. The Boc group imparts significant non-polar character, influencing its chromatographic behavior and solubility in organic solvents.

Synthesis of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine

The synthesis of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine can be approached through a multi-step process starting from a suitable precursor. A plausible and robust synthetic strategy involves the protection of the amino group of 6-hydroxy-DL-norleucine.

Rationale for Synthetic Strategy

The chosen synthetic pathway prioritizes high yield and purity. The key transformation is the selective protection of the alpha-amino group in the presence of the side-chain hydroxyl group. Di-tert-butyl dicarbonate (Boc-anhydride) is the reagent of choice for this transformation due to its high reactivity with amines under mild basic conditions and the clean byproducts (tert-butanol and carbon dioxide). The use of a mixed solvent system, such as dioxane and water, ensures the solubility of both the amino acid starting material and the Boc-anhydride.

Experimental Protocol: Boc Protection of 6-hydroxy-DL-norleucine

Objective: To synthesize N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine from 6-hydroxy-DL-norleucine.

Materials:

• 6-hydroxy-DL-norleucine

• Di-tert-butyl dicarbonate (Boc)2O

• Sodium bicarbonate (NaHCO3)

• Dioxane

• Deionized water

• Ethyl acetate

• 1M Hydrochloric acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolution: In a round-bottom flask, dissolve 6-hydroxy-DL-norleucine (1 equivalent) in a 1:1 mixture of dioxane and deionized water.

• Basification: Add sodium bicarbonate (2.5 equivalents) to the solution and stir until fully dissolved. The solution should be basic.

• Boc Protection: Cool the mixture to 0 °C in an ice bath. Add di-tert-butyl dicarbonate (1.1 equivalents) portion-wise over 30 minutes, ensuring the temperature remains below 10 °C.

• Reaction: Allow the reaction to warm to room temperature and stir overnight.

• Work-up:

  • Add deionized water to the reaction mixture.

  • Wash the aqueous layer with ethyl acetate (2 x volume of aqueous layer) to remove any unreacted (Boc)2O.

  • Carefully acidify the aqueous layer to a pH of 2-3 with 1M HCl.

  • Extract the product into ethyl acetate (3 x volume of aqueous layer).

• Drying and Concentration:

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification (if necessary): The crude product can be purified by column chromatography on silica gel using a gradient of methanol in dichloromethane.

Synthetic Workflow Diagram

Caption: Synthetic workflow for the Boc protection of 6-hydroxy-DL-norleucine.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and structural integrity of the synthesized N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine. A multi-pronged analytical approach is recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: Proton NMR provides information on the number and types of protons in the molecule. Expected signals include: a singlet for the nine protons of the Boc group, multiplets for the methylene protons of the norleucine backbone, a multiplet for the alpha-proton, and signals corresponding to the hydroxyl and carboxylic acid protons.

¹³C NMR: Carbon NMR will show distinct signals for each carbon atom in the molecule, including the carbonyl carbons of the Boc and carboxylic acid groups, the quaternary carbon of the Boc group, and the carbons of the norleucine side chain.

Experimental Protocol:

• Dissolve 5-10 mg of the sample in 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Transfer the solution to an NMR tube.

• Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• Process the data, including Fourier transformation, phase correction, and baseline correction.

• Integrate the proton signals and assign peaks based on chemical shifts and coupling patterns.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and to gain structural information through fragmentation patterns.

Electrospray Ionization (ESI-MS): This soft ionization technique is ideal for this molecule. In positive ion mode, the expected [M+H]⁺ ion would be at m/z 248.3. In negative ion mode, the [M-H]⁻ ion would be at m/z 246.3.

Experimental Protocol:

• Prepare a dilute solution of the sample (e.g., 10 µg/mL) in a suitable solvent such as methanol or acetonitrile/water.

• Infuse the sample into the ESI source of the mass spectrometer.

• Acquire the mass spectrum in both positive and negative ion modes.

• Analyze the data to confirm the presence of the expected molecular ions.

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary method for assessing the purity of the compound. A reversed-phase C18 column is typically used.

Experimental Protocol:

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% Acetonitrile with 0.1% TFA.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 20 minutes.

• Detection: UV detection at 210-220 nm.

• Sample Preparation: Dissolve a small amount of the sample in the initial mobile phase composition.

• Analysis: Inject the sample and analyze the resulting chromatogram to determine the purity based on the relative peak area.

Analytical Workflow Diagram

Caption: A multi-technique workflow for the analytical characterization of the target compound.

Applications in Drug Discovery and Peptide Science

N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine is a versatile building block with several applications in drug discovery.

Incorporation into Peptides

The primary application of this compound is as a building block in peptide synthesis. The Boc-protected amino group allows for its seamless integration into a growing peptide chain using standard coupling reagents. The hydroxylated side chain offers several advantages:

• Increased Hydrophilicity: The hydroxyl group can improve the aqueous solubility of the resulting peptide, which is often a challenge for hydrophobic sequences.

• Site for Conjugation: The hydroxyl group serves as a handle for post-synthetic modifications, such as the attachment of polyethylene glycol (PEG) to increase half-life, or the conjugation of cytotoxic drugs to create antibody-drug conjugates (ADCs).[]

• Modulation of Biological Activity: The presence of the hydroxyl group can alter the binding affinity and selectivity of the peptide for its target receptor by introducing new hydrogen bonding interactions.

Building Block for Bioactive Small Molecules

Beyond peptides, N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine can serve as a chiral starting material for the synthesis of complex small molecules. The defined stereochemistry at the alpha-carbon (in the case of the enantiomerically pure forms) and the functional handles at both ends of the molecule make it a valuable precursor for creating libraries of compounds for high-throughput screening.

Workflow for Peptide Incorporation

Caption: Incorporation of N-Boc-6-hydroxy-DL-norleucine into a solid-phase peptide synthesis workflow.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Avoid inhalation of dust and contact with skin and eyes. In case of contact, wash the affected area thoroughly with water.[7]

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.

• Disposal: Dispose of the compound in accordance with local, state, and federal regulations.

Conclusion

N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine is a valuable and versatile building block for researchers in peptide science and drug discovery. Its unique combination of a Boc-protected amino group, a hydroxylated side chain, and a norleucine scaffold provides a powerful tool for creating novel peptides and small molecules with enhanced therapeutic potential. The synthetic and analytical protocols outlined in this guide provide a solid foundation for the effective utilization of this compound in a research setting. As with any specialized reagent, a thorough understanding of its properties and careful handling are essential for successful and safe application.

References

• PubChem. (n.d.). 3-Hydroxybutyrylcarnitine. National Center for Biotechnology Information.
• Fisher Scientific. (2009). Safety Data Sheet.
• Milk Composition Database. (n.d.). Showing metabocard for Hydroxybutyrylcarnitine (BMDB0013127).
• Royal Society of Chemistry. (n.d.). Supporting Information for tert-Butyloxycarbonyl-protected amino acid ionic liquids and their application to dipeptide synthesis.
• ChemicalBook. (2023). 3-Hydroxybutyroyl carnitine.
• ACS Publications. (n.d.). Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery. Journal of Medicinal Chemistry.
• PubChem. (n.d.). N-tert-Butoxycarbonyl-L-norleucine. National Center for Biotechnology Information.
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• Human Metabolome Database. (2009). Showing metabocard for 3-Hydroxybutyrylcarnitine (HMDB0013127).
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• BIOFOUNT. (n.d.). 81505-64-8|N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine.
• Mithridion. (n.d.). N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine 100mg.
• Organic Syntheses. (n.d.). tert-BUTOXYCARBONYL-L-PROLINE.
• National Center for Biotechnology Information. (2023). Beyond 20 in the 21st Century: Prospects and Challenges of Non-canonical Amino Acids in Peptide Drug Discovery.
• BOC Sciences. (n.d.). Applications of Amino Acid Derivatives in Next-Generation Peptide Drugs.
• SpringerLink. (n.d.). Simultaneous analysis of the non-canonical amino acids norleucine and norvaline in biopharmaceutical-related fermentation processes by a new ultra-high performance liquid chromatography approach.
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• Agilent. (n.d.). Bioanalysis of 6-diazo-5-oxo-l-norleucine in plasma and brain by ultra-performance liquid chromatography mass spectrometry.
• BOC Sciences. (n.d.). Lysine in Modern Drug Design & Discovery: Optimizing Efficacy, Stability, and Delivery.
• Organic Syntheses. (n.d.). SYNTHESIS OF ENANTIOPURE DI(TERT-BUTYL) (2S,4S)-4-HYDROXY-6-OXO-1,2-PIPERIDINEDICARBOXYLATE. A USEFUL BUILDING BLOCK FOR THE PREPARATION OF 4-HYDROXYPIPECOLATE DERIVATIVES.
• National Institute of Standards and Technology. (n.d.). L-Norleucine. NIST WebBook.
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An In-depth Technical Guide to the Solubility of N-Boc-6-hydroxy-DL-norleucine

Executive Summary

N-Boc-6-hydroxy-DL-norleucine is a non-proteinogenic amino acid derivative of increasing importance in peptide synthesis and drug discovery. Its unique structure, featuring a hydrophobic N-terminal protecting group and a hydrophilic side-chain terminus, presents a distinct and often challenging solubility profile. This guide provides a comprehensive analysis of the factors governing its solubility and offers field-proven, validated protocols for its accurate determination. We will move from theoretical principles to practical, step-by-step experimental workflows, equipping researchers, scientists, and drug development professionals with the necessary knowledge to effectively handle this compound, thereby mitigating risks of experimental failure and accelerating development timelines.

Molecular Architecture and Physicochemical Properties

Understanding the solubility of N-Boc-6-hydroxy-DL-norleucine begins with a detailed examination of its molecular structure. The molecule is an amalgam of competing functionalities: a lipophilic N-terminal protectant, a polar aliphatic side-chain, and an ionizable carboxylic acid.

• N-tert-butoxycarbonyl (Boc) Group: This bulky, hydrophobic group is introduced to prevent unwanted reactions at the amino terminus during peptide synthesis.[1] It dramatically reduces aqueous solubility compared to the parent amino acid and enhances solubility in organic solvents.[2][]

• DL-Norleucine Core: The six-carbon backbone provides a moderate degree of hydrophobicity.

• 6-hydroxy Group: The terminal hydroxyl group on the side chain introduces a site for hydrogen bonding, increasing polarity and counteracting some of the hydrophobicity of the carbon chain.

• Carboxylic Acid Group: This is the primary ionizable group. At physiological pH, it is predominantly deprotonated, forming a negatively charged carboxylate that can significantly enhance aqueous solubility.

A summary of its key computed properties is presented below.

Property	Value	Source
Molecular Formula	C₁₁H₂₁NO₅	Calculated
Molecular Weight	247.29 g/mol	Calculated
Parent Compound	6-Hydroxy-DL-norleucine	PubChem[4]
Parent MW	147.17 g/mol	PubChem[4]
Predicted Character	Amphiphilic, Weak Acid	Inferred from structure

Theoretical Framework for Solubility

The solubility of N-Boc-6-hydroxy-DL-norleucine is not a static value but a dynamic property influenced heavily by the solvent environment, particularly pH.

The Critical Role of pH

The free carboxylic acid is the most influential determinant of aqueous solubility. The Henderson-Hasselbalch equation governs the equilibrium between the neutral (protonated) form and the anionic (deprotonated) form.

• In Acidic Conditions (pH < pKa): The carboxylic acid remains protonated (-COOH). This neutral form is significantly less soluble in water due to the dominance of the hydrophobic Boc group.

• In Basic Conditions (pH > pKa): The carboxylic acid is deprotonated to form a carboxylate salt (-COO⁻). This charged species is substantially more soluble in aqueous media. Most weak organic acids are soluble in solutions like 5% sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃).[5][6]

The relationship between the molecular form and pH is visualized below.

Caption: pH-dependent ionization of N-Boc-6-hydroxy-DL-norleucine.

Solvent Selection: "Like Dissolves Like"

Beyond aqueous solutions, the choice of organic solvent is critical. The Boc group confers good solubility in many common organic solvents.[2]

• Polar Aprotic Solvents: (e.g., DMF, DMSO, Acetonitrile). These are generally excellent solvents for Boc-protected amino acids, capable of dissolving both polar and non-polar moieties.[7]

• Chlorinated Solvents: (e.g., Dichloromethane (DCM), Chloroform). Also effective due to their ability to solvate the hydrophobic portions of the molecule.

• Ethers and Esters: (e.g., Diethyl ether, Ethyl acetate). Solubility is expected to be good.[2][8]

• Alcohols: (e.g., Methanol, Ethanol). These protic solvents can hydrogen bond with the hydroxyl and carboxyl groups, making them effective choices.

• Non-polar Solvents: (e.g., Hexane, Toluene). Solubility is expected to be poor due to the presence of the polar hydroxyl and carboxyl groups.

Experimental Protocols for Solubility Determination

Accurate solubility data is foundational for successful drug development, guiding formulation and predicting in vivo behavior.[9] We present three robust, tiered protocols for assessing solubility.

Protocol 1: Rapid Qualitative Solubility Assessment

This initial screen provides a rapid, semi-quantitative understanding of the compound's behavior in a range of pharmaceutically relevant solvents.

Methodology:

• Dispense approximately 5-10 mg of N-Boc-6-hydroxy-DL-norleucine into separate, clearly labeled 1.5 mL microcentrifuge tubes.

• Add 1 mL of the first test solvent (e.g., deionized water) to the corresponding tube.

• Vortex the tube vigorously for 60 seconds.

• Visually inspect for undissolved solid material against a dark background.

• If the compound dissolves completely, it is classified as "Soluble." If any solid remains, it is "Insoluble" or "Slightly Soluble."

• Repeat steps 2-5 for the full panel of test solvents. For aqueous solutions where the compound is insoluble, proceed to test acidic and basic solutions.[5]

Caption: Workflow for qualitative acid-base solubility testing.

Protocol 2: Thermodynamic Solubility (Shake-Flask Method)

This is the "gold standard" method for determining the true equilibrium solubility of a compound.[10] It measures the maximum concentration of a solute that can be dissolved in a solvent under thermodynamic equilibrium.

Methodology:

• Preparation: Add an excess amount of N-Boc-6-hydroxy-DL-norleucine to a known volume of the desired solvent in a sealed, inert vial. The presence of visible solid material after equilibration is essential.

• Equilibration: Agitate the vial at a constant, controlled temperature (e.g., 25 °C) for a sufficient duration to reach equilibrium, typically 24-48 hours. This step is critical to avoid measuring a transient, supersaturated state.[11]

• Phase Separation: After equilibration, allow the suspension to settle. Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are transferred. Centrifugation followed by filtration through a 0.22 µm syringe filter is the most robust method.

• Quantification: Analyze the concentration of the dissolved compound in the clear filtrate using a validated analytical method, such as HPLC-UV or UV-Vis spectroscopy against a standard curve.

• Calculation: The determined concentration represents the thermodynamic solubility, typically expressed in mg/mL or µg/mL.

Caption: Workflow for the Shake-Flask thermodynamic solubility method.

Protocol 3: Kinetic Solubility Screening

Kinetic solubility is a high-throughput assessment used in early drug discovery to identify compounds with potential formulation challenges.[9][12] It measures the concentration at which a compound precipitates from an aqueous solution when added from a concentrated organic stock (typically DMSO).

Methodology:

• Stock Solution: Prepare a high-concentration stock solution of N-Boc-6-hydroxy-DL-norleucine in 100% DMSO (e.g., 10 mM).

• Serial Dilution: In a 96-well plate, perform serial dilutions of the DMSO stock solution.

• Aqueous Addition: Add the DMSO solutions to a 96-well plate containing the aqueous buffer of interest (e.g., Phosphate-Buffered Saline, pH 7.4). The final DMSO concentration should be kept low (<2%) to minimize co-solvent effects.

• Precipitation Detection: Allow the plate to incubate for a short period (e.g., 1-2 hours). Measure the turbidity or light scattering in each well using a nephelometer or a plate reader capable of detecting absorbance changes due to precipitation.

• Determination: The kinetic solubility is defined as the highest concentration that remains free of detectable precipitate.

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A Technical Guide to N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine: Commercial Availability, Quality Control, and Synthetic Insights

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Modified Amino Acids in Modern Drug Discovery

In the landscape of contemporary drug discovery and peptide chemistry, non-proteinogenic amino acids are indispensable tools. These modified building blocks offer a strategic advantage in designing novel therapeutics with enhanced properties, such as increased metabolic stability, improved bioavailability, and unique conformational constraints. Among these valuable reagents is N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine, a derivative of the linear amino acid norleucine. The presence of a terminal hydroxyl group provides a versatile handle for further chemical modification, while the tert-butoxycarbonyl (Boc) protecting group is a cornerstone of solid-phase peptide synthesis (SPPS). This guide provides an in-depth technical overview of the commercial availability, quality assessment, and synthetic considerations for N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine, tailored for professionals in the field.

Commercial Sourcing and Availability

N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine, identified by the CAS number 81505-64-8, is a specialty chemical available from a select number of suppliers. Its commercial availability is primarily geared towards research and development quantities, and it is not typically stocked in large volumes.

Several chemical suppliers list this compound in their catalogs, often alongside its enantiopure D- and L-forms. The racemic DL-form can be a cost-effective alternative for certain applications where stereochemistry at the alpha-carbon is not critical or where a mixture of stereoisomers is desired for library synthesis.

Table 1: Prominent Suppliers of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine and Related Compounds

Supplier	Product Name	CAS Number	Notes
Mithridion/Gentaur	N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine	81505-64-8	Available in small quantities (e.g., 100mg)[1][2].
BIOFOUNT	N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine	81505-64-8	Offers the compound with downloadable NMR, HPLC, and MSDS information upon request[3].
Chempure	DL-Norleucine, N-[(1,1-dimethylethoxy)carbonyl]-6-hydroxy	81505-64-8	Lists the compound with ISO certification.
Arctom	N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine	81505-64-8	Provides the product in flexible, including reagent-sized, quantities.
BLDpharm	2-([(tert-Butoxy)carbonyl]amino)-6-hydroxyhexanoic acid	81505-64-8	Lists the compound in their catalog.

It is important to note that while listed, stock levels can be variable, and in some instances, the compound may be synthesized on demand. Researchers are advised to contact suppliers directly for lead times and availability.

Quality Assessment and Scientific Integrity: A Guide to Self-Validation

For researchers, ensuring the quality and integrity of starting materials is paramount. A thorough evaluation of a supplier's technical documentation is a critical step in self-validating a chemical's suitability for a given application.

Interpreting the Certificate of Analysis (CofA)

While a publicly available Certificate of Analysis for N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine is not readily found, a typical CofA for a Boc-protected amino acid would include the following key information:

• Identity Confirmation: This is typically verified by ¹H NMR and Mass Spectrometry (MS) to confirm the chemical structure.

• Purity Assessment: High-Performance Liquid Chromatography (HPLC) is the standard method for determining purity. For research-grade compounds, a purity of ≥95% is common.

• Appearance: A visual inspection of the material (e.g., white to off-white solid).

• Solubility: Information on suitable solvents for the compound.

• Storage Conditions: Recommended storage temperatures to ensure stability (e.g., 2-8°C or -20°C).

The Importance of the Safety Data Sheet (SDS)

The Safety Data Sheet provides crucial information on handling, storage, and potential hazards. While an SDS for the specific DL-hydroxy-norleucine derivative is not widely available, information can be extrapolated from the SDS for related compounds like DL-Norleucine and Boc-D-norleucine. Key sections to review include:

• Hazards Identification: Potential skin and eye irritation are common for this class of compounds[4].

• First Aid Measures: Standard procedures in case of contact or exposure.

• Handling and Storage: Recommendations for safe handling, including the use of personal protective equipment (PPE) and appropriate storage conditions to prevent degradation.

• Toxicological Information: Data on the potential health effects of the compound.

Synthetic Considerations and Potential Impurities

Understanding the synthetic route to N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine is essential for anticipating potential impurities that could impact experimental outcomes. While specific proprietary synthesis details are not public, a plausible synthetic pathway can be inferred from general organic chemistry principles and published methods for related compounds.

A likely approach involves a multi-step synthesis starting from a suitable precursor to 6-hydroxy-DL-norleucine, followed by the protection of the alpha-amino group with a Boc group.

A Plausible Synthetic Workflow

Caption: A plausible synthetic workflow for N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine.

Potential Impurities to Consider:

• Diastereomers: If any step in the synthesis of the 6-hydroxy-DL-norleucine backbone is not fully racemic, there could be an unequal distribution of diastereomers.

• Over-alkylation: In the Boc protection step, there is a possibility of the hydroxyl group also reacting with the Boc anhydride, leading to a di-Boc protected species.

• Unreacted Starting Material: Incomplete reaction in the final step could leave residual 6-hydroxy-DL-norleucine.

• Residual Solvents and Reagents: Trace amounts of solvents and reagents used in the synthesis and purification process may be present.

Applications in Drug Discovery and Peptide Synthesis

The unique structural features of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine make it a valuable building block in several areas of drug discovery.

Incorporation into Peptide Libraries

The use of racemic mixtures of non-proteinogenic amino acids can be a deliberate strategy in the generation of peptide libraries for screening purposes[5][6]. This approach allows for the exploration of a wider chemical space, as each peptide synthesized will exist as a pair of diastereomers. This can be advantageous in the early stages of lead discovery, where the goal is to identify novel binding motifs.

Rationale for Using DL-Mixtures

While enantiomerically pure compounds are typically required for clinical candidates, the use of DL-mixtures in initial screening can offer several advantages:

• Increased Diversity: A library synthesized with a racemic building block will contain twice the number of unique peptide stereoisomers.

• Cost-Effectiveness: Racemic syntheses are often less expensive and complex than asymmetric syntheses.

• Identification of Stereochemically Promiscuous Hits: In some cases, both enantiomers of a particular residue may exhibit binding activity, providing valuable structure-activity relationship (SAR) information.

The Role of the Hydroxyl Group

The terminal hydroxyl group on the norleucine side chain is a key feature for further derivatization. It can serve as an attachment point for:

• Pegylation: To increase the hydrodynamic radius and in vivo half-life of a peptide.

• Fluorescent Labels or Biotin: For use in diagnostic assays and biochemical studies.

• Linkers for Antibody-Drug Conjugates (ADCs): Providing a site for conjugation of a cytotoxic payload.

• Cyclization: The hydroxyl group can be used to form lactone rings, creating conformationally constrained cyclic peptides.

The Boc protecting group is readily removed under acidic conditions, making it compatible with standard solid-phase peptide synthesis protocols[].

Conclusion

N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine is a specialized yet valuable building block for researchers engaged in peptide synthesis and drug discovery. While its commercial availability is limited to a select group of suppliers, its unique structural features offer significant potential for the creation of novel peptide-based therapeutics and research tools. A thorough understanding of its quality attributes, potential synthetic impurities, and the strategic rationale for employing a racemic mixture is crucial for its effective application. As the demand for more sophisticated and effective peptide drugs continues to grow, the importance of such modified amino acids in the medicinal chemist's toolbox is set to increase.

References

• Geuss, L. (2015). Peptide libraries: applications, design options and considerations. GenScript. Available at: [Link]

• BIOFOUNT. N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine. Available at: [Link]

• Mithridion. N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine 100mg. Available at: [Link]

• PubChem. N-tert-Butoxycarbonyl-L-norleucine. National Center for Biotechnology Information. Available at: [Link]

• AHB Global. (2024). DL-Alanine: A bio-based monomer for multi-field applications. Available at: [Link]

• BioPharmaSpec. L/D-Amino Acids: Differences and Importance. Available at: [Link]

• Gsrs. 6-HYDROXY-D-NORLEUCINE. Available at: [Link]

• NIH. (2023). Evolving a Peptide: Library Platforms and Diversification Strategies. PubMed Central. Available at: [Link]

• NIH. (2014). The Unexpected Advantages of Using D-Amino Acids for Peptide Self-Assembly into Nanostructured Hydrogels for Medicine. PubMed Central. Available at: [Link]

• NIH. (2013). Enriching peptide libraries for binding affinity and specificity through computationally directed library design. Available at: [Link]

• ACS Publications. (2014). Synthesis of α-Amino Acid Derivatives and Peptides via Enantioselective Addition of Masked Acyl Cyanides to Imines. Journal of the American Chemical Society. Available at: [Link]

• PubMed. (2018). A general method for preparation of N-Boc-protected or N-Fmoc-protected α,β-didehydropeptide building blocks and their use in the solid-phase peptide synthesis. Available at: [Link]

• ACS Publications. (2002). Chemistry of N-Boc-N-tert-butylthiomethyl-Protected α-Aminoorganostannanes: Diastereoselective Synthesis of Primary β-Amino Alcohols from α-Aminoorganostannanes. The Journal of Organic Chemistry. Available at: [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. Available at: [Link]

• ResearchGate. (2017). Synthesis of N-BOC amines by various routes. Available at: [Link]

• NIH. (2010). Synthesis of Boc-protected bicycloproline. PubMed Central. Available at: [Link]

• Beilstein Journals. EXPERIMENTAL PROCEDURES. Available at: [Link]

• PubMed. (2002). Chemistry of N-Boc-N-tert-butylthiomethyl-protected alpha-aminoorganostannanes: diastereoselective synthesis of primary beta-amino alcohols from alpha-aminoorganostannanes. Available at: [Link]

• PubMed Central. (2017). Inspiration from the mirror: D-amino acid containing peptides in biomedical approaches. Available at: [Link]

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• 3. 81505-64-8|N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine|N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine|-范德生物科技公司 [bio-fount.com]
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A Technical Guide to the Function of the Boc Protecting Group in Amino Acid Chemistry

Abstract

In the precise and demanding field of peptide synthesis and drug development, the strategic use of protecting groups is fundamental to achieving desired molecular architectures. Among these, the tert-butoxycarbonyl (Boc) group stands as a cornerstone for the temporary protection of the α-amino functionality of amino acids. This technical guide provides an in-depth exploration of the Boc protecting group, from its chemical principles and strategic applications to detailed, field-proven protocols. We will dissect the causality behind experimental choices, ensuring a robust and validated understanding for researchers, scientists, and professionals in drug development.

Introduction: The Imperative for Amine Protection in Peptide Synthesis

Peptide synthesis is a systematic process of forming amide bonds between amino acids in a defined sequence.[1] Each amino acid possesses at least two reactive sites: the α-amino group and the α-carboxyl group.[1] To prevent uncontrolled polymerization and ensure the specific sequence of the target peptide, it is essential to temporarily block the reactivity of the α-amino group of the incoming amino acid.[1] This is where protecting groups, such as Boc, play a critical role. An ideal protecting group must be easy to introduce, stable under the conditions of peptide bond formation, and readily removable under conditions that do not affect the newly formed peptide bond or other protecting groups on the peptide chain.[1]

The Boc group, introduced in the 1950s, became a foundational tool in the development of solid-phase peptide synthesis (SPPS) by R.B. Merrifield.[2] Its unique acid lability provides a robust strategy for the stepwise assembly of peptides.

The Chemistry of the Boc Group: Structure and Stability

The tert-butoxycarbonyl (Boc) group is a carbamate protecting group.[3] It is introduced by reacting the amino acid's nucleophilic α-amino group with an electrophilic Boc source, most commonly di-tert-butyl dicarbonate (Boc anhydride, Boc₂O).[4][5]

The resulting N-Boc-amino acid is stable to a wide range of reaction conditions, including basic and nucleophilic environments, as well as catalytic hydrogenation.[3][6] This stability is crucial as it allows for the selective deprotection and modification of other parts of the peptide without premature loss of the α-amino protection.

Boc Protection of Amino Acids: Mechanism and Protocol

The introduction of the Boc group is a nucleophilic acyl substitution reaction.[4] The amino group of the amino acid acts as the nucleophile, attacking one of the carbonyl carbons of Boc anhydride. This is followed by the departure of a tert-butyl carbonate leaving group, which subsequently decomposes to the stable products of tert-butanol and carbon dioxide, driving the reaction to completion.[3]

Mechanism of Boc Protection

Experimental Protocol: Boc Protection of Glycine

This protocol provides a standard method for the Boc protection of glycine.

Materials:

• Glycine

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Sodium hydroxide (NaOH) or Sodium bicarbonate (NaHCO₃)

• Dioxane or Tetrahydrofuran (THF)

• Water

• Ethyl acetate

• n-Hexane

• Hydrochloric acid (HCl) or Citric acid solution

Procedure:

• Dissolve glycine in an aqueous solution of sodium hydroxide or sodium bicarbonate to form the sodium salt and create a basic environment.[7][8]

• Add a solution of di-tert-butyl dicarbonate in dioxane or THF to the aqueous glycine solution.[9]

• Stir the biphasic mixture vigorously at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).[7]

• After the reaction is complete, wash the mixture with n-hexane to remove any unreacted (Boc)₂O.[8]

• Acidify the aqueous layer to a pH of approximately 3 with a dilute solution of HCl or citric acid. This protonates the carboxylate, making the Boc-glycine less water-soluble.[8][10]

• Extract the Boc-glycine into an organic solvent such as ethyl acetate.[9][10]

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the Boc-protected glycine, which is typically a white solid.[8]

Reagent	Molar Equivalence	Purpose
Glycine	1	Starting material
(Boc)₂O	1.1 - 1.5	Boc source
Base (e.g., NaOH)	1 - 2	Deprotonates the amino group, enhancing nucleophilicity
Solvent	-	Facilitates the reaction

The Cornerstone of Boc Strategy: Acid-Labile Deprotection

The defining characteristic of the Boc group is its lability under acidic conditions.[6] This allows for its selective removal in the presence of other protecting groups that are stable to acid, such as benzyl-based side-chain protecting groups.[11]

Mechanism of Boc Deprotection

The deprotection is an acid-catalyzed elimination process.[12]

• Protonation: The carbonyl oxygen of the Boc group is protonated by a strong acid, typically trifluoroacetic acid (TFA).[12][13]

• Carbocation Formation: This protonation weakens the tert-butyl-oxygen bond, leading to its cleavage and the formation of a stable tert-butyl carbocation and a carbamic acid intermediate.[12][13]

• Decarboxylation: The carbamic acid is unstable and rapidly decomposes, releasing carbon dioxide gas and the free amine.[12][13]

• Protonation of the Free Amine: The newly liberated amine is then protonated by the excess acid in the reaction mixture, forming an ammonium salt.[12][13]

The Role of Scavengers

The tert-butyl cation generated during deprotection is a reactive electrophile that can cause side reactions, particularly with nucleophilic amino acid side chains such as methionine, tryptophan, and cysteine.[6][11] To prevent this, "scavengers" like anisole, thioanisole, or dithiothreitol (DTT) are added to the deprotection solution to trap the carbocation.[11][14]

Experimental Protocol: TFA-Mediated Boc Deprotection in SPPS

This protocol outlines the deprotection of a Boc-protected amino acid attached to a solid-phase resin.

Materials:

• Boc-protected peptide-resin

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Scavenger (e.g., anisole)

• Diisopropylethylamine (DIEA)

Procedure:

• Swell the peptide-resin in DCM.

• Treat the resin with a solution of 25-50% TFA in DCM.[11] A scavenger is typically included in this solution.

• Allow the reaction to proceed for 20-30 minutes at room temperature. The evolution of CO₂ gas may be observed.[2][15]

• Filter the resin and wash it thoroughly with DCM to remove the cleaved Boc group and excess TFA.[2]

• Neutralize the resulting trifluoroacetate salt of the N-terminal amine with a solution of a hindered base, such as 5-10% DIEA in DCM, to regenerate the free amine for the next coupling step.[11]

• Wash the resin extensively with DCM to remove excess base and salts.[11]

Orthogonality and Strategic Application in Peptide Synthesis

The concept of "orthogonality" is central to complex chemical syntheses.[11] In the context of peptide synthesis, it refers to the use of protecting groups that can be removed under completely different reaction conditions.[11]

The classic Boc/Benzyl (Bzl) strategy in SPPS is a prime example.[11][16]

• α-Amino Protection: The Boc group is used for temporary protection of the N-terminus and is removed by moderate acid (TFA).[11]

• Side-Chain Protection: Benzyl-based protecting groups (e.g., Bzl for Asp, Glu, Ser; ClZ for Lys) are used for "permanent" protection of reactive side chains. These are stable to TFA but are cleaved by a much stronger acid, such as anhydrous hydrogen fluoride (HF), at the end of the synthesis.[11][17]

While not perfectly orthogonal since both types of protecting groups are acid-labile, the significant difference in the required acid strength allows for their selective removal.[11]

Boc vs. Fmoc Strategy

The main alternative to the Boc strategy is the Fmoc (9-fluorenylmethyloxycarbonyl) strategy. The key differences are summarized below:

Feature	Boc Strategy	Fmoc Strategy
α-Amino Protection	Boc (acid-labile)	Fmoc (base-labile)
Deprotection Reagent	Trifluoroacetic Acid (TFA)	Piperidine
Side-Chain Protection	Benzyl-based (strong acid-labile)	tert-Butyl-based (TFA-labile)
Final Cleavage	Strong acid (e.g., HF)	TFA
Orthogonality	Semi-orthogonal	Fully orthogonal
Advantages	Better for hydrophobic sequences, less aggregation[18]	Milder conditions, broader compatibility[17][]
Disadvantages	Harsh final cleavage, hazardous reagents	Potential for side reactions like aspartimide formation

The Fmoc strategy has become more prevalent due to its milder conditions.[17][] However, the Boc strategy remains highly valuable, particularly for the synthesis of long or difficult, aggregation-prone peptide sequences.[17][18]

Conclusion

The Boc protecting group is a powerful and versatile tool in the arsenal of the synthetic chemist. Its ease of introduction, stability to a broad range of reagents, and clean, acid-labile deprotection make it an enduring choice for amine protection in amino acids. A thorough understanding of its chemical principles, the nuances of its application, and the rationale behind established protocols is essential for the successful design and execution of complex peptide syntheses and the development of novel therapeutics. This guide provides the foundational knowledge and practical insights necessary for researchers and scientists to confidently and effectively utilize the Boc protecting group in their work.

References

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Science Behind Boc Anhydride: Synthesis and Purity for Optimal Results. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 26.7: Peptide Synthesis. Retrieved from [Link]

• Total Synthesis. (n.d.). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from [Link]

• AAPPTec. (n.d.). Peptide Synthesis - FAQ. Retrieved from [Link]

• AAPPTec. (n.d.). Technical Support Information Bulletin 1184 - Attaching Boc Protecting Groups With BOC-ON. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• Slideshare. (n.d.). T boc fmoc protocols in peptide synthesis. Retrieved from [Link]

• Semantic Scholar. (n.d.). Efficient and selective cleavage of the tert-butoxycarbonyl (Boc) group under basic condition. Retrieved from [Link]

• Wikipedia. (n.d.). Tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

• Albericio, F., & Carpino, L. A. (2000). Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Biopolymers, 55(2), 123–139. [Link]

• Wikipedia. (n.d.). Di-tert-butyl dicarbonate. Retrieved from [Link]

• Patsnap Eureka. (n.d.). Preparation method of Boc-glycine. Retrieved from [Link]

• Google Patents. (n.d.). CN1793110A - Process for preparing Boc protected amino acid by (Boc) O.

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The Role of the 6-Hydroxy Group in Norleucine Derivatives: A Strategic Tool in the Synthesis of Complex Enzyme Inhibitors

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The incorporation of non-proteinogenic amino acids into therapeutic candidates represents a cornerstone of modern medicinal chemistry. While norleucine itself offers a unique lipophilic scaffold, the strategic functionalization of its side chain unlocks immense potential. This technical guide moves beyond simplistic structure-activity relationship (SAR) analyses to reveal the pivotal, and often non-obvious, role of the terminal 6-hydroxy group in norleucine derivatives. We will demonstrate that its primary significance lies not in direct molecular interactions with a biological target, but as an indispensable chemical handle for the stereospecific synthesis of complex heterocyclic structures. This guide will provide field-proven insights into the enzymatic synthesis of the key chiral intermediate, L-6-hydroxynorleucine, and elucidate its critical function in the construction of potent vasopeptidase inhibitors, a class of dual-acting cardiovascular agents.

Introduction: Functional Groups as Strategic Assets in Synthesis

In drug discovery, functional groups are the reactive centers of a molecule, governing its properties and biological activity.[1] The hydroxyl group, in particular, is often considered for its ability to form hydrogen bonds, which can be critical for anchoring a ligand into an enzyme's active site.[2][3][4] This interaction can significantly enhance binding affinity and is a key consideration in rational drug design.[5]

However, an exclusive focus on the final binding paradigm can obscure a more fundamental role: the function of a group as a strategic tool during chemical synthesis. The 6-hydroxy group of norleucine derivatives is a prime example of this principle. While its polarity influences the physicochemical properties of the amino acid, its ultimate value in the context of advanced enzyme inhibitors is realized during the synthetic pathway, where it serves as a linchpin for constructing the core molecular architecture.

Stereospecific Synthesis of L-6-Hydroxy-Norleucine: The Enzymatic Imperative

For complex therapeutics, achieving the correct stereochemistry is not merely a matter of purity, but a determinant of efficacy and safety. The synthesis of L-6-hydroxynorleucine, a key chiral intermediate for certain vasopeptidase inhibitors, demands a high degree of stereocontrol.[6] Chemical methods often produce racemic mixtures that are difficult and costly to resolve. Therefore, an enzymatic approach is the preferred industrial and laboratory-scale strategy due to its inherent stereospecificity.

The causality for choosing this biocatalytic route is clear: enzymes such as glutamate dehydrogenase operate on specific stereoisomers, ensuring the production of the L-enantiomer with exceptionally high optical purity (>99%).[6] This obviates the need for downstream chiral separation, streamlining the entire synthetic workflow.

Experimental Protocol: Enzymatic Synthesis of L-6-Hydroxy-Norleucine

This protocol is a validated, self-validating system adapted from established methodologies for producing high-purity L-6-hydroxynorleucine.[6]

Objective: To synthesize L-6-hydroxynorleucine from a keto-acid precursor using a dehydrogenase enzyme.

Materials:

• 2-keto-6-hydroxyhexanoic acid

• Glutamate Dehydrogenase (beef liver origin)

• Ammonium formate or other suitable ammonium salt

• NADH (Nicotinamide adenine dinucleotide, reduced form)

• Phosphate buffer (pH ~7.5)

• Deionized water

• Reaction vessel with temperature and pH control

• HPLC with a chiral column for optical purity analysis

Methodology:

• Reaction Setup: Prepare a buffered solution (e.g., 100 mM phosphate buffer, pH 7.5) in the reaction vessel. Dissolve the substrate, 2-keto-6-hydroxyhexanoic acid, to a final concentration of 50-100 mM.

• Cofactor and Amine Source Addition: Add the amine source (ammonium formate) to a final concentration of 1.5-2.0 molar equivalents relative to the substrate. Add the enzymatic cofactor, NADH, to a final concentration of 1.0-1.2 molar equivalents.

• Enzyme Introduction: Initiate the reaction by adding glutamate dehydrogenase to a predetermined activity level (e.g., 500-1000 U per gram of substrate).

• Reaction Control: Maintain the reaction temperature at 25-30°C and the pH at 7.5. The pH will tend to drop and should be maintained by the controlled addition of a base (e.g., NaOH).

• Monitoring: Monitor the reaction progress by periodically taking aliquots and analyzing for substrate consumption and product formation via HPLC.

• Workup and Isolation: Once the reaction reaches completion (>95% conversion), terminate it by denaturing the enzyme (e.g., by pH shift or heat). Remove the denatured protein by centrifugation or filtration. The product, L-6-hydroxynorleucine, can be isolated and purified from the aqueous solution using ion-exchange chromatography.

• Validation: The final product's identity is confirmed by NMR and mass spectrometry. The optical purity is quantified using HPLC with a chiral column, with a target of >99% enantiomeric excess (e.e.). The yield is calculated based on the isolated product mass relative to the initial substrate. Reported yields for this process are in the range of 89-97%.[6]

Visualization: Enzymatic Synthesis Workflow

Caption: Workflow for the stereospecific enzymatic synthesis of L-6-hydroxynorleucine.

The Core Directive: The 6-Hydroxy Group as a Synthetic Linchpin

The paramount role of the 6-hydroxy group in these norleucine derivatives is to facilitate the formation of a complex heterocyclic core structure, which is essential for the final inhibitor's biological activity. It functions as a latent leaving group, enabling a key intramolecular cyclization step.

The chemical logic is elegant and robust:

• Activation: The terminal hydroxyl group, a poor leaving group, is chemically activated. This is typically achieved by converting it into a mesylate or tosylate by reacting it with methanesulfonyl chloride or p-toluenesulfonyl chloride, respectively. This transformation converts the -OH into a group that is readily displaced.

• Intramolecular Cyclization: Following activation, an intramolecular SN2 reaction is triggered. A nucleophile within the same molecule (often a deprotonated amine or thiol) attacks the carbon bearing the activated hydroxyl group, displacing the leaving group and forging a new carbon-nucleophile bond. This step closes the ring, forming the stable heterocyclic scaffold (e.g., a thiazepine ring) that is characteristic of many vasopeptidase inhibitors.

This synthetic strategy is fundamental to creating the unique three-dimensional conformation required for the drug to bind effectively to the active sites of its target enzymes.

Visualization: Role in Heterocyclic Ring Formation

Caption: The synthetic utility of the 6-hydroxy group for intramolecular cyclization.

Application Case Study: Vasopeptidase Inhibitors

Vasopeptidase inhibitors are a class of cardiovascular drugs that exhibit a dual mechanism of action: they simultaneously inhibit both angiotensin-converting enzyme (ACE) and neprilysin (NEP).[7][8]

• ACE Inhibition: Blocks the conversion of angiotensin I to the potent vasoconstrictor angiotensin II.[9]

• NEP Inhibition: Prevents the breakdown of vasodilatory peptides like atrial natriuretic peptide (ANP).[10]

The synergistic effect of reducing vasoconstriction while promoting vasodilation makes these agents highly effective antihypertensives.[1] Omapatrilat is the most clinically advanced compound in this class.[11] The synthesis of the core thiazepine ring of omapatrilat and related structures is dependent on intermediates derived from L-6-hydroxynorleucine.[6]

Visualization: Dual Inhibition Mechanism

Caption: The dual mechanism of action of vasopeptidase inhibitors.

Data Presentation: Biological Activity of Vasopeptidase Inhibitors

The potency of the final drug molecules underscores the importance of the synthetic route enabled by the 6-hydroxy-norleucine intermediate. The table below presents inhibitory concentration (IC50) values for representative vasopeptidase inhibitors against their target enzymes.

Compound	ACE IC50 (nM)	NEP IC50 (nM)	Reference
Omapatrilat	5.4	13	[12]
GW796406	~10	~3	[12]

These values demonstrate the high potency achieved in the final molecules, a direct result of the precise molecular architecture made possible by the strategic use of functionalized amino acid intermediates.

Crystal structure analysis of omapatrilat bound to ACE and NEP reveals that the thiazepine ring, formed via the cyclization strategy, makes critical hydrophobic interactions within the S2' subsite of the enzymes, while other moieties chelate the catalytic zinc ion.[10][13]

Conclusion: A Paradigm of Synthetic Strategy

The role of the 6-hydroxy group in this class of norleucine derivatives offers a compelling case study for drug development professionals. It shifts the paradigm from viewing a functional group solely as a point of interaction with a biological target to recognizing its potential as a sophisticated and indispensable synthetic tool. The ability of this hydroxyl group to be activated for intramolecular cyclization is the key step that enables the construction of the complex, stereochemically defined heterocyclic scaffolds of potent dual-acting enzyme inhibitors. This understanding underscores the deep synergy between synthetic organic chemistry and mechanism-based drug design, where the properties of an intermediate are engineered to build, rather than simply bind to, the final therapeutic solution.

References

• Hanson, R. L., Schwinden, M. D., Banerjee, A., Brzozowski, D. B., Chen, B. C., Patel, B. P., McNamee, C. G., Kodersha, G. A., Kronenthal, D. R., Patel, R. N., & Szarka, L. J. (1999). Enzymatic synthesis of L-6-hydroxynorleucine. Bioorganic & Medicinal Chemistry, 7(10), 2247-2252. Available at: [Link]

• Wei, Z., Liu, F., & Lin, Q. (2015). Effects of Hydroxyl Group on the Interaction of Carboxylated Flavonoid Derivatives with S. Cerevisiae α-Glucosidase. International Journal of Molecular Sciences, 16(12), 28793-28809. Available at: [Link]

• Schramm, V. L. (2011). The contribution to binding a nity made by a single hydroxyl group in the 1,6-covalent hydrate of inosine, a transition state analogue inhibitor of adenosine deaminase. ResearchGate. Available at: [Link]

• Lentz, C. S., & Am Ende, C. W. (2013). Chemoselective Hydroxyl Group Transformation: An Elusive Target. ACS Chemical Biology, 8(7), 1475-1489. Available at: [Link]

• Wikipedia contributors. (2024). Enzyme inhibitor. Wikipedia. Available at: [Link]

• Srivastava, H. K., Kumar, A., & Singh, U. P. (2012). Hydrophobic, Polar and Hydrogen Bonding Based Drug-Receptor Interaction of Tetrahydroimidazobenzodiazepinones. American Journal of Biochemistry and Biotechnology, 8(1), 1-11. Available at: [Link]

• Semantic Scholar. (n.d.). Characteristics of selected vasopeptidase inhibitors under clinical development. Semantic Scholar. Available at: [Link]

• Beene, D. L., Brandt, G. S., Zhong, W., Zacharias, N. M., Lester, H. A., & Dougherty, D. A. (2004). Tyrosine Residues That Control Binding and Gating in the 5-Hydroxytryptamine3 Receptor Revealed by Unnatural Amino Acid Mutagenesis. Journal of Neuroscience, 24(41), 9029-9037. Available at: [Link]

• Vyssoulis, G. P., Marinakis, A. G., Aznaouridis, K. A., & Stefanadis, C. I. (2002). Vasopeptidase inhibitors: a new therapeutic class for cardiovascular diseases. Hellenic Journal of Cardiology, 43(4), 332-340. Available at: [Link]

• Zhu, J., & Zimmerman, S. C. (2018). Functional materials based on molecules with hydrogen-bonding ability: applications to drug co-crystals and polymer complexes. Philosophical Transactions of the Royal Society A: Mathematical, Physical and Engineering Sciences, 376(2123), 20170165. Available at: [Link]

• Vyssoulis, G. (2002). Review: Vasopeptidase inhibitors. Semantic Scholar. Available at: [Link]

• Zhang, X., Li, X., Zhang, Y., Wang, Y., Zhang, Y., & Zhang, T. (2023). Molecular Dynamics and Experimental Validation of Natural Products from Chuanxiong Rhizoma as VEGFR2 Inhibitors for nAMD. ACS Omega. Available at: [Link]

• Bevan, S., & Gaskin, P. (2000). Vasopeptidase inhibitors. The Lancet, 356(9239), 1443-1444. Available at: [Link]

• Boger, D. L., & Johnson, D. S. (1995). Correlation of inhibitor effects on enzyme activity and thermal stability for the integral membrane protein fatty acid amide hydrolase. Proceedings of the National Academy of Sciences, 92(9), 3702-3706. Available at: [Link]

• Schmidt, M., & Griesbeck, A. G. (2015). Scheme 1 Enzymatic synthesis and follow-up chemistry of cyanohydrins. ResearchGate. Available at: [Link]

• Bevan, S. (2000). Vasopeptidase inhibitors. ResearchGate. Available at: [Link]

• Mada, F., et al. (2020). Molecular Basis for Omapatrilat and Sampatrilat Binding to Neprilysin—Implications for Dual Inhibitor Design with Angiotensin-Converting Enzyme. Journal of Medicinal Chemistry, 63(10), 5488-5500. Available at: [Link]

• Sulpizio, A. C., Pullen, M. A., Edwards, R. M., Louttit, J. B., West, R., & Brooks, D. P. (2005). Mechanism of vasopeptidase inhibitor-induced plasma extravasation: comparison of omapatrilat and the novel neutral endopeptidase 24.11/angiotensin-converting enzyme inhibitor GW796406. Journal of Pharmacology and Experimental Therapeutics, 315(3), 1306-1313. Available at: [Link]

• Pedre, B., et al. (2020). An Optimized Protocol for Enzymatic Hypothiocyanous Acid Synthesis. Molecules, 25(21), 5199. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Omapatrilat. PubChem. Available at: [Link]

• Bayer, T., & Bornscheuer, U. T. (2023). An Update: Enzymatic Synthesis for Industrial Applications. Angewandte Chemie International Edition, 62(35), e202305976. Available at: [Link]

• Wu, J., Aluko, R. E., & Nakai, S. (2006). Structural Requirements of Angiotensin I-Converting Enzyme Inhibitory Peptides: Quantitative Structure-Activity Relationship Study of Di- and Tripeptides. Journal of Agricultural and Food Chemistry, 54(3), 732-738. Available at: [Link]

• Jo, J. H., et al. (2011). Enzymatic synthesis of L-tert-leucine with branched chain aminotransferase. Journal of Microbiology and Biotechnology, 21(10), 1049-1052. Available at: [Link]

• Aluko, R. E., & Monu, E. (2006). Quantitative Structure-Activity Relationship Study of Bitter Di- And Tri-Peptides Including Relationship With Angiotensin I-converting Enzyme Inhibitory Activity. Peptide Science, 88(4), 543-550. Available at: [Link]

• Royo, M., & Albericio, F. (2021). Exploiting Knowledge on Structure–Activity Relationships for Designing Peptidomimetics of Endogenous Peptides. Molecules, 26(16), 4887. Available at: [Link]

• Mada, F., et al. (2020). Molecular Basis for Omapatrilat and Sampatrilat Binding to Neprilysin-Implications for Dual Inhibitor Design with Angiotensin-Converting Enzyme. Journal of Medicinal Chemistry, 63(10), 5488-5500. Available at: [Link]

• Li, Y., et al. (2023). Structure–Activity Relationship of Novel ACE Inhibitory Undecapeptides from Stropharia rugosoannulata by Molecular Interactions and Activity Analyses. Foods, 12(18), 3463. Available at: [Link]

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Protocols & Analytical Methods

Synthesis of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine: An Application Note and Detailed Protocol

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide for the synthesis of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine, a valuable non-proteinogenic amino acid derivative used in peptide synthesis and drug discovery. The protocol is designed for practicality and reproducibility in a standard laboratory setting. We will first detail the synthesis of the core intermediate, 6-hydroxy-DL-norleucine, via the hydrolysis of 5-(4-hydroxybutyl)hydantoin. Subsequently, a robust procedure for the N-terminal protection of the amino acid using di-tert-butyl dicarbonate (Boc₂O) is described. This guide emphasizes the rationale behind key procedural steps, safety considerations, and methods for characterization to ensure the synthesis of a high-purity final product.

Introduction and Scientific Rationale

N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine is a synthetic amino acid that incorporates both a hydroxyl functional group in its side chain and a Boc protecting group on its α-amino group. The hydroxyl moiety offers a site for further chemical modification, such as esterification, etherification, or conjugation to other molecules. The Boc protecting group is a cornerstone of modern peptide synthesis, prized for its stability under a wide range of conditions and its facile, clean removal under mildly acidic conditions.[1][2] This orthogonality makes it highly compatible with other protecting group strategies, enabling the synthesis of complex peptides and peptidomimetics.[1]

The synthesis of this valuable building block is not commonly reported in a single, comprehensive protocol. Therefore, this guide consolidates established chemical principles into a reliable, two-stage synthetic route.

Stage 1: Synthesis of 6-hydroxy-DL-norleucine. The initial target is the racemic amino acid, 6-hydroxy-DL-norleucine. A classic and effective method for the synthesis of non-proteinogenic amino acids is through the formation and subsequent hydrolysis of a hydantoin ring. In this protocol, we will focus on the synthesis of 5-(4-hydroxybutyl)hydantoin, followed by its hydrolysis to yield the desired amino acid. While the enzymatic synthesis of the L-enantiomer is known, the hydrolysis of the hydantoin provides a direct route to the racemic mixture.[3]

Stage 2: N-Boc Protection. With the 6-hydroxy-DL-norleucine in hand, the final step is the protection of the α-amino group. The use of di-tert-butyl dicarbonate (Boc₂O) is the most common and efficient method for this transformation.[1][4] The reaction is typically carried out in a mixed solvent system with a suitable base to facilitate the nucleophilic attack of the amino group on the Boc anhydride.

Synthetic Strategy Overview

The overall synthetic pathway is depicted below. The synthesis commences with the preparation of 5-(4-hydroxybutyl)hydantoin, which is then subjected to hydrolysis to yield 6-hydroxy-DL-norleucine. The final step involves the N-Boc protection of the amino acid.

Figure 1: Overall synthetic workflow.

Detailed Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times. Potassium cyanide (KCN) is highly toxic and should be handled with extreme care.

Stage 1: Synthesis of 6-hydroxy-DL-norleucine

This stage involves two steps: the synthesis of the hydantoin intermediate and its subsequent hydrolysis.

3.1.1. Synthesis of 5-(4-hydroxybutyl)hydantoin

• Rationale: This reaction is a variation of the Bucherer-Bergs reaction, a well-established method for synthesizing hydantoins from carbonyl compounds, cyanides, and ammonium carbonate. The reaction proceeds through the formation of an aminonitrile intermediate, which then cyclizes to the hydantoin.

• Reagents and Materials:

Reagent/Material	Quantity	Molar Eq.	Notes
5-Hydroxypentanal	10.2 g (0.1 mol)	1.0	Can be prepared by oxidation of 1,5-pentanediol
Potassium Cyanide (KCN)	7.15 g (0.11 mol)	1.1	EXTREMELY TOXIC. Handle with care.
Ammonium Carbonate ((NH₄)₂CO₃)	28.8 g (0.3 mol)	3.0
Ethanol	100 mL	-
Water	100 mL	-
500 mL Round-bottom flask	1	-
Reflux condenser	1	-
Magnetic stirrer and stir bar	1	-
Heating mantle	1	-

• Procedure:

  • In the 500 mL round-bottom flask, dissolve ammonium carbonate in 100 mL of water.

  • Add 100 mL of ethanol to the solution.

  • Carefully add potassium cyanide to the stirred solution. Ensure it is fully dissolved.

  • Add 5-hydroxypentanal to the reaction mixture.

  • Equip the flask with a reflux condenser and heat the mixture to 50-60 °C with stirring for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and then in an ice bath.

  • The product may precipitate. If so, collect the solid by filtration. If not, concentrate the solution under reduced pressure to induce precipitation.

  • Wash the crude product with cold water and dry under vacuum.

3.1.2. Hydrolysis of 5-(4-hydroxybutyl)hydantoin to 6-hydroxy-DL-norleucine

• Rationale: The hydantoin ring is hydrolyzed under basic conditions to yield the corresponding amino acid. Barium hydroxide is often used as it forms an insoluble barium carbonate precipitate upon acidification with sulfuric acid, simplifying the workup.

• Reagents and Materials:

Reagent/Material	Quantity	Molar Eq.	Notes
5-(4-Hydroxybutyl)hydantoin	17.2 g (0.1 mol)	1.0	From the previous step
Barium Hydroxide Octahydrate	63.1 g (0.2 mol)	2.0
Water	200 mL	-
1 M Sulfuric Acid (H₂SO₄)	As needed	-	To neutralize to pH ~7
1 L Round-bottom flask	1	-
Reflux condenser	1	-
Heating mantle	1	-
pH meter or pH paper	1	-

• Procedure:

  • Combine 5-(4-hydroxybutyl)hydantoin and barium hydroxide octahydrate in the 1 L round-bottom flask with 200 mL of water.

  • Heat the mixture to reflux for 12-24 hours.

  • Cool the reaction mixture to room temperature.

  • Carefully add 1 M sulfuric acid dropwise with stirring to precipitate barium sulfate. Monitor the pH and adjust to ~7.

  • Filter the mixture to remove the barium sulfate precipitate. Wash the filter cake with hot water.

  • Combine the filtrate and washings and concentrate under reduced pressure to obtain the crude 6-hydroxy-DL-norleucine.

  • The crude amino acid can be purified by recrystallization from a water/ethanol mixture.

Stage 2: Synthesis of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine

• Rationale: The amino group of 6-hydroxy-DL-norleucine acts as a nucleophile and attacks one of the carbonyl carbons of di-tert-butyl dicarbonate. The presence of a base deprotonates the amino group, increasing its nucleophilicity.[5]

• Reagents and Materials:

Reagent/Material	Quantity	Molar Eq.	Notes
6-hydroxy-DL-norleucine	14.7 g (0.1 mol)	1.0	From Stage 1
Di-tert-butyl dicarbonate ((Boc)₂O)	24.0 g (0.11 mol)	1.1
Sodium Bicarbonate (NaHCO₃)	16.8 g (0.2 mol)	2.0
Dioxane	100 mL	-
Water	100 mL	-
500 mL Erlenmeyer flask	1	-
Magnetic stirrer and stir bar	1	-
Ethyl Acetate	For extraction	-
1 M Hydrochloric Acid (HCl)	For acidification	-
Saturated Sodium Chloride (Brine)	For washing	-
Anhydrous Magnesium Sulfate (MgSO₄)	For drying	-

• Procedure:

  • Dissolve 6-hydroxy-DL-norleucine in a mixture of 100 mL of water and 100 mL of dioxane in the 500 mL Erlenmeyer flask.

  • Add sodium bicarbonate and stir until dissolved.

  • Add di-tert-butyl dicarbonate to the solution.

  • Stir the mixture vigorously at room temperature for 12-24 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the dioxane.

  • Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 with 1 M HCl.

  • Extract the product with ethyl acetate (3 x 100 mL).

  • Combine the organic layers and wash with brine (2 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • The product can be purified by column chromatography on silica gel or by recrystallization.

Figure 2: Workflow for N-Boc protection.

Characterization and Quality Control

The identity and purity of the final product, N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine, should be confirmed by a combination of analytical techniques:

• Thin Layer Chromatography (TLC): To monitor reaction progress and assess the purity of the final product. A suitable mobile phase would be a mixture of ethyl acetate and hexanes, with visualization by an appropriate stain (e.g., ninhydrin for the starting amino acid and a general stain like potassium permanganate for the product).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation. The ¹H NMR spectrum should show characteristic peaks for the Boc group (a singlet at ~1.4 ppm), the α-proton of the amino acid, and the protons of the aliphatic side chain, including the methylene group adjacent to the hydroxyl group.

• Mass Spectrometry (MS): To confirm the molecular weight of the product. Electrospray ionization (ESI) is a suitable method.

• Infrared (IR) Spectroscopy: To identify key functional groups. Expect to see characteristic absorptions for the N-H (carbamate), C=O (carbamate and carboxylic acid), and O-H (hydroxyl and carboxylic acid) bonds.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low yield in hydantoin synthesis	Incomplete reaction or loss of product during workup.	Ensure the reaction is heated for the specified time. Be careful during the filtration and washing steps.
Incomplete hydrolysis of hydantoin	Insufficient reaction time or amount of base.	Increase the reflux time. Ensure the correct stoichiometry of barium hydroxide is used.
Incomplete N-Boc protection	Insufficient (Boc)₂O or base, or low reactivity.	Add a slight excess of (Boc)₂O. Ensure the base is fully dissolved and the mixture is stirred vigorously.
Formation of di-Boc protected product	Not typically an issue with primary amines.	This is unlikely but can be controlled by using the specified stoichiometry.
Difficulty in purification	Presence of closely related impurities.	Optimize the mobile phase for column chromatography. Consider recrystallization from different solvent systems.

Conclusion

The synthetic route detailed in this application note provides a reliable and scalable method for the preparation of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine. By following the outlined procedures and paying close attention to the scientific rationale and safety precautions, researchers can confidently synthesize this valuable building block for their research in peptide chemistry and drug development.

References

• Hanson, R. L., et al. (1999). Enzymatic synthesis of L-6-hydroxynorleucine. Bioorganic & Medicinal Chemistry, 7(10), 2247-2252. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]

• Total Synthesis. (n.d.). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. [Link]

• Sunresin. (n.d.). Boc / Bzl Solid Phase Synthesis. [Link]

• Keller, O., et al. (1988). L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-. Organic Syntheses, Coll. Vol. 6, 418. [Link]

• Ragnarsson, U., & Grehn, L. (2013). Dual protection of amino functions involving Boc. Chemical Society Reviews, 42(19), 7944-7963. [Link]

• Sarkar, A., et al. (2011). A Novel and Efficient Method for the N-tert-Butoxycarbonylation of Amines. The Journal of Organic Chemistry, 76(17), 7132-7140. [Link]

• Google Patents. (n.d.). Process for preparing Boc protected amino acid by (Boc)2O.

Sources

• 1. researchgate.net [researchgate.net]
• 2. L-6-HYDROXYNORLEUCINE | CAS: 6033-32-5 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 3. Enzymatic synthesis of L-6-hydroxynorleucine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel synthesis of 2-amino-6-[(4-hydroxy-1-oxopentyl)amino]hexanoic acid from lysine and γ-valerolactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemistnotes.com [chemistnotes.com]

Application Notes and Protocol for the Selective N-Boc Protection of 6-hydroxy-DL-norleucine

Abstract

This document provides a comprehensive guide for the selective N-terminal protection of 6-hydroxy-DL-norleucine using di-tert-butyl dicarbonate ((Boc)₂O). The protocol is designed to favor the formation of the N-Boc derivative over the potential O-Boc side product, a critical consideration for amino acids bearing hydroxyl functionalities. This application note details the underlying chemical principles, a step-by-step experimental protocol, purification strategies, and methods for characterization. The intended audience includes researchers and professionals in synthetic organic chemistry, peptide synthesis, and drug development.

Introduction: The Imperative for Selective Protection

In the realm of peptide synthesis and the chemical modification of amino acids, the strategic use of protecting groups is paramount.[1] The tert-butyloxycarbonyl (Boc) group is a cornerstone of amine protection, valued for its stability across a range of chemical conditions and its facile removal under mild acidic conditions.[2] 6-hydroxy-DL-norleucine, a non-proteinogenic amino acid, presents a unique challenge due to the presence of a primary hydroxyl group in its side chain. This hydroxyl group, while less nucleophilic than the primary amine, can undergo acylation with (Boc)₂O to form an undesired O-Boc ether, particularly under certain catalytic conditions.[]

This protocol has been developed to ensure the selective protection of the α-amino group of 6-hydroxy-DL-norleucine, thereby yielding the desired N-Boc-6-hydroxy-DL-norleucine as the major product. The key to this selectivity lies in the careful control of reaction conditions, specifically the choice of base and the exclusion of acylation catalysts that can promote O-acylation.

Mechanistic Rationale for Selectivity

The Boc protection of an amine proceeds via a nucleophilic acyl substitution reaction. The lone pair of electrons on the nitrogen atom of the amine attacks one of the electrophilic carbonyl carbons of di-tert-butyl dicarbonate. This forms a tetrahedral intermediate which then collapses to yield the N-Boc protected amine, with the evolution of carbon dioxide and tert-butanol as byproducts.[4]

The selectivity for N-protection over O-protection in 6-hydroxy-DL-norleucine is achieved by exploiting the inherent difference in nucleophilicity between the primary amine and the primary alcohol. The amino group is significantly more nucleophilic than the hydroxyl group, and under standard basic conditions without a potent acylation catalyst like 4-(dimethylamino)pyridine (DMAP), the reaction at the amine is kinetically favored. Prolonged reaction times or the presence of DMAP can lead to the formation of the O-Boc side product.[] Therefore, this protocol employs a moderately basic aqueous-organic solvent system and avoids the use of DMAP to maximize the yield of the desired N-protected product.

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
6-hydroxy-DL-norleucine	≥98%	e.g., Sigma-Aldrich
Di-tert-butyl dicarbonate ((Boc)₂O)	Reagent Grade, ≥97%	e.g., Sigma-Aldrich
Sodium Bicarbonate (NaHCO₃)	ACS Reagent, ≥99.7%	e.g., Fisher Scientific
1,4-Dioxane	Anhydrous, 99.8%	e.g., Sigma-Aldrich
Deionized Water	High Purity	In-house
Ethyl Acetate (EtOAc)	ACS Reagent	e.g., Fisher Scientific	For extraction
Hexanes	ACS Reagent	e.g., Fisher Scientific	For extraction and crystallization
1 M Hydrochloric Acid (HCl)	Volumetric Standard	e.g., VWR	For acidification
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Reagent	e.g., Fisher Scientific	For drying organic layers

Step-by-Step Procedure

Caption: Experimental workflow for the Boc protection of 6-hydroxy-DL-norleucine.

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 6-hydroxy-DL-norleucine (1.0 eq) and sodium bicarbonate (2.5 eq) in a 1:1 mixture of deionized water and 1,4-dioxane. Stir until all solids have dissolved.

• Addition of (Boc)₂O: Cool the solution to 0 °C in an ice bath. Dissolve di-tert-butyl dicarbonate (1.1 eq) in a minimal amount of 1,4-dioxane and add it dropwise to the stirring amino acid solution over 30 minutes.

• Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) using a suitable solvent system (e.g., Dichloromethane:Methanol, 9:1).

• Solvent Removal: Once the reaction is complete, remove the 1,4-dioxane under reduced pressure using a rotary evaporator.

• Aqueous Work-up: Wash the remaining aqueous solution with hexanes (2 x volume of aqueous layer) to remove unreacted (Boc)₂O and other nonpolar impurities.

• Acidification: Cool the aqueous layer in an ice bath and carefully acidify to pH 2-3 with 1 M HCl. The product may precipitate at this stage.

• Extraction: Extract the product from the acidified aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product, which may be a white solid or a viscous oil.

Purification

The crude product can be purified by one of the following methods:

• Crystallization: If the crude product is a solid, it can be recrystallized from a suitable solvent system such as ethyl acetate/hexanes.[5]

• Flash Chromatography: If the crude product is an oil or contains significant impurities, it can be purified by flash column chromatography on silica gel using a gradient elution, for example, with a mobile phase of dichloromethane and methanol.[5]

Characterization

The final product, N-Boc-6-hydroxy-DL-norleucine, should be characterized to confirm its identity and purity.

• Thin-Layer Chromatography (TLC): To assess purity and determine an appropriate solvent system for column chromatography.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the protected amino acid.

• Mass Spectrometry (MS): To determine the molecular weight of the product.

• Melting Point (if solid): To assess purity.

Troubleshooting and Key Considerations

• Incomplete Reaction: If TLC indicates the presence of starting material after 16 hours, an additional portion of (Boc)₂O (0.1-0.2 eq) can be added and the reaction stirred for another 4-6 hours.

• Formation of O-Boc Product: The formation of the O-Boc product is minimized by avoiding DMAP and not extending the reaction time unnecessarily. If the O-Boc product is formed, it can often be separated from the desired N-Boc product by flash chromatography due to its lower polarity.

• Product is an Oil: Some Boc-protected amino acids are oils at room temperature.[6] If crystallization is unsuccessful, purification by flash chromatography is the recommended alternative.

Conclusion

This protocol provides a reliable and selective method for the N-Boc protection of 6-hydroxy-DL-norleucine. By carefully controlling the reaction conditions, particularly avoiding the use of DMAP and managing the reaction time, the formation of the desired N-protected product is maximized. The detailed purification and characterization steps ensure the isolation of a high-purity product suitable for subsequent applications in peptide synthesis and other areas of chemical research.

References

• Hebei Boze Chemical Co.,Ltd. (n.d.). BOC Protection and Deprotection. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• ResearchGate. (2014, August 6). How to get (or crystallize) solid amino acids derivatives and peptides? Retrieved from [Link]

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

• WordPress.com. (2012, June 18). Reactions that Work: Boc Protection. Chemtips. Retrieved from [Link]

Sources

• 1. Boc-Protected Amino Groups [organic-chemistry.org]
• 2. Boc-Lys-OH 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. BOC Protection and Deprotection [bzchemicals.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of N-Boc-6-hydroxy-DL-norleucine in Solid-Phase Peptide Synthesis

Introduction: Expanding the Chemical Diversity of Peptides

The incorporation of unnatural amino acids into peptide sequences is a powerful strategy for modulating the biological activity, stability, and conformational properties of therapeutic peptides.[1][2][3] N-Boc-6-hydroxy-DL-norleucine is a unique building block that introduces a primary hydroxyl group at the terminus of a flexible four-carbon side chain. This functional group can serve as a handle for post-synthesis modifications, such as PEGylation or the attachment of reporter molecules, and can also influence the peptide's solubility and interaction with biological targets.[4] The use of a DL-racemic mixture can be a strategic choice in the generation of peptide libraries for drug discovery, allowing for the exploration of a broader conformational space. This document provides a comprehensive guide for the effective utilization of N-Boc-6-hydroxy-DL-norleucine in Boc-based solid-phase peptide synthesis (SPPS).

Core Principles and Strategic Considerations

The successful incorporation of N-Boc-6-hydroxy-DL-norleucine into a peptide sequence hinges on a thorough understanding of the Boc/Bzl (tert-butyloxycarbonyl/benzyl) protection strategy and careful consideration of the reactivity of the side-chain hydroxyl group.[5][6]

The Boc/Bzl Protection Scheme

In this strategy, the α-amino group is temporarily protected by the acid-labile Boc group, which is removed at each cycle of the synthesis using a moderate acid, typically trifluoroacetic acid (TFA).[6][7] Permanent protecting groups for reactive amino acid side chains are typically benzyl-based and require a much stronger acid, such as anhydrous hydrogen fluoride (HF), for their removal during the final cleavage step.[5] This difference in acid lability is the cornerstone of the Boc-SPPS strategy.[5][6]

Side-Chain Protection of the 6-Hydroxyl Group

The primary hydroxyl group of N-Boc-6-hydroxy-DL-norleucine is nucleophilic and can undergo undesired side reactions, such as O-acylation, during the coupling steps of SPPS.[8][9] Therefore, it is highly recommended to protect this functional group. The choice of protecting group is critical and must be orthogonal to the Boc group, meaning it must remain stable during the repetitive TFA treatments for Boc deprotection but be removable during the final cleavage.

For the 6-hydroxyl group, a benzyl (Bzl) ether is a suitable protecting group. It is stable to the TFA used for Boc removal but can be cleaved with strong acids like HF, which are typically used for the final cleavage and deprotection in Boc-SPPS.

Visualizing the Key Player: N-Boc-6-hydroxy(Bzl)-DL-norleucine

Caption: Structure of N-Boc-6-hydroxy(Bzl)-DL-norleucine.

Experimental Protocols

The following protocols are designed for manual Boc-SPPS. They can be adapted for automated synthesizers.

Protocol 1: Incorporation of N-Boc-6-hydroxy(Bzl)-DL-norleucine into a Peptide Sequence

This protocol outlines a single coupling cycle for adding N-Boc-6-hydroxy(Bzl)-DL-norleucine to a growing peptide chain on a solid support.

Materials:

• Peptidyl-resin (e.g., on Merrifield or PAM resin)

• N-Boc-6-hydroxy(Bzl)-DL-norleucine

• Dichloromethane (DCM), peptide synthesis grade

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIEA)

• Coupling reagent (e.g., HBTU, HATU, or DCC)

• HOBt (if using DCC)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

Procedure:

• Resin Swelling: Swell the peptidyl-resin in DCM for 30 minutes.

• Boc Deprotection:

  • Treat the resin with 50% TFA in DCM for 2 minutes (pre-wash).

  • Treat the resin with 50% TFA in DCM for 20-30 minutes.[7]

  • Wash the resin with DCM (3x).

• Neutralization:

  • Treat the resin with 10% DIEA in DCM for 2 minutes (2x).[10]

  • Wash the resin with DCM (3x).

• Coupling:

  • Dissolve N-Boc-6-hydroxy(Bzl)-DL-norleucine (3 eq.), HBTU (3 eq.), and HOBt (3 eq.) in a minimal amount of DMF.

  • Add DIEA (6 eq.) to the activation mixture.

  • Add the activated amino acid solution to the resin.

  • Agitate the reaction vessel for 2-4 hours at room temperature.

• Washing: Wash the resin with DMF (3x) and DCM (3x).

• Monitoring the Coupling Reaction: Perform a Kaiser test to ensure complete coupling. If the test is positive (indicating free amines), repeat the coupling step.

Protocol 2: Final Cleavage and Deprotection

This protocol describes the cleavage of the peptide from the resin and the simultaneous removal of the side-chain protecting groups.

Materials:

• Peptidyl-resin

• Anhydrous Hydrogen Fluoride (HF)

• Anisole (scavenger)

• Diethyl ether, cold

Procedure:

CAUTION: Anhydrous HF is extremely corrosive and toxic. This procedure must be performed in a specialized, HF-resistant apparatus within a certified fume hood by trained personnel.

• Preparation: Dry the peptidyl-resin thoroughly under vacuum.

• HF Cleavage:

  • Place the dried resin in the reaction vessel of the HF apparatus.

  • Add anisole (1 mL per gram of resin) as a scavenger to prevent side reactions.[11]

  • Cool the reaction vessel to 0°C.

  • Carefully distill anhydrous HF into the reaction vessel.

  • Stir the mixture at 0°C for 1-2 hours.[11]

• HF Removal: Remove the HF by vacuum distillation.

• Peptide Precipitation:

  • Wash the resin with cold diethyl ether to remove the cleaved protecting groups and scavenger byproducts.

  • Triturate the resin with fresh cold diethyl ether to precipitate the crude peptide.

• Peptide Isolation:

  • Filter the precipitated peptide and wash with cold diethyl ether.

  • Dry the crude peptide under vacuum.

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Data Presentation: Key Parameters for Boc-SPPS

Parameter	Reagent/Condition	Concentration/Time	Purpose
Boc Deprotection	Trifluoroacetic acid (TFA) in Dichloromethane (DCM)	50% (v/v)	20-30 minutes
Neutralization	Diisopropylethylamine (DIEA) in Dichloromethane (DCM)	10% (v/v)	2 x 2 minutes
Coupling (Activation)	HBTU/HOBt/DIEA or DCC/HOBt in DMF	3 eq. of each	2-4 hours
Final Cleavage	Anhydrous Hydrogen Fluoride (HF)	-	1-2 hours at 0°C
Scavenger	Anisole	10% (v/v) in HF	During cleavage

Workflow Visualization: SPPS Cycle for N-Boc-6-hydroxy-DL-norleucine

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Therapeutic peptides: current applications and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. chemimpex.com [chemimpex.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chempep.com [chempep.com]
• 8. researchgate.net [researchgate.net]
• 9. Spps and side reactions in peptide synthesis | PPTX [slideshare.net]
• 10. peptide.com [peptide.com]
• 11. Boc Resin Cleavage Protocol [sigmaaldrich.com]

Application Note &amp; Protocols: Strategic Coupling of N-Boc-6-hydroxy-DL-norleucine in Peptide Synthesis

An in-depth technical guide by a Senior Application Scientist.

Introduction: The Utility and Challenge of N-Boc-6-hydroxy-DL-norleucine

N-Boc-6-hydroxy-DL-norleucine is a non-canonical amino acid of increasing interest in drug discovery and peptide chemistry. Its linear six-carbon side chain, terminating in a primary alcohol, offers a unique scaffold for post-synthesis modifications, such as glycosylation, phosphorylation, or conjugation to other molecules. However, the very feature that makes it valuable—the hydroxyl group—presents a significant challenge during peptide synthesis.

The primary difficulty arises from the nucleophilic nature of the side-chain hydroxyl group, which can compete with the N-terminal amine during the coupling step. This competition can lead to the formation of undesired O-acylated byproducts, resulting in branched peptides, lower yields of the target linear peptide, and complex purification challenges. Furthermore, as a DL-racemic mixture, its incorporation will result in diastereomeric peptides, a factor that must be considered during purification and characterization.

This guide provides a comprehensive overview of the strategic decisions and detailed protocols required for the successful and efficient incorporation of N-Boc-6-hydroxy-DL-norleucine into a growing peptide chain. We will explore two primary strategic pathways: direct coupling without side-chain protection and a more conservative approach involving side-chain protection.

The Core Challenge: N-Acylation vs. O-Acylation

During peptide bond formation, the carboxylic acid of the incoming amino acid is activated by a coupling reagent. This activated species is highly electrophilic and is designed to react with the nucleophilic N-terminal amine of the peptide chain. However, the side-chain hydroxyl group of N-Boc-6-hydroxy-DL-norleucine is also a nucleophile and can attack the activated carboxyl group.

Figure 1: Competing reaction pathways during the coupling of an activated amino acid to a peptide chain containing an unprotected 6-hydroxy-DL-norleucine residue.

The choice of coupling strategy is therefore a critical decision aimed at maximizing the rate of N-acylation while minimizing O-acylation.

Strategic Decision Workflow: To Protect or Not to Protect?

The decision to use a side-chain protecting group is a trade-off between reaction efficiency and step economy. Direct coupling is faster and avoids additional synthesis steps, but carries the risk of side reactions. The protection strategy is more robust and ensures purity, but adds protection and deprotection steps to the overall synthesis.

N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine as a non-proteinogenic amino acid building block

An in-depth guide to the strategic application of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine, a non-proteinogenic amino acid building block for advanced peptide synthesis and drug discovery.

Authored by: Gemini, Senior Application Scientist

Publication Date: January 14, 2026

Abstract

N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine is a non-proteinogenic amino acid that serves as a versatile building block in peptide chemistry. Its linear six-carbon side chain, terminating in a primary hydroxyl group, offers a unique combination of hydrophilicity and a reactive handle for post-synthesis modifications. The N-terminal tert-butyloxycarbonyl (Boc) protecting group makes it fully compatible with well-established Boc-based solid-phase peptide synthesis (SPPS) methodologies. This guide provides an in-depth analysis of its properties, detailed protocols for its incorporation into peptide sequences, and explores its strategic applications in designing novel peptide therapeutics with enhanced pharmacological profiles.

Scientific Introduction: The Rationale for Functionalized Non-Proteinogenic Amino Acids

The therapeutic potential of peptides is often limited by poor metabolic stability, low membrane permeability, and rapid clearance.[1][] The incorporation of non-proteinogenic amino acids (npAAs) is a cornerstone strategy to overcome these limitations.[1][3] N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine (Boc-Hyn-OH) is an exemplary npAA that introduces two key features into a peptide sequence:

• A Hydroxylated Side Chain: The terminal -OH group can increase local hydrophilicity and, more importantly, serves as a versatile chemical handle for post-translational modifications.[4][5] This allows for the attachment of various moieties such as polyethylene glycol (PEG), lipids, or cytotoxic payloads to modulate the peptide's pharmacokinetic and pharmacodynamic properties.[6][7]

• An Aliphatic Spacer: The six-carbon chain provides a flexible spacer, allowing the attached functional groups to be positioned away from the peptide backbone, potentially minimizing interference with receptor binding.

The use of the acid-labile Boc protecting group is a classic and robust approach in SPPS, particularly advantageous for complex or hydrophobic sequences.[8][][10]

Physicochemical Data & Handling

Accurate characterization is fundamental to successful application. The properties of Boc-Hyn-OH are summarized below.

Property	Value	Source
Chemical Formula	C11H21NO5	[11][12]
Molecular Weight	247.29 g/mol	[11][12]
Appearance	White to off-white solid	N/A
Stereochemistry	DL-mixture (racemic)	N/A
Solubility	Readily soluble in DMF, DCM, NMP. Limited solubility in aqueous media.	N/A
Storage Conditions	Store at 2-8°C under dry conditions.	N/A

Field Insight: As this building block is a DL-racemic mixture, its incorporation into a chiral peptide chain will result in the formation of two diastereomers. This can be an advantage in discovery phases for screening purposes. However, for developing a specific therapeutic, subsequent purification by preparative HPLC will be required to separate the diastereomers, or a stereochemically pure starting material (L- or D- enantiomer) should be sourced.

Core Application: Boc-SPPS Incorporation Protocol

The following is a detailed, step-by-step protocol for a single coupling cycle of Boc-Hyn-OH onto a resin-bound peptide using manual Boc-based Solid-Phase Peptide Synthesis (SPPS).

General Workflow Diagram

The iterative nature of Boc-SPPS is a well-established process involving sequential deprotection, neutralization, and coupling steps.[13][14]

Caption: Iterative cycle for Boc-SPPS.

Detailed Experimental Protocol (0.1 mmol scale)

Materials & Reagents:

• Peptide-resin (e.g., MBHA or PAM resin, 0.1 mmol)

• N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine (Boc-Hyn-OH, 3 eq., 0.3 mmol, 74.2 mg)

• 1-Hydroxybenzotriazole (HOBt, 3 eq., 0.3 mmol, 40.5 mg)

• N,N'-Diisopropylcarbodiimide (DIC, 3 eq., 0.3 mmol, 47 µL)

• Dichloromethane (DCM), peptide synthesis grade

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Trifluoroacetic acid (TFA)

• N,N-Diisopropylethylamine (DIEA)

• Kaiser test kit

Procedure:

• Resin Preparation:

  • Place the Nα-Boc protected peptide-resin in a suitable reaction vessel.

  • Swell the resin in DCM for 20 minutes, then drain.

• Nα-Boc Deprotection:

  • Add a solution of 50% TFA in DCM to the resin. Agitate for 2 minutes and drain.[15]

  • Add a fresh 50% TFA in DCM solution and agitate for 25-30 minutes.[15]

  • Drain the solution and wash the resin thoroughly with DCM (3x), followed by DMF (3x).

  • Causality: The strong acid (TFA) cleaves the acid-labile Boc group, exposing the N-terminal amine as an ammonium trifluoroacetate salt. The benzyl-based side-chain protecting groups are stable to these conditions.[14][16]

• Neutralization:

  • Add a solution of 10% DIEA in DMF to the resin. Agitate for 2 minutes and drain. Repeat this step.

  • Wash the resin with DMF (3x).

  • Causality: The free amine is required for nucleophilic attack on the activated carboxyl group of the incoming amino acid. DIEA, a non-nucleophilic base, deprotonates the ammonium salt to yield the free amine.[14]

• Confirmation of Deprotection (Optional but Recommended):

  • Perform a Kaiser test on a small sample of resin beads. A positive result (deep blue beads) confirms the presence of a free primary amine, indicating successful Boc removal.

• Amino Acid Coupling:

  • Pre-activation: In a separate vial, dissolve Boc-Hyn-OH (74.2 mg) and HOBt (40.5 mg) in a minimal volume of DMF (~1 mL). Add DIC (47 µL) and allow the mixture to pre-activate for 15-20 minutes at room temperature.

  • Expert Insight: Pre-activation forms the HOBt-ester of Boc-Hyn-OH, which is a highly reactive species that couples efficiently to the free amine on the resin, minimizing side reactions like racemization.

  • Add the pre-activated solution to the neutralized peptide-resin.

  • Agitate the reaction mixture for 2-4 hours at room temperature.

• Confirmation of Coupling:

  • Wash the resin with DMF (3x) and DCM (3x).

  • Perform a Kaiser test. A negative result (yellow/colorless beads) indicates the reaction is complete. If the test is positive, a recoupling step may be necessary.

• Progression: The resin is now ready for the deprotection step of the next cycle.

Strategic Applications in Peptide Drug Design

The true power of incorporating Boc-Hyn-OH lies in the post-synthetic modifications enabled by its terminal hydroxyl group.

Caption: Key post-synthetic modifications enabled by the Hyn side chain.

• PEGylation: Covalent attachment of polyethylene glycol (PEG) chains to the hydroxyl group can dramatically increase the hydrodynamic radius of the peptide.[6] This modification shields the peptide from proteolytic enzymes and reduces renal clearance, thereby extending its plasma half-life.

• Lipidation: Esterification of the hydroxyl group with a fatty acid (e.g., palmitic acid) promotes binding to serum albumin.[][5] This creates a circulating reservoir of the peptide, leading to a prolonged duration of action.

• Drug Conjugation: The hydroxyl group serves as an attachment point for small molecule drugs, creating peptide-drug conjugates. This strategy is employed to target cytotoxic agents specifically to cells or tissues expressing the peptide's cognate receptor.

Conclusion

N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine is more than just another amino acid; it is a strategic tool for the medicinal chemist. Its seamless integration into standard Boc-SPPS workflows, coupled with the immense potential for post-synthesis functionalization via its hydroxyl side chain, allows for the rational design of peptide therapeutics with significantly improved drug-like properties. Mastery of its application empowers researchers to push the boundaries of peptide-based drug discovery.

References

• BenchChem. (n.d.). Solid-Phase Synthesis of Peptides Containing Unnatural Amino Acids: Application Notes and Protocols. Retrieved from BenchChem website.[3]

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154.

• Bachem. (2023, June 5). Solid Phase Peptide Synthesis (SPPS) explained. Retrieved from Bachem website.[13]

• ChemPep Inc. (n.d.). Boc Solid Phase Peptide Synthesis. Retrieved from ChemPep website.[15]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved from AAPPTec website.[14]

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International Journal of Peptide and Protein Research, 35(3), 161-214.
• Vigneaud, V., et al. (1953). The Synthesis of an Octapeptide Amide with the Hormonal Activity of Oxytocin. Journal of the American Chemical Society, 75(19), 4879–4880.
• Veronese, F. M., & Pasut, G. (2005). PEGylation, successful approach to drug delivery. Drug Discovery Today, 10(21), 1451-1458.
• Malina, A., & Shai, Y. (2005). Peptide lipidation—A strategy for peptide drug design. Journal of Peptide Research, 65(4), 459-467.

• BOC Sciences. (n.d.). Applications of Amino Acid Derivatives in Next-Generation Peptide Drugs. Retrieved from BOC Sciences website.[]

• Muttenthaler, M., et al. (2021). Trends in peptide drug discovery. Nature Reviews Drug Discovery, 20(4), 309-325.
• Lau, J. L., & Dunn, M. K. (2018). Therapeutic peptides: Historical perspectives, current development trends, and future directions. Bioorganic & Medicinal Chemistry, 26(10), 2700-2707.

Sources

• 1. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Post-translational modification - Wikipedia [en.wikipedia.org]
• 5. Therapeutic peptides: chemical strategies fortify peptides for enhanced disease treatment efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rssynthesis.com [rssynthesis.com]
• 7. peptide.com [peptide.com]
• 8. Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. clonagen.com [clonagen.com]
• 12. 81505-64-8|N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine|N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine|-范德生物科技公司 [bio-fount.com]
• 13. bachem.com [bachem.com]
• 14. peptide.com [peptide.com]
• 15. chempep.com [chempep.com]
• 16. luxembourg-bio.com [luxembourg-bio.com]

Application Notes &amp; Protocols: Strategic Incorporation of N-Boc-6-hydroxy-DL-norleucine into Peptide Sequences

These application notes provide a comprehensive guide for the successful incorporation of the non-canonical amino acid N-Boc-6-hydroxy-DL-norleucine into peptide sequences. This document is intended for researchers, chemists, and drug development professionals engaged in peptide synthesis and modification. We will explore the strategic considerations, detailed protocols, and validation methods necessary to leverage the unique functionalities offered by this amino acid derivative.

Introduction: The Rationale for N-Boc-6-hydroxy-DL-norleucine

N-Boc-6-hydroxy-DL-norleucine is a valuable building block in modern peptide chemistry. Its aliphatic side chain, extended by a terminal hydroxyl group, introduces a unique combination of hydrophobicity and a reactive handle for post-synthesis modifications. Unlike its canonical counterparts, the 6-hydroxy moiety serves as a strategic site for:

• Pegylation: Enhancing solubility, stability, and circulation half-life.

• Glycosylation: Modulating biological activity and pharmacokinetic profiles.

• Drug Conjugation: Attaching cytotoxic agents, imaging probes, or other functional molecules.

• Intramolecular Cyclization: Forming lactone bridges to constrain peptide conformation.

This guide provides the foundational knowledge and practical protocols to harness these capabilities effectively.

Core Principles: Navigating the Synthesis

The primary challenge in incorporating N-Boc-6-hydroxy-DL-norleucine lies in managing the reactivity of its side-chain hydroxyl group. During peptide synthesis, this nucleophilic group can compete with the N-terminal amine, leading to undesired side reactions such as O-acylation and peptide branching. Therefore, a robust protecting group strategy is not merely recommended, but essential for a successful outcome.

The Critical Choice: Protecting the 6-Hydroxyl Group

The selection of an appropriate protecting group for the hydroxyl function is dictated by its stability under the conditions of solid-phase peptide synthesis (SPPS) and its selective removal without compromising the integrity of the final peptide. The most common strategy involves using an orthogonal protecting group that is stable during the repetitive cycles of Nα-Boc deprotection (acidic conditions) but can be cleaved under specific conditions that do not affect the peptide backbone or other side-chain protecting groups.

A highly recommended protecting group is the tert-butyl (t-Bu) ether . The t-Bu group offers excellent stability to the trifluoroacetic acid (TFA) solutions typically used for Boc-deprotection in SPPS. It is then readily cleaved during the final deprotection and cleavage from the resin, which is often accomplished with a strong acid cocktail containing a high concentration of TFA.

Table 1: Comparison of Hydroxyl Protecting Groups for SPPS

Protecting Group	Abbreviation	Stability to Boc-Deprotection (TFA)	Cleavage Conditions	Orthogonality
tert-Butyl	t-Bu	High	Strong Acid (e.g., >90% TFA)	Low (cleaved with resin)
tert-Butyldimethylsilyl	TBDMS	Moderate	Fluoride Source (e.g., TBAF)	High
Trityl	Trt	Low	Mild Acid (e.g., 1-2% TFA)	Moderate

For most standard applications, the use of N-Boc-6-(O-tert-butyl)-DL-norleucine is the most straightforward approach. This ensures that the hydroxyl group remains inert throughout the synthesis until the final cleavage step.

Experimental Protocols

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) using N-Boc-6-(O-tert-butyl)-DL-norleucine

This protocol outlines the manual incorporation of N-Boc-6-(O-tert-butyl)-DL-norleucine into a growing peptide chain on a solid support using standard Boc-SPPS chemistry.

Materials:

• N-Boc-6-(O-tert-butyl)-DL-norleucine

• Peptide synthesis grade Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIPEA)

• Coupling Reagents: HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and HOBt (Hydroxybenzotriazole)

• Pre-loaded Wang or MBHA resin

• Kaiser Test Kit

• Cleavage Cocktail (e.g., Reagent K: 82.5% TFA, 5% phenol, 5% water, 5% thioanisole, 2.5% 1,2-ethanedithiol)

• Cold diethyl ether

Workflow:

Caption: Standard Boc-SPPS workflow for peptide elongation.

Step-by-Step Procedure:

• Resin Swelling: Swell the resin in DMF for 30-60 minutes in a peptide synthesis vessel.

• Nα-Boc Deprotection:

  • Drain the DMF.

  • Add a solution of 25-50% TFA in DCM to the resin.

  • Agitate for 1-2 minutes, then drain.

  • Add the same TFA/DCM solution and agitate for 20-30 minutes.

  • Drain and wash the resin thoroughly with DCM (3x) and DMF (3x).

• Neutralization:

  • Add a 10% DIPEA solution in DMF to the resin.

  • Agitate for 2-5 minutes.

  • Drain and wash with DMF (3x).

• Amino Acid Coupling:

  • In a separate vial, dissolve N-Boc-6-(O-tert-butyl)-DL-norleucine (3 eq.), HBTU (2.9 eq.), and HOBt (3 eq.) in a minimal amount of DMF.

  • Add DIPEA (6 eq.) to activate the amino acid solution (observe color change to yellow).

  • Immediately add the activated amino acid solution to the resin.

  • Agitate for 1-2 hours at room temperature.

• Monitoring the Coupling Reaction:

  • Take a small sample of resin beads and perform a Kaiser test. A negative result (beads remain yellow) indicates complete coupling. If the test is positive (blue beads), extend the coupling time or perform a double coupling.

• Washing: Once the coupling is complete, drain the reaction solution and wash the resin with DMF (3x) and DCM (3x).

• Chain Elongation: Repeat steps 2-6 for each subsequent amino acid in the peptide sequence.

• Final Cleavage and Deprotection:

  • After the final amino acid has been coupled, wash the resin with DCM and dry it under vacuum.

  • Add the cleavage cocktail (e.g., Reagent K) to the resin (10 mL per gram of resin).

  • Agitate for 2-4 hours at room temperature.

  • Filter the resin and collect the filtrate containing the cleaved peptide.

• Peptide Precipitation:

  • Precipitate the crude peptide by adding the TFA filtrate to a large volume of cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

  • Dry the peptide pellet under vacuum.

• Purification and Analysis:

  • Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the final peptide by mass spectrometry (e.g., ESI-MS or MALDI-TOF). The observed mass should correspond to the calculated mass of the peptide containing the 6-hydroxy-norleucine residue.

Protocol 2: Post-Synthesi Modification of the Hydroxyl Group

This protocol assumes the peptide was synthesized using a protecting group on the 6-hydroxyl moiety that was removed during the final cleavage (e.g., t-Bu).

Example: Pegylation with mPEG-NHS Ester

Materials:

• Purified peptide containing a free 6-hydroxy-norleucine residue.

• mPEG-NHS ester (methoxy-polyethylene glycol-N-hydroxysuccinimide ester).

• Anhydrous, amine-free solvent (e.g., DMF or DMSO).

• Tertiary base (e.g., DIPEA).

• RP-HPLC system for purification.

• Mass spectrometer.

Workflow:

Caption: Post-synthesis pegylation workflow.

Step-by-Step Procedure:

• Dissolution: Dissolve the purified peptide in the chosen anhydrous solvent.

• pH Adjustment: Add DIPEA to the solution to create a basic environment, which facilitates the reaction. The optimal pH is typically between 8 and 9.

• Pegylation Reaction:

  • Dissolve the mPEG-NHS ester (1.5-3 eq.) in a small amount of the same solvent.

  • Add the PEG solution to the peptide solution.

  • Stir the reaction mixture at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at different time points (e.g., 1, 4, 12, 24 hours) and analyzing them by RP-HPLC and mass spectrometry. Look for the appearance of a new peak corresponding to the PEGylated peptide, which will have a significantly longer retention time and a mass increase corresponding to the PEG chain.

• Quenching: Once the reaction is complete, quench any remaining active NHS ester by adding a small amount of a primary amine-containing buffer (e.g., Tris buffer).

• Purification: Purify the PEGylated peptide from the reaction mixture using RP-HPLC.

• Characterization: Confirm the final product's identity and purity using mass spectrometry and HPLC.

Troubleshooting and Expert Insights

• Incomplete Coupling: The sterically hindered nature of some protected amino acids can lead to sluggish coupling. If the Kaiser test remains positive, consider a double coupling or switching to a more potent coupling reagent like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

• Side Reactions: The primary hydroxyl group is less sterically hindered than secondary or tertiary alcohols, making it more susceptible to O-acylation if protection is inadequate. Always use a robust protecting group like t-Bu.

• Racemization: As a DL-norleucine derivative is used, the final peptide will be a mixture of diastereomers. This should be considered in the experimental design and subsequent analysis. If a specific stereoisomer is required, the corresponding L- or D- enantiomer of N-Boc-6-hydroxy-norleucine must be used.

• Characterization Challenges: PEGylated peptides can be challenging to analyze by mass spectrometry due to the broad distribution of polymer chain lengths. Use a high-resolution mass spectrometer and look for the characteristic repeating mass unit of the PEG monomer.

References

• Boc Solid Phase Peptide Synthesis. (n.d.). CEM Corporation. Retrieved from [Link]

• Kaiser Test. (n.d.). CEM Corporation. Retrieved from [Link]

• HATU. (n.d.). CEM Corporation. Retrieved from [Link]

Application Notes and Protocols: A Comprehensive Guide to the Deprotection of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine

<_ _>

Introduction: The Significance of Amine Protection and Deprotection in Synthesis

In the intricate world of organic synthesis, particularly in the realms of peptide synthesis and drug development, the use of protecting groups is a fundamental strategy.[] These molecular scaffolds temporarily mask reactive functional groups, allowing chemists to direct reactions to specific sites on a molecule with high precision.[] Among the arsenal of amine protecting groups, the tert-butyloxycarbonyl (Boc) group stands out for its robustness and ease of removal under specific acidic conditions.[2][3] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the deprotection of a specific non-canonical amino acid, N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine. 6-hydroxy-DL-norleucine is a valuable building block in the synthesis of various bioactive peptides and complex molecules.[4][5] Understanding the nuances of its deprotection is critical for achieving high yields and purity in subsequent synthetic steps.

Chemical Principles: The Mechanism of Acid-Catalyzed Boc Deprotection

The removal of the Boc group is an acid-catalyzed elimination reaction.[6] The most commonly employed reagent for this transformation is trifluoroacetic acid (TFA), often used in a dichloromethane (DCM) solution.[3][7] The mechanism proceeds through a well-established pathway:

• Protonation: The process initiates with the protonation of the carbonyl oxygen of the Boc group by the strong acid, TFA.[6][8][9] This initial step increases the electrophilicity of the carbonyl carbon.

• Formation of a Tert-butyl Cation: The protonated carbamate becomes unstable, leading to the cleavage of the tert-butyl-oxygen bond and the formation of a stable tertiary carbocation (tert-butyl cation) and an unstable carbamic acid intermediate.[6][8][9]

• Decarboxylation: The carbamic acid intermediate rapidly decomposes, releasing carbon dioxide gas and the free amine.[2][8][9] The evolution of CO2 is a characteristic feature of this reaction.[2]

• Amine Salt Formation: The newly liberated amine is then protonated by the excess TFA present in the reaction mixture to form the corresponding trifluoroacetate salt.[6][8][9]

The generated tert-butyl cation is a reactive electrophile that can potentially lead to side reactions, particularly the alkylation of nucleophilic residues such as tryptophan, methionine, cysteine, and tyrosine.[10][11] To mitigate this, "scavengers" are often added to the reaction mixture to trap the tert-butyl cation.[10][11]

Experimental Protocol: Deprotection of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine

This protocol outlines a standard procedure for the deprotection of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine using trifluoroacetic acid in dichloromethane.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine	≥98%	Commercially Available
Dichloromethane (DCM), anhydrous	ACS Grade	Commercially Available	Use a dry solvent to avoid side reactions.
Trifluoroacetic Acid (TFA)	Reagent Grade	Commercially Available	Corrosive and toxic. Handle in a fume hood.
Diethyl ether, anhydrous	ACS Grade	Commercially Available	Used for precipitation.
Saturated Sodium Bicarbonate (NaHCO₃) solution	Prepared in-house	For neutralization during work-up.
Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)	ACS Grade	Commercially Available	For drying the organic layer.
Round-bottom flask
Magnetic stirrer and stir bar
Ice bath
Rotary evaporator
Thin-Layer Chromatography (TLC) plates (silica gel)
Ninhydrin stain	For visualization of the amine product on TLC.

Step-by-Step Procedure

• Reaction Setup: In a clean, dry round-bottom flask, dissolve N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1-0.2 M.[2] Begin stirring the solution with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C using an ice bath.[12] This helps to control the exothermicity of the reaction and minimize potential side reactions.[13]

• Addition of TFA: Slowly add an equal volume of trifluoroacetic acid (TFA) to the stirred solution.[14] For example, if you used 10 mL of DCM, add 10 mL of TFA. This creates a 50% TFA/DCM solution. The addition should be done dropwise to maintain the temperature.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and continue stirring. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC).[15][16]

  • TLC System: A typical mobile phase for this analysis is a mixture of DCM and methanol (e.g., 9:1 v/v).

  • Visualization: The starting material (Boc-protected) will be less polar and have a higher Rf value. The product (free amine) is more polar and will have a lower Rf value. The product spot can be visualized by staining the TLC plate with a ninhydrin solution, which reacts with the primary amine to produce a characteristic purple color.[15][16] The reaction is typically complete within 1-4 hours.[13]

• Work-up and Isolation (as the free amine):

  • Once the reaction is complete (as indicated by TLC), remove the DCM and excess TFA under reduced pressure using a rotary evaporator.[6][12] To ensure complete removal of residual TFA, co-evaporate the residue with DCM or toluene two to three times.[13]

  • Dissolve the oily residue in a minimal amount of DCM and transfer it to a separatory funnel.

  • Carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the remaining acid.[12] Continue adding the NaHCO₃ solution until the effervescence (CO₂ evolution) ceases.

  • Extract the aqueous layer with DCM (3 x volume of the aqueous layer).

  • Combine the organic layers and wash with brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the 6-hydroxy-DL-norleucine as the free amine.[6]

• Work-up and Isolation (as the TFA salt):

  • After removing the volatiles under reduced pressure, dissolve the residue in a minimal amount of DCM.

  • Add cold diethyl ether to the solution to precipitate the amine trifluoroacetate salt.[6][13]

  • Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum.[13]

Workflow Diagram

Caption: Experimental workflow for the deprotection of N-Boc-6-hydroxy-DL-norleucine.

Analytical Characterization

To confirm the successful deprotection and assess the purity of the final product, the following analytical techniques are recommended:

• Thin-Layer Chromatography (TLC): As described in the protocol, for rapid reaction monitoring.[15][16]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra will confirm the disappearance of the characteristic tert-butyl signal (a singlet at ~1.4 ppm in ¹H NMR) from the starting material and the appearance of signals corresponding to the deprotected amino acid.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: The disappearance of the carbamate C=O stretch and the appearance of N-H stretching bands of the primary amine can be observed.[17]

Analytical Technique	Boc-Protected Starting Material	Deprotected Product (Free Amine)
¹H NMR	Singlet at ~1.4 ppm (9H, t-butyl group)	Absence of the singlet at ~1.4 ppm
TLC (DCM/MeOH 9:1)	Higher Rf value, ninhydrin negative	Lower Rf value, ninhydrin positive (purple spot)
Mass Spec (ESI+)	[M+H]⁺ corresponding to the protected form	[M+H]⁺ corresponding to the deprotected form

Troubleshooting and Key Considerations

• Incomplete Reaction: If TLC analysis shows the presence of starting material after an extended period, the amount of TFA may be insufficient, or the reaction time may need to be prolonged.[6]

• Side Reactions: The hydroxyl group in 6-hydroxy-DL-norleucine is generally stable to TFA treatment. However, for substrates with more sensitive functionalities, the use of scavengers like triisopropylsilane (TIS) or water can be beneficial to trap the tert-butyl cation and prevent side reactions.[10][11]

• Work-up Difficulties: If the deprotected amino acid has some water solubility, extraction with an organic solvent might be inefficient. In such cases, isolation as the TFA salt by precipitation is a better alternative.[18] Alternatively, using a basic ion-exchange resin can be an effective method for neutralization and purification without an aqueous work-up.[19][20]

• Safety: Trifluoroacetic acid is highly corrosive and volatile. Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Mechanism Diagram

Caption: Mechanism of TFA-catalyzed Boc deprotection.

Conclusion

The deprotection of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine is a straightforward yet critical step in many synthetic pathways. By understanding the underlying chemical principles and adhering to a well-defined protocol, researchers can efficiently and cleanly remove the Boc protecting group, paving the way for subsequent transformations. Careful monitoring of the reaction, appropriate work-up procedures, and thorough analytical characterization are paramount to ensuring the successful synthesis of the desired target molecules.

References

• Boc Deprotection Mechanism - TFA. Common Organic Chemistry.

• Protocol for N-Boc Deprotection Using Trifluoroacetic Acid (TFA). Benchchem.

• Amine Protection and Deprotection. Master Organic Chemistry.

• Technical Support Center: Boc Deprotection with Trifluoroacetic Acid (TFA). Benchchem.

• A Researcher's Guide to the Validation of Boc Deprotection by HPLC Analysis. Benchchem.

• General Procedure for the deprotection of the Boc-group. The Royal Society of Chemistry.

• How to do work-up of a BOC deprotection reaction by TFA? ResearchGate.

• Common side reactions with Boc-protected amino acids and how to avoid them. Benchchem.

• BOC Protection and Deprotection. J&K Scientific LLC.

• Amine Protection / Deprotection. Fisher Scientific.

• Boc Deprotection - TFA. Common Organic Chemistry.

• Rapid Deprotection of N-Boc Amines by TFA Combined with Freebase Generation Using Basic Ion-Exchange Resins. ResearchGate.

• How can we do the deprotection of boc-amino acids using hcl? ResearchGate.

• What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? Chemistry Stack Exchange.

• Removal of Boc protecting group as workup? Reddit.

• TFA Deprotection. Scribd.

• TLC monitoring of N-Boc-D-proline protection and deprotection reactions. Benchchem.

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. National Institutes of Health.

• BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides.

• Amino Acid Sidechain Deprotection. Aapptec Peptides.

• Application Notes and Protocols: Step-by-Step Boc Deprotection Using Trifluoroacetic Acid (TFA). Benchchem.

• Amino Acid Protection & Deprotection Services. BOC Sciences.

• How do I remove the N-Boc protection group to get the amino acid histidine? Reddit.

• BOC Protection and Deprotection. Hebei Boze Chemical Co., Ltd..

• How to confirm BOC deprotection by TFA? ResearchGate.

• Simultaneous Deprotection and Purification of BOC-amines Based on Ionic Resin Capture. ACS Publications.

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. ACS Publications.

• Deprotection of different N-Boc-compounds. ResearchGate.

• Boc-Protected Amino Groups. Organic Chemistry Portal.

• Advice on N-boc deprotection in the presence of acid sensitive groups. Reddit.

• Dual protection of amino functions involving Boc. RSC Publishing.

• Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. ResearchGate.

• L-Proline. Organic Syntheses Procedure.

• BOC-amino acids. BOC Sciences.

• Boc-Nle-OH (N-[(1,1-Dimethylethoxy)carbonyl]-L-norleucine). MedchemExpress.com.

• Boc-D-norleucine. Chem-Impex.

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TFA deprotection protocol for Boc-6-hydroxy-DL-norleucine

An Application Guide to the Acid-Catalyzed Deprotection of Boc-6-hydroxy-DL-norleucine using Trifluoroacetic Acid

Introduction

The tert-butyloxycarbonyl (Boc) group is one of the most ubiquitous amine protecting groups in modern organic synthesis, particularly in peptide chemistry, due to its stability under a wide range of conditions and its facile removal under acidic conditions.[1][2] The deprotection of Boc-protected amines is a cornerstone reaction, typically accomplished with strong acids like trifluoroacetic acid (TFA).[3][4] This process, while routine, requires careful consideration of the substrate's functional groups to avoid unwanted side reactions.

This application note provides a detailed protocol and scientific rationale for the TFA-mediated deprotection of Boc-6-hydroxy-DL-norleucine. The presence of a primary hydroxyl group on the side chain introduces the potential for side reactions, specifically O-alkylation by the tert-butyl cation generated during the reaction.[5] We will explore the reaction mechanism, the critical role of scavengers in mitigating side product formation, and provide a robust, self-validating protocol for researchers in synthetic chemistry and drug development.

Reaction Mechanism and the Role of Scavengers

The deprotection of a Boc-protected amine with TFA proceeds through an acid-catalyzed hydrolysis mechanism.[6][7] The reaction is initiated by the protonation of the carbamate's carbonyl oxygen by TFA. This is followed by the cleavage of the carbon-oxygen bond, leading to the formation of a stable tert-butyl cation and a transient carbamic acid intermediate.[3] The carbamic acid readily undergoes decarboxylation to release carbon dioxide gas and the free amine, which is then protonated by the acidic medium to form the corresponding trifluoroacetate salt.[6]

A critical aspect of this mechanism is the generation of the highly reactive tert-butyl cation.[5][8] This electrophile can alkylate any sufficiently nucleophilic functional groups present in the molecule. While the primary alcohol of the 6-hydroxy-DL-norleucine side chain is not as reactive as the side chains of tryptophan or methionine, the risk of O-tert-butylation is non-negligible, especially under concentrated conditions.[5][9]

To prevent this and other potential side reactions, a "scavenger" is incorporated into the reaction mixture. Scavengers are reagents that are more nucleophilic than the functional groups on the substrate and serve to trap the tert-butyl cation, rendering it harmless.[10][11] Common scavengers include water, triisopropylsilane (TIS), or thioanisole.[9][12] Water, for instance, reacts with the tert-butyl cation to form tert-butanol.

Caption: TFA-mediated deprotection pathway and scavenger role.

Quantitative Data Summary

The efficiency and cleanliness of the Boc deprotection are influenced by several factors. The following table summarizes typical parameters for this transformation.

Parameter	Recommended Value	Rationale & Notes
Substrate Concentration	0.1 - 0.2 M in DCM	Balances reaction rate with solubility. Higher concentrations can increase the risk of side reactions.
TFA Concentration	25-50% (v/v) in DCM	50% TFA ensures rapid deprotection (typically <1 hr).[12] 25% TFA can also be effective but may require longer reaction times (1-2 hrs).[13]
Scavenger	Water (H₂O) or Triisopropylsilane (TIS)	Use 2-5% (v/v). Water is a simple and effective scavenger. TIS is also highly effective but is a specialty reagent.[11]
Temperature	0 °C to Room Temperature	The reaction is typically initiated at 0 °C to control the initial exotherm and then allowed to warm to room temperature.[4]
Reaction Time	30 minutes - 2 hours	Monitor by TLC or LC-MS for the complete consumption of starting material.
Expected Yield	>95%	The reaction is generally high-yielding, providing the product as the TFA salt.

Detailed Experimental Protocol

This protocol describes the standard solution-phase deprotection of Boc-6-hydroxy-DL-norleucine.

Materials and Reagents

• Boc-6-hydroxy-DL-norleucine

• Dichloromethane (DCM), anhydrous grade

• Trifluoroacetic acid (TFA)

• Scavenger (e.g., Deionized Water or Triisopropylsilane)

• Diethyl ether, cold (for precipitation)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

Step-by-Step Procedure

• Dissolution: In a clean, dry round-bottom flask, dissolve Boc-6-hydroxy-DL-norleucine in anhydrous dichloromethane to a concentration of approximately 0.1 M.

• Cooling: Place the flask in an ice bath and stir the solution for 5-10 minutes until it reaches 0 °C.

• Addition of Reagents: To the cooled, stirring solution, add the scavenger (e.g., 5% v/v water). Subsequently, add an equal volume of TFA dropwise to achieve a final concentration of 50% TFA in DCM.[12] Note: The addition of TFA is exothermic; maintain the temperature at 0 °C during the addition.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let the reaction stir for 1-2 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed. The product, being a salt, will have a much lower Rf on silica gel compared to the Boc-protected starting material.

Work-up and Isolation

• Solvent Removal: Once the reaction is complete, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the DCM and excess TFA.[14] To ensure complete removal of residual TFA, the resulting residue can be co-evaporated with toluene or DCM two to three times.[15][16]

• Precipitation: Add the concentrated residue dropwise to a flask containing a large volume (10-20x the initial reaction volume) of cold diethyl ether with vigorous stirring.[17]

• Isolation: The product, 6-hydroxy-DL-norleucine TFA salt, will precipitate as a solid. Collect the solid by vacuum filtration.

• Washing and Drying: Wash the collected solid with several portions of cold diethyl ether to remove any remaining soluble impurities. Dry the product under high vacuum. The final product is typically a white to off-white solid and can be used in the subsequent step without further purification.[13]

Caption: Overall workflow for TFA deprotection of Boc-amino acids.

Trustworthiness: A Self-Validating System

A robust protocol must be self-validating. The successful deprotection can be confirmed through several analytical checks:

• TLC Analysis: A successful reaction will show the complete disappearance of the starting material spot and the appearance of a new, more polar spot at or near the baseline.

• Mass Spectrometry: Analysis of the crude product by LC-MS or direct infusion ESI-MS should show a dominant peak corresponding to the molecular weight of the free amine ([M+H]⁺). The absence of a peak corresponding to the Boc-protected starting material confirms complete deprotection.

• NMR Spectroscopy: ¹H NMR of the final product will show the disappearance of the characteristic singlet at ~1.4 ppm corresponding to the nine protons of the tert-butyl group.

Troubleshooting

• Incomplete Reaction: If starting material remains after 2 hours, add another portion of TFA and allow the reaction to stir for an additional hour. Incomplete reactions are rare with 50% TFA but can occur if reagents have degraded.

• O-Alkylation Side Product: If an O-tert-butylated side product is detected (a mass of [M+56]+H]⁺), the amount of scavenger used was insufficient. The protocol should be repeated with a higher concentration of scavenger (e.g., 5-10% v/v).

Conclusion

The TFA-mediated deprotection of Boc-6-hydroxy-DL-norleucine is a highly efficient and straightforward transformation when performed with appropriate considerations for the substrate's hydroxyl functionality. The key to a successful and clean reaction lies in the use of an adequate scavenger to trap the reactive tert-butyl cation, thereby preventing side-product formation. The protocol detailed herein provides a reliable and validated method for obtaining the desired amino acid TFA salt in high yield and purity, ready for subsequent use in peptide synthesis or other synthetic applications.

References

• Organic Chemistry Portal. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• J&K Scientific LLC. (n.d.). BOC Protection and Deprotection. Retrieved from [Link]

• Ashenhurst, J. (2023). Amine Protection and Deprotection. Master Organic Chemistry. Retrieved from [Link]

• Fisher Scientific. (n.d.). Amine Protection / Deprotection. Retrieved from [Link]

• StackExchange. (2017). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? Chemistry Stack Exchange. Retrieved from [Link]

• Hebei Boze Chemical Co., Ltd. (n.d.). BOC Protection and Deprotection. Retrieved from [Link]

• The Organic Chemistry Tutor. (2022, December 14). Boc Deprotection Mechanism. YouTube. Retrieved from [Link]

• Van der Eycken, E., et al. (2002). Rapid Deprotection of N-Boc Amines by TFA Combined with Freebase Generation Using Basic Ion-Exchange Resins. Journal of Combinatorial Chemistry, 4(3), 281-283.

• Organic Chemistry Portal. (n.d.). Boc Deprotection (TFA) - Examples. Retrieved from [Link]

• Albericio, F., & Isidro-Llobet, A. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504.

• Aapptec Peptides. (n.d.). Amino Acid Sidechain Deprotection. Retrieved from [Link]

• Bofill, J. M., et al. (2021). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development, 25(9), 2146-2154. Retrieved from [Link]

• Pearson, D. A., et al. (1989). Trialkylsilanes as scavengers for the trifluoroacetic acid deblocking of protecting groups in peptide synthesis. Tetrahedron Letters, 30(20), 2739-2742.
• Mehta, A., et al. (1992). Improved efficiency and selectivity in peptide synthesis: Use of triethylsilane as a carbocation scavenger in deprotection of t-butyl esters and t-butoxycarbonyl-protected sites. Tetrahedron Letters, 33(38), 5441-5444.

• ResearchGate. (2014). What are appropriate scavengers in the t-butyl group deprotection in peptide synthesis? Retrieved from [Link]

• Reddit. (2013). Boc Removals with TFA in Peptide Synthesis. r/chemistry. Retrieved from [Link]

• ResearchGate. (2013). How to do work-up of a BOC deprotection reaction by TFA? Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Reagent Guides. Retrieved from [Link]

• G. S. L. N. V. S. Kumar, et al. (2016). Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stable Ionic Liquid. RSC Advances, 6, 1234-1239. Retrieved from [Link]

• The Royal Society of Chemistry. (2010). Supporting Information - General Procedure for the deprotection of the Boc-group. Retrieved from [Link]

Sources

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
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• 17. peptide.com [peptide.com]

Application Note &amp; Protocols: Advanced Purification Strategies for Peptides Containing 6-Hydroxynorleucine

Abstract

The incorporation of non-canonical amino acids like 6-hydroxynorleucine (HNL) into peptide sequences is a critical strategy for modulating the therapeutic properties of peptide-based drugs. HNL, an isomer of leucine featuring a terminal hydroxyl group, significantly increases the hydrophilicity of a peptide.[1] This modification, while beneficial for solubility and biological interactions, introduces distinct challenges for purification, primarily due to poor retention in standard reversed-phase chromatography. This guide provides an in-depth analysis of the physicochemical impact of HNL and details robust purification protocols using orthogonal chromatographic techniques to achieve high purity for research and drug development applications.

Introduction: The Purification Challenge of HNL-Peptides

Peptides are a rapidly growing class of therapeutics, valued for their high specificity and efficacy.[2] Chemical synthesis, the primary method for their production, inevitably generates a complex mixture of the target peptide along with product-related impurities such as truncations, deletion sequences, and incompletely deprotected species.[3] Consequently, robust purification is a non-negotiable step in their manufacturing.

The standard purification workhorse for synthetic peptides is Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).[4][5] This technique separates molecules based on hydrophobicity.[6] The introduction of 6-hydroxynorleucine, with its terminal alcohol functional group, renders peptides significantly more polar.[7][8] This increased hydrophilicity causes such peptides to have weak interactions with non-polar stationary phases (like C18), leading to poor retention, co-elution with other polar impurities, and ultimately, inadequate separation.[9][10]

Addressing this challenge requires moving beyond standard RP-HPLC protocols and embracing methodologies tailored for polar molecules. This application note details strategies centered around Hydrophilic Interaction Liquid Chromatography (HILIC), optimized Reversed-Phase Liquid Chromatography (RPLC), and orthogonal multi-step workflows to ensure the isolation of high-purity HNL-containing peptides.

Physicochemical Impact of 6-Hydroxynorleucine

Understanding the properties of HNL is fundamental to designing an effective purification strategy.

• Hydrophilicity: The primary characteristic imparted by HNL is a significant increase in polarity due to the terminal hydroxyl (-OH) group. This group can participate in hydrogen bonding with polar stationary phases or the aqueous component of mobile phases.

• Charge: The hydroxyl group is neutral at the pH ranges typically used for peptide purification (pH 2-7). Therefore, the incorporation of HNL does not alter the peptide's overall charge state, which is determined by its acidic and basic amino acid residues and termini.

• Solubility: The enhanced polarity generally improves the solubility of the peptide in aqueous buffers, which can be advantageous during sample preparation.

This profile—high polarity with an unchanged charge state—makes HNL-peptides ideal candidates for HILIC and necessitates specific modifications for successful RP-HPLC.

Primary Purification Methodologies

The selection of a primary purification technique depends on the overall properties of the peptide and the nature of the impurities.

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is a powerful technique for separating highly polar compounds and is often the method of choice for hydrophilic peptides that are poorly retained by RP-HPLC.[11][12] Separation is achieved through the partitioning of the analyte between a water-enriched layer adsorbed onto a polar stationary phase and a mobile phase with a high concentration of a less polar organic solvent.[12]

Expertise & Causality: In HILIC, peptides are loaded in a high concentration of organic solvent (e.g., acetonitrile), which minimizes their solubility in the mobile phase and promotes partitioning into the aqueous layer on the stationary phase. Elution is then achieved by increasing the concentration of the aqueous component (the more polar solvent), which increases the peptide's solubility in the mobile phase and disrupts its hydrophilic interactions with the stationary phase.[9] This elution order is generally the opposite of that in RP-HPLC.[13]

Protocol 1: HILIC Purification of HNL-Peptides

• Column Selection: Choose a HILIC column with a polar stationary phase. Amide-phases are highly recommended for their excellent retention of polar peptides.

  • Example: Waters ACQUITY UPLC BEH Amide (130Å, 1.7 µm) for analytical scale or XBridge BEH Amide (130Å, 5 µm) for preparative scale.[9]

• Mobile Phase Preparation:

  • Mobile Phase A: 95:5 (v/v) Water/Acetonitrile with 0.1% Trifluoroacetic Acid (TFA) or 10 mM Ammonium Formate, pH 3.0.

  • Mobile Phase B: 95:5 (v/v) Acetonitrile/Water with 0.1% TFA or 10 mM Ammonium Formate, pH 3.0.

  • Note: TFA is volatile and excellent for UV detection and subsequent lyophilization. Ammonium formate is MS-compatible.

• Sample Preparation: Dissolve the crude peptide in a solution that mimics the initial mobile phase conditions to ensure good peak shape. A composition of 70-80% acetonitrile is often a good starting point. If solubility is an issue, use the minimum amount of water necessary and filter the sample through a 0.22 µm filter.

• Chromatographic Method:

  • Flow Rate (Analytical): 0.2 - 0.4 mL/min

  • Flow Rate (Preparative): 15 - 20 mL/min for a 19 mm ID column.

  • Detection: 214 nm and 280 nm.

  • Gradient Elution:

    Time (min)	%A	%B	Curve
    0.0	5	95	Initial
    5.0	5	95	6
    35.0	50	50	6
    40.0	95	5	6
    45.0	95	5	6
    46.0	5	95	6

    | 55.0 | 5 | 95 | 6 |

• Fraction Collection & Analysis: Collect fractions corresponding to the target peptide peak. Analyze the purity of each fraction using analytical HILIC or RP-HPLC-MS before pooling.

• Post-Purification: Combine the pure fractions and lyophilize to obtain the final peptide powder.[14]

Optimized Reversed-Phase Liquid Chromatography (RPLC)

While challenging, RPLC can be optimized for hydrophilic peptides. The goal is to increase the interaction between the peptide and the stationary phase.

Expertise & Causality: For hydrophilic peptides, standard C18 columns can be too retentive for impurities while allowing the target peptide to elute near the void volume.[10] Using a stationary phase with lower hydrophobicity (e.g., C8 or C4) reduces the interaction strength, requiring a lower organic solvent concentration for elution and potentially improving resolution between early-eluting species. Additionally, manipulating column temperature can subtly alter peptide conformation and interaction kinetics, improving peak shape.[15] Lowering the temperature during sample loading can enhance retention of hydrophilic peptides.[10][15]

Protocol 2: Optimized RPLC for HNL-Peptides

• Column Selection: Select a reversed-phase column with lower hydrophobicity or one designed for polar analytes.

  • Examples: C8 or C4 bonded silica columns. Phenyl-hexyl phases can also offer alternative selectivity.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% TFA in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

• Sample Preparation: Dissolve the crude peptide in Mobile Phase A or a minimal amount of water. Filter through a 0.22 µm filter.

• Chromatographic Method:

  • Column Temperature: 25-40°C. Consider testing lower temperatures (e.g., 15°C) if retention is still poor.

  • Flow Rate: Dependent on column dimensions.

  • Detection: 214 nm and 280 nm.

  • Gradient Elution: Use a shallow gradient to maximize resolution of early-eluting peaks.

    Time (min)	%B
    0.0	5
    5.0	5
    35.0	45
    40.0	95
    45.0	95
    46.0	5

    | 55.0 | 5 |

• Fraction Collection and Analysis: As described in the HILIC protocol.

Orthogonal Purification for Highest Purity

For therapeutic applications requiring >99% purity, a single purification step is often insufficient. Orthogonal purification employs two or more chromatographic steps that separate based on different molecular properties (e.g., charge and hydrophobicity).[16] This is highly effective at removing impurities that have similar properties to the target peptide in one dimension.[17] A common and powerful strategy combines Ion-Exchange Chromatography (IEX) with RPLC.[18][19]

Expertise & Causality: IEX separates peptides based on their net charge at a given pH. It is an excellent initial "capture" step to remove impurities with a different charge state, such as truncated or modified sequences where a charged amino acid is missing or altered.[19] The fractions containing the target peptide, now significantly cleaner, can then be polished using RPLC to separate remaining impurities based on hydrophobicity.

Caption: Orthogonal workflow combining IEX and RP-HPLC.

Protocol 3: Two-Step IEX and RPLC Purification

Part A: Cation-Exchange Chromatography (CIEX) Capture Step

• Column and Buffer Selection:

  • Column: A strong cation-exchange resin (e.g., WorkBeads 40S, Capto SP ImpRes).[19]

  • Binding Buffer (A): 20 mM sodium phosphate, pH 3.0.

  • Elution Buffer (B): 20 mM sodium phosphate + 1 M NaCl, pH 3.0.

  • Rationale: At low pH, most peptides carry a net positive charge and will bind to a cation exchanger.[20]

• Sample Preparation: Dissolve the crude peptide in Binding Buffer (A) and adjust the pH if necessary.

• Chromatographic Method:

  • Equilibrate the column with Binding Buffer.

  • Load the sample onto the column.

  • Wash the column with Binding Buffer to remove unbound impurities.

  • Elute the bound peptides using a linear gradient from 0% to 50% Buffer B over 10-20 column volumes.

• Fraction Analysis: Analyze fractions via analytical RP-HPLC to identify those containing the target peptide at the highest purity. Pool these fractions for the next step.

Part B: RPLC Polishing Step

• Sample Preparation: Dilute the pooled IEX fractions with 0.1% TFA in water to reduce the salt concentration and ensure proper binding to the RPLC column. A 4-5 fold dilution is typically sufficient.

• Purification: Purify the diluted sample using the Optimized RPLC method described in Protocol 2 .

• Final Processing: Collect and analyze the final fractions. Pool the fractions that meet the purity specification (>99%) and lyophilize.

Summary of Recommended Techniques

Technique	Principle	Best For...	Key Advantage for HNL-Peptides
HILIC	Partitioning	Primary purification of highly hydrophilic peptides.	Excellent retention and resolution of polar molecules.[9]
Optimized RPLC	Hydrophobicity	Polishing step or primary purification of moderately hydrophilic peptides.	Utilizes widely available instrumentation and columns (C4/C8).
IEX	Charge	Initial capture/cleanup step in an orthogonal workflow.	Removes charge-variant impurities, protecting the RPLC column.[16][19]
SEC	Size	Desalting or removing aggregates/fragments.	A mild, non-denaturing technique for aggregate analysis.[21][22]

Conclusion

The presence of 6-hydroxynorleucine necessitates a thoughtful and tailored approach to peptide purification. Standard RP-HPLC protocols are often inadequate due to the increased hydrophilicity of the target molecule. Hydrophilic Interaction Liquid Chromatography (HILIC) stands out as a highly effective primary purification technique. For achieving the highest levels of purity required for therapeutic development, an orthogonal strategy combining a charge-based separation like Ion-Exchange Chromatography with a hydrophobicity-based polishing step like RPLC is the most robust and reliable method. By understanding the physicochemical properties of the HNL-containing peptide and applying the protocols outlined in this guide, researchers can confidently overcome purification challenges and isolate their target compounds with the desired purity and yield.

References

• Gilson. (n.d.). Chromatography and Detection Methods for Peptide Purification. Gilson Learning Hub. Retrieved from [Link]

• Waters Corporation. (n.d.). Peptide Isolation & Purification Techniques. Retrieved from [Link]

• Sepax Technologies. (n.d.). Peptide Separations Using Size Exclusion Chromatography. Retrieved from [Link]

• Mant, C. T., & Hodges, R. S. (2003). High-performance size-exclusion chromatography of peptides. Journal of Biochemical and Biophysical Methods, 56(1-3), 233–242.

• MAC-MOD Analytical. (n.d.). HILIC Analysis for Polar Modifications of Proteins and Peptides. Retrieved from [Link]

• Hancock, W. S., Bishop, C. A., Prestidge, R. L., Harding, D. R., & Hearn, M. T. (1978). Ion-exchange HPLC for peptide purification. Methods in Enzymology, 104, 349-359.

• ResolveMass Laboratories Inc. (2025). Size Exclusion Chromatography (SEC) for Peptide. Retrieved from [Link]

• Sepax Technologies. (n.d.). Peptide Separations Using Size Exclusion Chromatography. Retrieved from [Link]

• Alpert, A. J. (1990). Hydrophilic-interaction chromatography for the separation of peptides, nucleic acids and other polar compounds.

• Waters Corporation. (2012). Size-Exclusion Chromatography (SEC) of Peptides, Proteins, and AAVs. Retrieved from [Link]

• Downstream Column. (2020). Combining Ion Exchange and Reverse Phase Chromatography for Highly Efficient and Cost Effective Peptide Purification. Retrieved from [Link]

• Longdom Publishing. (n.d.). Hydrophilic Interaction Liquid Chromatography (HILIC)—A Powerful Separation Technique. Retrieved from [Link]

• Xtalks. (2022). A More Effective Purification of Therapeutic Peptides Using Orthogonal Techniques. Retrieved from [Link]

• B’Chir, F., et al. (2008). Peptide separation by Hydrophilic-Interaction Chromatography: A review.

• Waters Corporation. (n.d.). Preparative Scale Chromatography of a Hydrophilic Peptide Using Hydrophilic Interaction Chromatography. Retrieved from [Link]

• Lubeckyj, R. A., et al. (2017). Improved Reversed Phase Chromatography of Hydrophilic Peptides from Spatial and Temporal Changes in Column Temperature. Journal of Proteome Research, 16(6), 2236–2244.

• Lubeckyj, R. A., et al. (2017). Improved Reversed Phase Chromatography of Hydrophilic Peptides from Spatial and Temporal Changes in Column Temperature. PubMed. Retrieved from [Link]

• Aguilar, M. I. (Ed.). (2004). HPLC of Peptides and Proteins: Methods and Protocols. Humana Press.

• AAPPTec. (n.d.). Peptide Purification. Retrieved from [Link]

• Bio-Works. (n.d.). Purification of peptides by cation exchange chromatography. Retrieved from [Link]

• Hodges, R. S., & Mant, C. T. (2007). HPLC Analysis and Purification of Peptides. Methods in Molecular Biology, 386, 141-169.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 97725, epsilon-Hydroxynorleucine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 233487, 6-Hydroxy-DL-norleucine. Retrieved from [Link]

• LifeTein. (2025). Unnatural Amino Acids: Norleucine. LifeTein Peptide Blog. Retrieved from [Link]

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• 4. Reverse-phase HPLC Peptide Purification - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 5. bachem.com [bachem.com]
• 6. renyi.hu [renyi.hu]
• 7. epsilon-Hydroxynorleucine | C6H13NO3 | CID 97725 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 6-Hydroxy-DL-norleucine | C6H13NO3 | CID 233487 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. waters.com [waters.com]
• 10. pubs.acs.org [pubs.acs.org]
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• 15. Improved Reversed Phase Chromatography of Hydrophilic Peptides from Spatial and Temporal Changes in Column Temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. Ion-exchange HPLC for peptide purification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. downstreamcolumn.com [downstreamcolumn.com]
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• 22. resolvemass.ca [resolvemass.ca]

Application Note: A Multi-Modal Analytical Workflow for the Characterization of Peptides Incorporating N-Boc-6-hydroxy-DL-norleucine

Introduction: The Analytical Imperative for Non-Standard Peptides in Drug Discovery

The incorporation of unnatural amino acids into peptide scaffolds is a cornerstone of modern drug discovery, offering a powerful strategy to enhance therapeutic properties such as metabolic stability, receptor affinity, and oral bioavailability.[1][2] N-Boc-6-hydroxy-DL-norleucine, a synthetic amino acid featuring both a hydroxyl group and a bulky, acid-labile tert-butyloxycarbonyl (Boc) protecting group, presents unique opportunities for peptide design. However, these same features introduce significant analytical complexities that demand a robust, multi-faceted characterization strategy to ensure the identity, purity, and structural integrity of the final peptide product.[3]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the analytical methods for characterizing peptides containing N-Boc-6-hydroxy-DL-norleucine. We will delve into the core techniques of High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy, moving beyond mere procedural descriptions to explain the causality behind experimental choices. The protocols herein are designed to be self-validating, ensuring trustworthy and reproducible results.

The Unique Analytical Challenges of N-Boc-6-hydroxy-DL-norleucine

The presence of N-Boc-6-hydroxy-DL-norleucine within a peptide sequence introduces several analytical considerations:

• Increased Hydrophobicity: The Boc group significantly increases the hydrophobicity of the peptide, which can lead to poor solubility in aqueous solutions and strong retention in reversed-phase HPLC.[4]

• Thermal Lability: The Boc group is notoriously labile, particularly under acidic conditions and in the hot ion source of a mass spectrometer, a phenomenon known as in-source decay.[5] This can complicate mass spectra by showing both the intact and deprotected peptide.

• Stereoisomers: The "DL" designation indicates a racemic mixture of the amino acid, which can lead to the synthesis of diastereomeric peptides. These may have different biological activities and can be challenging to separate and characterize.

• Hydroxyl Group Reactivity: The hydroxyl group can be a site for side reactions or modifications during synthesis and analysis.

A logical workflow for the comprehensive characterization of these complex peptides is therefore essential.

Sources

• 1. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cpcscientific.com [cpcscientific.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

common side reactions with N-Boc-6-hydroxy-DL-norleucine in SPPS

A Guide to Navigating Common Side Reactions in Solid-Phase Peptide Synthesis (SPPS)

Welcome to the technical support guide for N-Boc-6-hydroxy-DL-norleucine. As Senior Application Scientists, we understand that incorporating non-canonical amino acids into your peptide synthesis workflows can present unique challenges. This guide is designed to provide you, our fellow researchers and drug development professionals, with in-depth, field-proven insights to anticipate and troubleshoot potential side reactions, ensuring the integrity and success of your synthesis.

Introduction: The Duality of N-Boc-6-hydroxy-DL-norleucine

N-Boc-6-hydroxy-DL-norleucine is a valuable building block for introducing a linear, hydrophilic side chain into a peptide sequence. However, its structure contains two key features that demand careful consideration during Boc-based SPPS:

• An Unprotected Primary Hydroxyl Group: The side-chain primary alcohol (-CH₂OH) is a reactive nucleophile that can compete with the N-terminal amine during coupling steps, leading to undesirable side reactions.[1][2]

• A Racemic (DL) Mixture: The use of a DL-amino acid will inherently result in the synthesis of a diastereomeric mixture of peptides, which presents significant challenges for purification and characterization.

This guide will deconstruct these challenges and provide clear, actionable strategies for mitigation.

Frequently Asked Questions (FAQs)

Q1: Is it mandatory to protect the 6-hydroxy group on the norleucine side chain?

A: While not strictly mandatory, it is highly recommended . Proceeding without protection exposes the primary alcohol to acylation by the activated carboxyl group of each incoming amino acid.[1] This can lead to significant side product formation, reduced yield of the target peptide, and complex purification profiles. For syntheses involving more than one or two coupling steps after its incorporation, side-chain protection is critical for success.

Q2: What is the primary side reaction if I use the hydroxyl group unprotected?

A: The most significant side reaction is O-acylation . The hydroxyl group acts as a nucleophile and attacks the activated amino acid, forming an ester bond. This can result in the formation of branched peptides or the capping of your primary sequence, terminating elongation.[3][4]

Q3: I'm using a DL-racemic mixture. What does this mean for my final product?

A: It means you will synthesize a mixture of diastereomers. For each coupling step involving a chiral amino acid after the incorporation of DL-norleucine, two different diastereomeric peptides will be formed. This results in a complex final product that is often difficult or impossible to separate using standard reversed-phase HPLC.

Q4: What should I look for in my LC-MS analysis to identify these side reactions?

A:

• O-Acylation: Look for mass peaks corresponding to [M+H]+ + Mass of Acylating Amino Acid. For example, if you are coupling Boc-Ala-OH after the hydroxy-norleucine, you would look for a mass corresponding to your peptide with an additional alanine residue attached to the side chain.

• Diastereomers: You will typically see broadened peaks or closely eluting doublets in your HPLC chromatogram, all corresponding to the same mass in the MS.

• Trifluoroacetylation: After TFA cleavage, you may see a peak at [M+H]+ + 96, corresponding to the addition of a trifluoroacetyl group (-COCF₃) to the hydroxyl side chain.

Q5: Can I use standard coupling reagents like HBTU/HCTU if the hydroxyl group is unprotected?

A: You can, but the risk of O-acylation is high. These powerful uronium/aminium-based reagents create highly reactive activated esters, which will readily react with the hydroxyl group.[3] If you must proceed without protection, using a carbodiimide-based activation (like DIC) with an additive like OxymaPure may offer slightly better selectivity, but the risk remains substantial.

Troubleshooting Guide: From Symptoms to Solutions

This section provides a systematic approach to identifying and resolving common issues encountered when using N-Boc-6-hydroxy-DL-norleucine.

Issue 1: O-Acylation and Chain Branching

• Symptom: Your LC-MS analysis shows multiple peaks with masses higher than the target peptide, often corresponding to the addition of one or more amino acid residues. The yield of your desired peptide is significantly lower than expected.

• Causality: The nucleophilic side-chain hydroxyl group attacks the activated ester of the incoming amino acid. This reaction competes directly with the desired N-terminal amine acylation, leading to the formation of a side-chain ester linkage.

Caption: Competing N-acylation and O-acylation pathways.

The most robust solution is to protect the hydroxyl group. If this is not feasible, other mitigation strategies can be attempted, though with a higher risk of failure.

Strategy	Description	Experimental Protocol
1. Side-Chain Protection (Recommended)	Protect the hydroxyl group as a tert-butyl (tBu) ether. The tBu group is stable to the repetitive TFA treatments used for N-Boc deprotection but is cleaved simultaneously with the final peptide from the resin using a strong acid cocktail (e.g., HF or TFMSA).	See Protocol 1 below for a general procedure for t-butylation of a hydroxyl group.
2. Optimize Coupling Conditions	Use coupling reagents that are less prone to O-acylation. Carbodiimides (DIC) with HOBt or Oxyma may provide better selectivity than highly reactive HATU/HCTU. Lowering the reaction temperature can also favor N-acylation.	Perform coupling at 0°C to room temperature. Use 1.1 eq of DIC and 1.1 eq of OxymaPure relative to the amino acid.
3. Use of Bulky Acylating Agents	If the subsequent amino acid is sterically hindered (e.g., Val, Ile), the steric bulk may slightly disfavor reaction at the side-chain hydroxyl group. This is sequence-dependent and not a reliable general strategy.	N/A - This is a design consideration rather than a procedural change.

Issue 2: Side Reactions During Final Cleavage

• Symptom: After cleavage from the resin, LC-MS analysis shows a significant peak at [M+H]+ + 96 Da.

• Causality: This corresponds to trifluoroacetylation of the hydroxyl side chain. During cleavage with a high concentration of Trifluoroacetic Acid (TFA), the hydroxyl group can be esterified by the acid. Additionally, tert-butyl cations generated from the deprotection of Boc groups can cause side-chain alkylation if not properly scavenged.[5][6]

Caption: Potential side reactions during TFA-mediated cleavage.

Strategy	Description	Experimental Protocol
1. Use an Optimized Scavenger Cocktail	Scavengers are essential to trap reactive electrophiles generated during cleavage. Triisopropylsilane (TIS) is highly effective at reducing the tert-butyl cation. Water can help suppress trifluoroacetylation to some extent.	See Protocol 2 for a standard cleavage cocktail recipe.
2. Post-Cleavage Base Treatment	The trifluoroacetyl ester can be cleaved by mild basic treatment. This adds an extra step to the workup but can be effective in removing the modification.	After cleavage and ether precipitation, dissolve the crude peptide in a minimal amount of water and adjust the pH to ~8.5-9.0 with a dilute base like ammonium hydroxide. Stir for 1-2 hours at room temperature and monitor by LC-MS. Re-acidify and lyophilize.

Issue 3: Diastereomer Formation and Purification

• Symptom: HPLC analysis shows a broad peak or multiple, poorly resolved peaks that all correspond to the correct mass of the target peptide.

• Causality: This is an unavoidable consequence of using a DL-amino acid. The synthesis produces a mixture of peptides that are diastereomers of one another. These molecules have very similar physicochemical properties, making them extremely difficult to separate by standard chromatographic techniques.

• Solution: This is an analytical challenge, not a synthetic side reaction to be prevented.

  • Acknowledge the Mixture: In many cases, the most practical approach is to proceed with the diastereomeric mixture, characterizing it as such.

  • Chiral Chromatography: If enantiomeric purity is required for a specific application, separation may be possible using a chiral chromatography column and specialized methods, though this is often a complex and low-yielding process.

  • Source Pure Enantiomer: The most effective solution is to source or synthesize the pure L- or D- enantiomer of 6-hydroxy-norleucine for the synthesis.

Experimental Protocols

Protocol 1: General Procedure for t-Butyl Protection of the Hydroxyl Group

This protocol is a general guideline and should be optimized for your specific substrate.

• Dissolution: Dissolve N-Boc-6-hydroxy-DL-norleucine in a suitable anhydrous solvent (e.g., dichloromethane or THF) in a pressure-rated vessel.

• Acid Catalyst: Add a catalytic amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid).

• Isobutylene Addition: Cool the mixture to -78°C (dry ice/acetone bath). Carefully condense a significant excess (e.g., 10-20 equivalents) of isobutylene gas into the reaction vessel.

• Reaction: Seal the vessel and allow it to warm to room temperature. Stir for 24-48 hours. The pressure inside the vessel will increase. (Caution: Perform this step behind a blast shield).

• Workup: Carefully vent the vessel in a fume hood. Quench the reaction by adding a saturated solution of sodium bicarbonate. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting N-Boc-6-(O-tBu)-DL-norleucine by flash chromatography.

Protocol 2: Standard TFA Cleavage with Scavenger Cocktail

• Resin Preparation: After the final synthesis step, wash the peptide-resin thoroughly with DCM and dry it under vacuum for at least 1 hour.

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail appropriate for your sequence. A standard robust cocktail is:

  • 95% Trifluoroacetic Acid (TFA)

  • 2.5% Water (H₂O)

  • 2.5% Triisopropylsilane (TIS)

  • (Note: If your sequence contains Trp, add 2.5% ethanedithiol (EDT)).

• Cleavage Reaction: Add the cleavage cocktail to the dried resin (approximately 10 mL per gram of resin). Gently agitate the mixture at room temperature for 2-3 hours.

• Peptide Precipitation: Filter the resin and collect the filtrate. Reduce the volume of the TFA filtrate by ~70% using a gentle stream of nitrogen. Precipitate the crude peptide by adding the concentrated filtrate dropwise into a large volume of ice-cold diethyl ether.

• Collection and Drying: Collect the precipitated peptide by centrifugation, wash several times with cold diethyl ether, and dry the resulting white powder under vacuum.

References

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International Journal of Peptide and Protein Research, 35(3), 161-214. [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• Shaikh, S., et al. (2018). Side reactions in peptide synthesis: An overview. Bibliomed. [Link]

• Popali, S. (2015). Side reaction in peptide synthesis. SlideShare. [Link]

• Shaikh, S., et al. (2018). Side reactions in peptide synthesis: An overview. ResearchGate. [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). [Link]

• Reddit. (2021). Acetylation of secondary alcohols. r/Chempros. [Link]

• Coin, I., et al. (2013). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. Angewandte Chemie International Edition, 52(25), 6346-6363. [Link]

• Zhang, Z. H., Li, T. S., & Fu, C. G. (1998). An efficient and simple procedure for acetylation of alcohols and phenols with acetic anhydride catalysed by expansive graphite. Journal of Chemical Research, Synopses, (2), 80-81. [Link]

• ResearchGate. (2014). Is it imperative to protect the side chain hydroxyl groups of amino acids in SPPS?[Link]

• Kent, S. B. (2007). Studies in Solid Phase Peptide Synthesis: A Personal Perspective. OSTI.GOV. [Link]

• Nandre, K. P., et al. (2013). Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. Molecules, 18(10), 12759-12769. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. biosynth.com [biosynth.com]
• 3. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 4. Spps and side reactions in peptide synthesis | PPTX [slideshare.net]
• 5. peptide.com [peptide.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: N-tert-Butyloxycarbonyl-6-hydroxy-DL-norleucine

Welcome to the technical support center for N-tert-Butyloxycarbonyl-6-hydroxy-DL-norleucine. This guide is designed for researchers, chemists, and drug development professionals who are incorporating this unique amino acid into their synthetic peptides. We will address the most common challenge encountered during its use: incomplete coupling. This document provides in-depth troubleshooting strategies, optimized protocols, and answers to frequently asked questions to ensure the success of your synthesis.

Part 1: Troubleshooting Guide for Incomplete Coupling

This section is structured in a question-and-answer format to directly address issues you may be observing in your experiments.

Q1: My coupling reaction with N-Boc-6-hydroxy-DL-norleucine is sluggish or incomplete, as indicated by a positive Kaiser test. What are the primary underlying causes?

Answer: Incomplete acylation with this residue is a common but solvable issue stemming from two distinct molecular features:

• Steric Hindrance: The N-terminal tert-Butyloxycarbonyl (Boc) group is inherently bulky.[1][] This bulk, combined with the linear four-carbon side chain of the norleucine backbone, creates significant steric hindrance around the carboxylic acid. This physically impedes the approach of the activated amino acid to the nucleophilic amine on the solid-phase support, slowing down the reaction kinetics.[1][3]

• Side-Chain Reactivity: The terminal 6-hydroxy (-OH) group on the side chain is a secondary nucleophile. While the primary amine of the growing peptide chain is the intended target, the hydroxyl group can compete for the activated carboxylate. This leads to the formation of an undesired ester linkage (O-acylation) instead of the desired amide bond (N-acylation), consuming your activated amino acid and leaving N-terminal amines unreacted.[4]

Q2: To avoid side reactions, should I protect the 6-hydroxy group? If so, what protecting group do you recommend?

Answer: Yes, protecting the side-chain hydroxyl group is the most robust strategy to eliminate O-acylation side reactions.

• Recommendation: The tert-Butyl (t-Bu) group is the ideal choice for protecting the hydroxyl function in a Boc-based solid-phase peptide synthesis (SPPS) strategy.[5]

• Causality: The t-Bu ether is stable to the mildly acidic conditions used for N-terminal Boc deprotection (e.g., Trifluoroacetic acid (TFA) in Dichloromethane (DCM)).[6] However, it is readily cleaved during the final, harsh acid cleavage from the resin (e.g., with high concentrations of TFA or HF), ensuring the native hydroxyl group is restored on the final peptide.[7] This orthogonality is crucial for successful synthesis.[6][8][9]

Q3: I need to proceed without side-chain protection. How can I modify my protocol to favor N-acylation and minimize ester formation?

Answer: If you must proceed with the free hydroxyl, reaction conditions must be carefully chosen to maximize the rate of the desired N-acylation over the undesired O-acylation.

• Choice of Coupling Reagent: Employ a coupling reagent known for high chemoselectivity and resistance to side reactions. Phosphonium salt-based reagents like PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) are excellent choices. They are highly reactive but less prone to side reactions compared to some carbodiimides and do not pose the risk of guanidinylation associated with uronium/aminium salts.[10][11]

• Choice of Base: Use a sterically hindered, non-nucleophilic base. N,N-Diisopropylethylamine (DIPEA) is highly recommended over alternatives like N-Methylmorpholine (NMM).[12] DIPEA is a poor nucleophile itself and is less likely to contribute to side reactions or cause epimerization.[13]

• Temperature and Time: Running the reaction at a slightly elevated temperature (e.g., 35-40°C) can help overcome the activation energy barrier imposed by steric hindrance. Extend the coupling time significantly, monitoring progress at set intervals.

Q4: Which coupling reagents are most effective for overcoming the steric hindrance associated with this amino acid?

Answer: For difficult couplings involving sterically hindered amino acids, standard activators like DCC or DIC are often insufficient.[3] More potent, modern coupling reagents are required.

Coupling Reagent	Class	Key Advantages for This Application	Considerations
HATU, HCTU	Aminium/Uronium Salt	Extremely fast reaction kinetics and high efficiency, even for hindered couplings.[14] The OAt active ester formed by HATU is exceptionally reactive.	Can lead to guanidinylation of the N-terminus if used in excess.[14] Cost can be a factor.
PyBOP, PyAOP	Phosphonium Salt	Excellent for hindered couplings with a lower risk of side reactions compared to aminium salts. Byproducts are generally non-toxic.[10][12] PyAOP is particularly potent.[11]	Reaction byproducts can be difficult to remove in solution-phase synthesis but are easily washed away in SPPS.
COMU	Uronium Salt (Oxyma-based)	High reactivity comparable to HATU but incorporates the safer Oxyma Pure leaving group instead of the potentially explosive HOBt/HOAt derivatives.[12]	A relatively newer reagent, but gaining widespread acceptance for difficult sequences.

Recommendation: Start with HATU or PyBOP for a balance of reactivity, reliability, and well-documented performance in challenging synthetic contexts.

Q5: I've optimized my coupling reagent and conditions, but a faint positive color persists in the monitoring test. What are my options?

Answer: When a single coupling cycle is insufficient to achieve completion (>99.5%), two strategies should be employed sequentially: double coupling and capping.

• Double Coupling: This is the immediate action to take. After the initial coupling time has elapsed, simply drain the reaction vessel, wash the resin thoroughly with DMF, and repeat the coupling procedure with a fresh solution of activated N-Boc-6-hydroxy-DL-norleucine.[1][15] This second exposure to fresh reagents is often enough to push the reaction to completion.

• Capping: If double coupling fails to yield a negative Kaiser test, the remaining unreacted N-terminal amines must be permanently blocked or "capped".[1] This is critical to prevent the formation of deletion sequences (peptides missing the norleucine residue), which are often difficult to separate from the target peptide during purification.[16] The standard capping procedure involves treating the resin with acetic anhydride and a base like DIPEA in DMF.[17]

Q6: How can I be certain my coupling is complete? Are qualitative color tests reliable enough?

Answer: Qualitative tests like the Kaiser test (for primary amines) are invaluable for real-time monitoring but can be subjective and may not detect very low levels of unreacted amines (~0.5-1%).[18][19]

For definitive confirmation, a quantitative method is superior:

• HPLC Analysis of a Test Cleavage: This is the gold standard for assessing coupling efficiency.[16][17]

  • After the coupling step, remove a small sample of resin beads (5-10 mg).

  • Perform a "test cleavage" on this sample using your standard cleavage cocktail (e.g., 95% TFA).

  • Analyze the resulting solution by reverse-phase HPLC.

  • An incomplete reaction will show a peak corresponding to the "failure" or "deletion" sequence (the peptide without the newly added norleucine residue) in addition to the desired product peak. Complete coupling is confirmed by the absence of this failure peak.

Part 2: In-Depth Protocol Optimization

Protocol 1: High-Efficiency Coupling Using HATU

• Resin Preparation: Swell the resin-bound peptide in DMF for 30 minutes. Drain the solvent.

• Fmoc-Deprotection (if applicable): Treat the resin with 20% piperidine in DMF for 5-10 minutes. Repeat once. Wash the resin thoroughly with DMF (5x), DCM (3x), and DMF (3x).

• Activation Solution (Pre-activation): In a separate vessel, dissolve N-Boc-6-hydroxy-DL-norleucine (3 eq.), HATU (2.9 eq.), and HOAt (3 eq.) in DMF. Add DIPEA (6 eq.) and allow the solution to pre-activate for 2-5 minutes. The solution will typically change color.

• Coupling: Add the activation solution to the resin. Agitate the reaction vessel at room temperature for 2-4 hours. For particularly difficult sequences, extend this time or perform at 35°C.

• Washing: Drain the coupling solution and wash the resin extensively with DMF (5x) and DCM (3x).

• Monitoring: Perform a Kaiser test to check for completion.[18]

Protocol 2: Capping of Unreacted Amines

• Wash: After an incomplete coupling reaction, wash the resin with DMF (3x).

• Prepare Capping Solution: Prepare a fresh solution of Acetic Anhydride / DIPEA / DMF (e.g., in a 1:2:7 ratio).

• Capping Reaction: Add the capping solution to the resin and agitate for 30 minutes at room temperature.

• Final Wash: Drain the capping solution and wash the resin thoroughly with DMF (5x) and DCM (5x) to prepare for the next deprotection/coupling cycle.

Part 3: Visualized Workflows and Mechanisms

Troubleshooting Workflow for Incomplete Coupling

Caption: A decision-making workflow for troubleshooting incomplete coupling events.

Competing N-Acylation vs. O-Acylation Pathways

Caption: The competitive reaction between desired N-acylation and undesired O-acylation.

Part 4: Frequently Asked Questions (FAQs)

• Q: What is the typical solubility of N-Boc-6-hydroxy-DL-norleucine?

  • A: It is generally soluble in common peptide synthesis solvents like Dimethylformamide (DMF) and N-Methyl-2-pyrrolidone (NMP). However, like many protected amino acids, its solubility in Dichloromethane (DCM) may be limited. For activation, ensure it is fully dissolved before adding all reagents.

• Q: Can microwave-assisted peptide synthesis (MAPS) be used to improve coupling efficiency?

  • A: Yes, MAPS can be highly effective. The elevated temperatures achieved during microwave irradiation can significantly accelerate coupling kinetics and help overcome the steric hindrance, often reducing reaction times from hours to minutes. However, care must be taken to optimize conditions to avoid potential side reactions, including racemization.

• Q: What is the risk of racemization during the activation of this amino acid, and how can it be minimized?

  • A: The risk of racemization (epimerization) exists for any amino acid during the activation step.[4][13] For N-Boc-6-hydroxy-DL-norleucine, the risk is moderate. To minimize it, use coupling additives like 1-Hydroxybenzotriazole (HOBt) or, more effectively, 1-hydroxy-7-azabenzotriazole (HOAt).[10] Additionally, minimizing the pre-activation time before adding the activated solution to the resin can reduce the window for epimerization to occur.[15]

References

• University of Calgary. (n.d.). Peptide synthesis. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• Nowick, J. S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory. UCI Department of Chemistry. Retrieved from [Link]

• OChem Tutor. (2019, July 29). 08.09 Activation Substitution of Carboxylic Acids [Video]. YouTube. [Link]

• AAPPTec. (n.d.). Monitoring of Peptide Coupling and Capping; Coupling Tests. Retrieved from [Link]

• Aapptec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Anaspec. (n.d.). Overview of Custom Peptide Synthesis. Retrieved from [Link]

• Aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• Christensen, T. (1979). A Qualitative Test for Monitoring Coupling Completeness in Solid Phase Peptide Synthesis Using Chloranil. Acta Chemica Scandinavica B, 33, 763-766.
• Payne, A., et al. (2020). Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups.
• Al-Blewi, F. F., et al. (2022). Epimerisation in Peptide Synthesis. Molecules, 27(21), 7546.
• Roy, J., et al. (2018). Structure–Property Relationship Study of N-(Hydroxy)Peptides for the Design of Self-Assembled Parallel β‑Sheets. Organic Letters, 20(21), 6955–6959.
• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504.

• Request PDF. (2025). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Retrieved from [Link]

• Katritzky, A. R., et al. (2007). Efficient peptide coupling involving sterically hindered amino acids. The Journal of Organic Chemistry, 72(15), 5794-801.
• Vasanth, B., & Mohan, S. (2020). Side reactions in peptide synthesis: An overview. Bibliomed, 15(1), 1-10.
• Bai, S., et al. (2019). Studies of Coupling Kinetics and Correlation of Reaction Conversions to Color Tests for Solid-Phase Peptide Synthesis of AMG 416 by NMR. Organic Process Research & Development, 23(8), 1639–1646.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 5. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups - Creative Peptides [creative-peptides.com]
• 6. peptide.com [peptide.com]
• 7. Overview of Custom Peptide Synthesis [peptide2.com]
• 8. peptide.com [peptide.com]
• 9. biosynth.com [biosynth.com]
• 10. peptide.com [peptide.com]
• 11. file.globalso.com [file.globalso.com]
• 12. bachem.com [bachem.com]
• 13. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. merckmillipore.com [merckmillipore.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. chem.uci.edu [chem.uci.edu]
• 18. peptide.com [peptide.com]
• 19. pubs.acs.org [pubs.acs.org]

preventing racemization of N-Boc-6-hydroxy-DL-norleucine during coupling

Topic Focus: Strategies and Protocols for Minimizing Racemization of N-Boc-6-hydroxy-L-norleucine During Peptide Coupling

A Note on Starting Materials: This guide addresses the prevention of racemization (the conversion of a pure L- or D-enantiomer into a mixture) during the coupling reaction. The topic specifies "N-Boc-6-hydroxy-DL-norleucine," which is already a racemic mixture. We will proceed under the assumption that the user is starting with a chirally pure enantiomer (e.g., N-Boc-6-hydroxy-L -norleucine) and aims to preserve its stereochemical integrity throughout the synthesis.

Overview: The Challenge of Stereochemical Integrity

In peptide synthesis, the biological activity of the final molecule is critically dependent on its precise three-dimensional structure. The loss of stereochemical purity at any amino acid's α-carbon, known as racemization, can lead to diastereomeric impurities that are difficult to separate and can drastically alter or eliminate the peptide's intended function.[1][2]

While N-urethane protected amino acids, such as N-Boc derivatives, are generally more resistant to racemization than N-acyl protected ones, the risk is not negligible, especially with sensitive residues or under suboptimal coupling conditions.[3] This guide provides a comprehensive troubleshooting framework and validated protocols to prevent racemization when coupling N-Boc-6-hydroxy-L-norleucine and other sensitive amino acids.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the primary cause of racemization during peptide coupling?

A1: The most common mechanism involves the formation of a planar 5(4H)-oxazolone (also known as an azlactone) intermediate.[4][5][6] This process occurs in two main steps:

• Activation & Cyclization: The coupling reagent activates the carboxyl group of the N-Boc-amino acid. This highly reactive intermediate can then be attacked intramolecularly by the oxygen of the Boc-carbonyl group, forming the five-membered oxazolone ring.

• Enolization: The α-proton (the hydrogen on the chiral carbon) of the oxazolone is significantly more acidic than in the parent amino acid. In the presence of a base, this proton can be abstracted to form a planar, achiral enolate intermediate. Reprotonation can then occur from either face, leading to a mixture of L- and D-isomers.[3][5]

Q2: How do coupling reagents, additives, and bases influence this process?

A2: Each component plays a critical role:

• Coupling Reagents: These reagents activate the carboxylic acid. Highly reactive ("hot") reagents can accelerate the formation of the oxazolone. Carbodiimides (e.g., DIC, DCC) are effective but are well-known to promote racemization if used alone.[3][4]

• Additives: Racemization-suppressing additives like 1-Hydroxybenzotriazole (HOBt), 1-Hydroxy-7-azabenzotriazole (HOAt), and OxymaPure are essential.[3][7][8] They react with the activated amino acid to form an active ester. This ester is more reactive towards the desired coupling with the amine component and less prone to cyclizing into the oxazolone, thus kinetically favoring the correct reaction pathway.[9][10]

• Bases: An organic base is often required to neutralize protonated amines and facilitate the reaction. However, the base can also abstract the α-proton from the oxazolone intermediate.[11] The choice of base is therefore a trade-off between facilitating coupling and minimizing racemization. Weaker, sterically hindered bases are generally preferred.[6][12]

Q3: Does the 6-hydroxy group on the norleucine side chain directly cause α-carbon racemization?

A3: The hydroxyl group on the side chain does not directly participate in or catalyze the racemization mechanism at the α-carbon. The primary site of racemization remains the α-proton due to oxazolone formation.[4] However, the hydroxyl group is a reactive moiety that can cause other side reactions, such as O-acylation, if it is not protected. While not directly related to racemization, such side reactions can consume reagents and complicate purification. For critical syntheses, protection of the hydroxyl group (e.g., as a t-butyl ether) is often recommended.

Part 2: Troubleshooting Guide for Racemization

This section addresses the common issue of detecting significant levels of the undesired D-diastereomer in your crude peptide product.

Problem: High levels of racemization are detected after coupling N-Boc-6-hydroxy-L-norleucine.

Potential Cause	Scientific Explanation	Recommended Solution(s)
Inappropriate Reagent/Additive	Carbodiimides (DIC, DCC, EDC) used without an additive are highly prone to forming the oxazolone intermediate.[4] Even with HOBt, racemization can occur, as the HOBt-ester is less reactive than the HOAt-ester, giving the oxazolone pathway more time to compete.[10]	Primary: Switch to a more robust, low-racemization coupling cocktail. The gold standards are carbodiimides combined with HOAt or OxymaPure (e.g., DIC/HOAt) or pre-formed onium salt reagents like HATU or HCTU.[8] Secondary: If using a carbodiimide, always include an additive. HOAt is superior to HOBt for suppressing racemization.[10]
Incorrect Base Selection/Stoichiometry	Strong, non-hindered bases like triethylamine (TEA) or excess amounts of N,N-diisopropylethylamine (DIPEA) readily abstract the acidic α-proton from the oxazolone intermediate, driving racemization.[6]	Primary: Switch to a weaker, sterically hindered base such as N-methylmorpholine (NMM) or 2,4,6-collidine.[6] Secondary: Use the minimum amount of base necessary. Typically, if coupling an amino acid salt (e.g., hydrochloride), one equivalent of base is needed for neutralization, plus any required for the coupling reaction itself. Avoid large excesses.
Prolonged Pre-Activation	Allowing the activated N-Boc-amino acid to sit for an extended period before the amine component is introduced provides a larger window for it to cyclize to the oxazolone.[12]	Primary: Employ an in situ activation protocol where the coupling reagent is added to a mixture of the amino acid, amine component, and additive. Secondary: If pre-activation is necessary, minimize the time to less than 5 minutes and perform it at a reduced temperature (0 °C) before adding the mixture to the amine.[13]
Sub-Optimal Reaction Conditions	Higher temperatures increase the rate of all reactions, including oxazolone formation and enolization. Polar aprotic solvents like DMF can sometimes stabilize the charged enolate intermediate, favoring racemization.[5]	Primary: Perform the coupling reaction at 0 °C, especially for the first 30-60 minutes, before allowing it to slowly warm to room temperature. Secondary: If the reactants are soluble, consider using a less polar solvent like dichloromethane (DCM) or a DCM/DMF mixture (1:1 v/v) to potentially reduce the rate of racemization.[5]

Data Summary: Qualitative Comparison of Coupling Strategies

Coupling Cocktail	Relative Racemization Risk	Speed/Efficiency	Notes
DIC or DCC alone	Very High	Moderate	Not recommended for chiral amino acids.
DIC/HOBt	Moderate	Good	A common, economical choice, but can fail for sensitive residues.[3]
DIC/HOAt	Low	Very Good	HOAt is a superior additive for suppressing racemization.[8][10]
DIC/OxymaPure	Low	Very Good	Oxyma is a non-explosive alternative to HOBt/HOAt with excellent performance.[14]
HBTU/DIPEA	Moderate-Low	Excellent	Fast and efficient, but the accompanying base (DIPEA) can increase risk.
HATU/NMM or DIPEA	Very Low	Excellent	Generally considered one of the best reagents for difficult couplings with minimal racemization.[5]
PyBOP/DIPEA	Low	Excellent	A phosphonium salt reagent, effective but produces carcinogenic HMPA as a byproduct.[3]

Part 3: Visualized Mechanisms and Workflows

Caption: Primary Mechanism of Racemization via Oxazolone Formation.

Caption: Decision Workflow for Minimizing Racemization.

Part 4: Validated Experimental Protocols

Protocol 1: Low-Racemization Coupling using DIC/HOAt

This protocol is a robust and cost-effective method for minimizing racemization.

Materials:

• Resin-bound peptide with free N-terminal amine

• N-Boc-6-hydroxy-L-norleucine (3 eq.)

• 1-Hydroxy-7-azabenzotriazole (HOAt) (3 eq.)

• N,N'-Diisopropylcarbodiimide (DIC) (3 eq.)

• N-methylmorpholine (NMM) (4 eq.)

• N,N-Dimethylformamide (DMF), reaction grade

Methodology:

• Preparation: Swell the peptide-resin in DMF for 30 minutes. If starting with an Fmoc- or Boc-protected resin, perform the standard deprotection protocol and wash thoroughly with DMF.

• Reagent Solution: In a separate reaction vessel, dissolve N-Boc-6-hydroxy-L-norleucine (3 eq.) and HOAt (3 eq.) in a minimal amount of DMF.

• Activation and Coupling:

  • Add NMM (4 eq.) to the reagent solution and vortex briefly.

  • Add DIC (3 eq.) to the reagent solution.

  • Immediately add the complete activation mixture to the swollen, deprotected resin.

• Reaction: Agitate the reaction vessel at room temperature for 2-4 hours. For maximum suppression, the reaction can be started at 0°C and allowed to warm to room temperature over 1-2 hours.

• Monitoring and Washing: Check for reaction completion using a qualitative method (e.g., Kaiser test for primary amines). Once complete, drain the reaction solution and wash the resin extensively with DMF (3x), DCM (3x), and DMF (3x).

Protocol 2: High-Efficiency Coupling using HATU

This protocol is recommended for particularly difficult or sterically hindered couplings where racemization is a major concern.

Materials:

• Resin-bound peptide with free N-terminal amine

• N-Boc-6-hydroxy-L-norleucine (3 eq.)

• HATU ([1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate]) (2.9 eq.)

• N,N-Diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM) (6 eq.)

• N,N-Dimethylformamide (DMF), reaction grade

Methodology:

• Preparation: Prepare the peptide-resin as described in Protocol 1.

• Activation Solution: In a separate vessel, dissolve N-Boc-6-hydroxy-L-norleucine (3 eq.) and HATU (2.9 eq.) in DMF.

• Coupling:

  • Add DIPEA or NMM (6 eq.) to the activation solution. A color change (to yellow) is often observed.

  • Allow the solution to pre-activate for no more than 2 minutes.

  • Add the activated mixture to the resin.

• Reaction: Agitate the mixture for 1-2 hours at room temperature.

• Monitoring and Washing: Monitor and wash the resin as described in Protocol 1.

Protocol 3: Quality Control - Assessing Racemization Levels

To validate your chosen protocol, you can perform a model reaction by coupling your sensitive amino acid to a chiral analyte (e.g., L-Leucine methyl ester) and analyzing the product by chiral HPLC.

Methodology:

• Model Coupling: Perform the chosen coupling protocol in solution phase, reacting N-Boc-6-hydroxy-L-norleucine (1.0 eq) with H-L-Leu-OMe·HCl (1.1 eq).

• Work-up: After the reaction, perform a standard aqueous work-up to remove water-soluble reagents. Purify the resulting dipeptide (Boc-6-hydroxy-L-Nle-L-Leu-OMe) by flash chromatography.

• Analysis:

  • Prepare an authentic standard of the undesired diastereomer (Boc-6-hydroxy-D-Nle-L-Leu-OMe) if possible.

  • Analyze the purified product using a chiral HPLC column (e.g., Chiralpak). The two diastereomers should have different retention times.

  • Integrate the peak areas to determine the percentage of racemization. A result of <1-2% is generally considered excellent.

References

• Epimerisation in Peptide Synthesis. MDPI. [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. [Link]

• Oxazolone mediated peptide chain extension and homochirality in aqueous microdroplets. PNAS. [Link]

• Simultaneous Use of 1-hydroxybenzotriazole and copper(II) Chloride as Additives for Racemization-Free and Efficient Peptide Synthesis by the Carbodiimide Method. PubMed. [Link]

• All kinds of peptide coupling reagents are available from stock, High purity and reliable quality. Omizzur. [Link]

• IR Action Spectroscopy Shows Competitive Oxazolone and Diketopiperazine Formation in Peptides Depends on Peptide Length and Identity of Terminal Residue in the Departing Fragment. NIH. [Link]

• The Chemistry Behind HOAt: Activation and Coupling in Peptide Synthesis. Ningo Inno Pharmchem. [Link]

• Epimerisation in Peptide Synthesis. PubMed Central (NIH). [Link]

• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. ACS Publications. [Link]

• Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. NIH. [Link]

• Ynamide Coupling Reagents: Origin and Advances. PubMed Central (NIH). [Link]

• Peptide conjugation: unexpected ring opening of azacrown ether nucleophiles in the oxazolone-based coupling. RSC Publishing. [Link]

• Peptide Racemization. ResearchGate. [Link]

• Amino Acid Derivatives for Peptide Synthesis. AAPPTEC. [Link]

• Peptide racemization mechanism. Kinetic isotope effect as a means of distinguishing enolization from oxazolone formation. Journal of the American Chemical Society. [Link]

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec Peptides. [Link]

• Peptide Synthesis Using Unprotected Amino Acids. ChemRxiv. [Link]

• Solid Phase Synthesis-- What are the major problems in the lab? Reddit. [Link]

• Racemization during peptide couplings using the mixed anhydride, N-hydroxysuccinimide ester, 8-hydroxyquinoline ester, and acyl azide methods. Journal of the American Chemical Society. [Link]

• Lecture 16 Protecting groups and racemization of Amino Acids. YouTube. [Link]

• Protecting Groups in Peptide Synthesis. Springer Nature Experiments. [Link]

• Technical Bulletins & General Procedures. Aapptec Peptides. [Link]

Sources

• 1. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. bachem.com [bachem.com]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 7. peptide.com [peptide.com]
• 8. omizzur.com [omizzur.com]
• 9. Simultaneous use of 1-hydroxybenzotriazole and copper(II) chloride as additives for racemization-free and efficient peptide synthesis by the carbodiimide method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. nbinno.com [nbinno.com]
• 11. Ynamide Coupling Reagents: Origin and Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pubs.acs.org [pubs.acs.org]

optimizing Boc deprotection conditions to avoid side products

Technical Support Center: Optimizing Boc Deprotection

Welcome to the technical support guide for optimizing tert-butyloxycarbonyl (Boc) deprotection. This center is designed for researchers, chemists, and drug development professionals to troubleshoot and refine their synthetic protocols. Here, we move beyond simple instructions to explain the underlying chemical principles, helping you anticipate and mitigate common side reactions for cleaner, higher-yield syntheses.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental cause of side reactions during Boc deprotection?

A1: The core issue stems from the mechanism of acid-catalyzed Boc cleavage. The acid protonates the carbamate, leading to its collapse and the formation of a highly reactive and stable tertiary carbocation: the tert-butyl cation (t-Bu⁺).[1][2] This potent electrophile will readily attack any available nucleophile in the reaction mixture.[3] If not effectively neutralized, it can alkylate sensitive residues on your target molecule, leading to a variety of unwanted side products.[1][4]

Q2: My LC-MS shows a mass addition of +56 Da after deprotection. What is this?

A2: A mass increase of 56 Da is the classic signature of tert-butylation, where the tert-butyl cation has alkylated a nucleophilic site on your peptide or molecule.[5] Common sites of attack include the indole ring of tryptophan, the thioether of methionine, the thiol of cysteine, and the phenolic ring of tyrosine.[4][6]

Q3: Why did my deprotection reaction fail or result in incomplete removal of the Boc group?

A3: Incomplete deprotection can arise from several factors: insufficient acid strength or concentration, inadequate reaction time (especially for sterically hindered sites), or poor reagent access in solid-phase synthesis due to issues like resin swelling or peptide aggregation.[7] The quality of the acid, particularly trifluoroacetic acid (TFA), is also critical; as it is hygroscopic, water contamination can reduce its effective acidity.[7]

Q4: What are "scavengers" and how do they work?

A4: Scavengers are nucleophilic compounds added to the deprotection "cocktail" to trap the reactive tert-butyl cation before it can modify your product.[4] They are chosen to be more reactive towards the carbocation than the sensitive functional groups on your target molecule.[4] By reacting with the t-Bu⁺, they neutralize it, often forming harmless byproducts.[5]

Troubleshooting Guide: Identification and Prevention of Side Products

This section provides a deeper dive into the most common side reactions, their mechanisms, and field-proven strategies to suppress them.

Side Product: tert-Butylation of Nucleophilic Residues

This is the most prevalent side reaction. The electron-rich side chains of certain amino acids are prime targets for the electrophilic tert-butyl cation.

• Affected Residues: Tryptophan (Trp), Methionine (Met), Cysteine (Cys), Tyrosine (Tyr).[4]

• Mechanism: The tert-butyl cation acts as a strong electrophile, attacking the nucleophilic centers of the amino acid side chains (e.g., the indole ring of Trp, the sulfur atom of Met and Cys).[8][9] The rate and specificity of this reaction depend heavily on the cleavage reagents used and the local environment of the residue within a peptide chain.[8]

• Detection: Primarily by Mass Spectrometry (LC-MS), observing a mass increase of +56 Da (C₄H₈) on the parent molecule or its fragments.[5]

Caption: Boc deprotection generates a reactive tert-butyl cation, leading to either desired quenching by scavengers or unwanted side reactions.

The key is to efficiently trap the tert-butyl cation. This is achieved by using a well-designed "cleavage cocktail" containing scavengers.

Scavenger	Mechanism of Action	Target Side Reactions	Typical % (v/v)	Reference
Triisopropylsilane (TIS)	Hydride donor; reduces the t-Bu⁺ cation to volatile isobutane gas.	General tert-butylation	2.5 - 5%	[5]
Water (H₂O)	Nucleophile; traps t-Bu⁺ to form tert-butanol. Also helps hydrolyze any TFA anhydride.	General tert-butylation	2.5 - 5%	[5][10]
Thioanisole	π-Nucleophile; traps t-Bu⁺ via aromatic substitution. Effective for protecting Trp and Met.	Trp/Met alkylation, sulfoxidation	5%	[10]
1,2-Ethanedithiol (EDT)	Thiol nucleophile; potent scavenger that also helps keep Cys residues in their reduced (free thiol) state.	Cys/Met alkylation, disulfide formation	2.5%	[11]
Phenol	Aromatic nucleophile; traps carbocations.	General tert-butylation	5%	[12]

Field-Proven Insight: A common mistake is relying on a single scavenger. A combination is almost always superior. For most applications, the non-malodorous TFA/TIS/H₂O (95:2.5:2.5) cocktail is a robust starting point.[11][13] For peptides rich in Cys, Met, and Trp, a more complex mixture like Reagent K (TFA/phenol/water/thioanisole/EDT at 82.5:5:5:5:2.5) is recommended.[12][13]

Side Product: Methionine Oxidation

Methionine's thioether side chain is susceptible to oxidation, especially under acidic conditions over prolonged reaction times, forming methionine sulfoxide (Met(O)), a +16 Da adduct.

• Mechanism: Oxidizing species present as impurities in reagents or generated during the reaction can oxidize the sulfur atom. This is an acid-catalyzed process that occurs during the final TFA-based cleavage step.[9][14]

• Detection: Mass Spectrometry (LC-MS), observing a mass increase of +16 Da.

• Prevention & Optimization Strategies:

  • Use High-Purity Reagents: Ensure TFA is fresh and stored properly to minimize oxidative contaminants.

  • Include Reducing Scavengers: Scavengers with thiol groups, like 1,2-ethanedithiol (EDT), are effective at preventing oxidation.[12]

  • Specialized Cocktails: For Met-rich peptides, cocktails have been developed that actively prevent oxidation and can even reduce any Met(O) that has already formed.[9] A recently developed optimal mixture for preventing both oxidation and S-alkylation includes TFA, anisole, dimethyl sulfide (Me₂S), and triphenylphosphine (PPh₃).[9][15]

Side Product: Aspartimide Formation

This side reaction is particularly problematic in peptide synthesis involving aspartic acid (Asp), especially in Asp-Gly or Asp-Ser sequences.

• Mechanism: The backbone amide nitrogen following the Asp residue can attack the side-chain carbonyl, forming a five-membered cyclic imide (aspartimide).[16][17] This is often catalyzed by base during Fmoc deprotection but can also be promoted by strong acid (like HF) during final cleavage in Boc-based synthesis.[16] The aspartimide can then be hydrolyzed to a mixture of the desired α-aspartyl peptide and the undesired β-aspartyl iso-peptide, which are often difficult to separate.[17]

• Detection: LC-MS may show peaks corresponding to the desired product mass but with different retention times (for the β-isomer). The aspartimide intermediate itself is a -18 Da (loss of water) species.

• Prevention & Optimization Strategies:

  • Sterically Hindered Protecting Groups: In Boc-SPPS, using a bulkier side-chain protecting group for Asp, such as cyclohexyl ester (Asp-OcHex), significantly reduces the rate of acid-catalyzed aspartimide formation compared to the benzyl ester.[16][18]

  • Control Reaction Conditions: Minimize exposure time to strong acids and avoid elevated temperatures during cleavage, as both accelerate aspartimide formation.[18]

Experimental Protocols

Protocol 1: Standard Boc Deprotection with General Scavenger Cocktail

This protocol is suitable for most substrates, including peptides without highly sensitive residues like multiple Cys or Met.

• Preparation: Dissolve the Boc-protected substrate in a minimal amount of Dichloromethane (DCM). For solid-phase synthesis, swell the peptide-resin in DCM for 15-30 minutes.[7]

• Cleavage Cocktail Preparation: Prepare the cleavage cocktail fresh. A robust, non-malodorous option is TFA/TIS/H₂O (95:2.5:2.5, v/v/v) .

• Deprotection: Add the cleavage cocktail to the substrate solution or swollen resin (a typical ratio is 10 mL of cocktail per gram of resin).

• Reaction: Stir the mixture at room temperature for 1.5 to 2 hours. Monitor reaction progress by a suitable method (e.g., LC-MS analysis of a small aliquot).

• Work-up (for solution phase): Remove the TFA and DCM under reduced pressure (co-evaporation with toluene can help remove final traces of TFA).

• Work-up (for solid phase): Filter the resin and collect the filtrate. Wash the resin 2-3 times with a small volume of fresh TFA. Combine the filtrates.

• Precipitation: Add the concentrated filtrate dropwise into a stirred, cold (0°C) solution of diethyl ether or methyl t-butyl ether (MTBE), typically 10x the volume of the filtrate.

• Isolation: Collect the precipitated product by centrifugation, wash with cold ether, and dry under vacuum.

Protocol 2: Deprotection with a Mild Acidic System

For substrates sensitive to strong TFA conditions, milder acids can be employed. This is more common in solution-phase synthesis.

• System Selection: A common mild system is 4 M HCl in 1,4-dioxane.[19]

• Preparation: Dissolve the Boc-protected substrate in 1,4-dioxane.

• Deprotection: Add the 4 M HCl/dioxane solution.

• Reaction: Stir at room temperature for 0.5 to 4 hours. The reaction progress must be carefully monitored by TLC or LC-MS, as reaction times can vary significantly depending on the substrate.[19]

• Work-up: Quench the reaction carefully with a base (e.g., saturated NaHCO₃ solution) and extract the product. Alternatively, concentrate the solution under reduced pressure to remove the solvent and excess HCl.

Caption: A systematic workflow for troubleshooting common issues encountered during Boc deprotection.

References

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances. Available at: [Link]

• Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Total Synthesis. Available at: [Link]

• TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. ACS Publications - Organic Process Research & Development. Available at: [Link]

• BOC Deprotection - Reagent Guide. ACS GCI Pharmaceutical Roundtable. Available at: [Link]

• What are appropriate scavengers in the t-butyl group deprotection in peptide synthesis? ResearchGate. Available at: [Link]

• Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. Peptide Science. Available at: [Link]

• [tert-Butylation of the tryptophan indole ring during the removal of the tert-butyloxycarbonyl group]. PubMed. Available at: [Link]

• Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega. Available at: [Link]

• Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. PubMed. Available at: [Link]

• How to quench the t Bu cation and avoid the realkylation of cysteine with tBu in peptide cleavage? ResearchGate. Available at: [Link]

• Cleavage Cocktails; Reagent B. Aapptec Peptides. Available at: [Link]

• Boc Deprotection Mechanism - TFA. Common Organic Chemistry. Available at: [Link]

• Mechanisms of aspartimide formation: the effects of protecting groups, acid, base, temperature and time. Peptide Research. Available at: [Link]

• ASPARTIMIDE FORMATION. Iris Biotech GmbH. Available at: [Link]

• Amine Protection and Deprotection. Master Organic Chemistry. Available at: [Link]

• Cleavage Cocktail Selection. CDN Peptides. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 3. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. [tert-Butylation of the tryptophan indole ring during the removal of the tert-butyloxycarbonyl group (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. peptide.com [peptide.com]
• 13. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 14. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. media.iris-biotech.de [media.iris-biotech.de]
• 18. [PDF] Mechanisms of aspartimide formation: the effects of protecting groups, acid, base, temperature and time. | Semantic Scholar [semanticscholar.org]
• 19. pdf.benchchem.com [pdf.benchchem.com]

stability issues of N-Boc-6-hydroxy-DL-norleucine under acidic conditions

Technical Support Center: N-Boc-6-hydroxy-DL-norleucine

Welcome to the technical support center for N-Boc-6-hydroxy-DL-norleucine. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability issues of this valuable bifunctional amino acid under acidic conditions. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to support your experimental success.

Introduction: Understanding the Molecule

N-Boc-6-hydroxy-DL-norleucine is a non-proteinogenic amino acid derivative with two key functional groups: a tert-butyloxycarbonyl (Boc)-protected amine and a primary hydroxyl group at the 6-position. This unique structure makes it a versatile building block in peptide synthesis and medicinal chemistry. However, the presence of these functionalities also introduces specific stability challenges, particularly in acidic environments commonly used for Boc-group removal.

The primary stability concerns revolve around two competing acid-catalyzed reactions: the desired deprotection of the N-Boc group and the potential for intramolecular cyclization (lactonization) involving the 6-hydroxy group and the carboxylic acid. Understanding the interplay between these pathways is critical for achieving high yields and purity in your synthetic endeavors.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered when working with N-Boc-6-hydroxy-DL-norleucine in acidic media.

Issue 1: Incomplete N-Boc Deprotection

Symptoms:

• LC-MS or TLC analysis shows a significant amount of starting material remaining after the reaction.

• The isolated product has a lower than expected yield of the free amine.

• NMR spectrum of the crude product shows persistent signals corresponding to the Boc group (around 1.4 ppm).

Root Causes & Solutions:

The acid-catalyzed cleavage of the Boc group is a well-established process, but its efficiency can be influenced by several factors.[1][2]

Potential Cause	Explanation	Recommended Action
Insufficient Acid Strength or Concentration	The rate of Boc deprotection is dependent on the acid concentration.[1] If the acid is too weak or dilute, the reaction may not proceed to completion within a reasonable timeframe.	Increase the concentration of the acid. For example, if using 20% TFA in DCM, consider increasing it to 50%. Alternatively, switch to a stronger acid system like 4M HCl in dioxane.[1][2]
Inadequate Reaction Time or Temperature	Boc deprotection is a kinetic process. Insufficient reaction time or low temperatures can lead to incomplete conversion.[1]	Monitor the reaction progress closely using TLC or LC-MS. If the reaction stalls, consider extending the reaction time. Gentle warming (e.g., to 40 °C) can also increase the reaction rate, but should be done cautiously to avoid promoting side reactions.
Solvent Issues	Poor solubility of the substrate in the reaction solvent can hinder the reaction.	Ensure that N-Boc-6-hydroxy-DL-norleucine is fully dissolved in the chosen solvent. If solubility is an issue in DCM, consider alternative solvents like dioxane or co-solvents.

Experimental Protocol: Monitoring Boc Deprotection

This protocol outlines a general procedure for monitoring the deprotection of N-Boc-6-hydroxy-DL-norleucine.

• Reaction Setup: Dissolve N-Boc-6-hydroxy-DL-norleucine (1 equivalent) in an appropriate solvent (e.g., DCM or dioxane) to a concentration of 0.1 M.

• Acid Addition: Add the acidic reagent (e.g., TFA to a final concentration of 20-50%, or an equal volume of 4M HCl in dioxane) at 0 °C.

• Reaction Monitoring: Stir the reaction at room temperature and take aliquots at regular intervals (e.g., 30 min, 1h, 2h, 4h).

• Quenching and Analysis: Quench the aliquots by adding an excess of a mild base (e.g., saturated NaHCO3 solution). Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Analyze the organic layer by TLC or LC-MS to determine the ratio of starting material to product.

Figure 1: Experimental workflow for monitoring Boc deprotection.

Issue 2: Formation of Lactone Side Product

Symptoms:

• LC-MS analysis shows a significant byproduct with a mass corresponding to the loss of water from the starting material or the deprotected amino acid.

• The yield of the desired linear amino acid is reduced.

• IR spectroscopy may show a characteristic ester carbonyl stretch (around 1735 cm⁻¹).

Root Causes & Solutions:

The formation of a seven-membered lactone (ε-caprolactone derivative) can occur via an intramolecular esterification between the 6-hydroxy group and the carboxylic acid. This reaction is also acid-catalyzed.

Potential Cause	Explanation	Recommended Action
Prolonged Reaction Times and Elevated Temperatures	The rate of lactonization increases with extended reaction times and higher temperatures.	Minimize reaction times by using a stronger acid system for Boc deprotection to ensure rapid cleavage. Avoid heating the reaction mixture if possible.
Strongly Acidic Conditions	While necessary for Boc deprotection, strong acids also catalyze lactonization.[3]	Use the mildest acidic conditions that still afford efficient Boc deprotection. Consider using a less acidic reagent if compatible with the desired deprotection.
Solvent Effects	The choice of solvent can influence the rate of intramolecular reactions.	Solvents that favor a more extended conformation of the molecule may disfavor cyclization. While specific data for this molecule is unavailable, exploring different solvents could be beneficial.

Proposed Mechanism: Acid-Catalyzed Lactonization

Figure 2: Proposed mechanism for acid-catalyzed lactonization.

Issue 3: Other Undesired Side Reactions

Symptoms:

• Formation of multiple unexpected byproducts observed by LC-MS or GC-MS.

• Discoloration of the reaction mixture.

• Low overall recovery of material.

Root Causes & Solutions:

Potential Cause	Explanation	Recommended Action
Alkylation by Tert-butyl Cation	The Boc deprotection generates a reactive tert-butyl cation, which can alkylate nucleophilic sites.[2] While N-Boc-6-hydroxy-DL-norleucine itself lacks highly nucleophilic side chains like tryptophan or methionine, this cation can react with other components in the reaction mixture or lead to polymerization.	Add a scavenger such as triisopropylsilane (TIS) or anisole to the reaction mixture. These scavengers will trap the tert-butyl cation and prevent it from participating in side reactions.
Oxidation of the Hydroxyl Group	Although less common under standard Boc deprotection conditions, strong acids in the presence of trace oxidants could potentially lead to oxidation of the primary alcohol.	Ensure the use of high-purity, peroxide-free solvents and reagents. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also minimize oxidative side reactions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for N-Boc-6-hydroxy-DL-norleucine?

To ensure long-term stability, N-Boc-6-hydroxy-DL-norleucine should be stored in a cool, dry, and dark place. For extended storage, keeping it at -20°C in a tightly sealed container is recommended.

Q2: Which analytical techniques are best for monitoring the stability of N-Boc-6-hydroxy-DL-norleucine?

A combination of techniques is ideal for a comprehensive analysis.[4][][]

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is the primary method for assessing purity and quantifying the starting material, desired product, and any byproducts. A C18 column with a water/acetonitrile gradient containing 0.1% TFA is a common starting point.[4]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is crucial for identifying the molecular weights of the components in your reaction mixture, helping to confirm the identity of your product and tentatively identify side products like the lactone.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for confirming the structure of the final product and can also be used to quantify the extent of deprotection by observing the disappearance of the Boc group's characteristic signals.

Q3: Can I use milder acidic conditions to avoid lactonization?

Yes, exploring milder acidic conditions is a valid strategy if lactonization is a significant issue. However, this may lead to incomplete Boc deprotection. A careful optimization of the acid, its concentration, and the reaction time is necessary to find a balance between efficient deprotection and minimal side product formation. Some milder alternatives to strong TFA or HCl that have been reported for Boc deprotection include aqueous phosphoric acid or Lewis acids like zinc bromide, although their efficacy with this specific substrate would need to be experimentally verified.[2][7]

Q4: Is the DL-racemic nature of the starting material a concern for stability?

The stereochemistry at the alpha-carbon is not expected to significantly influence the stability of the Boc group or the propensity for lactonization under the described acidic conditions. However, downstream applications may require enantiomerically pure material, which would necessitate starting with the corresponding L- or D-isomer.

Q5: Are there any non-acidic methods for Boc deprotection that could be used?

While less common, non-acidic methods for Boc deprotection exist, such as thermal deprotection or the use of reagents like trimethylsilyl iodide (TMSI).[2] These methods could be advantageous if your molecule contains other acid-sensitive functional groups. However, their compatibility and effectiveness with N-Boc-6-hydroxy-DL-norleucine would require experimental validation.

References

• BenchChem Technical Support Team. (2025). Technical Support Center: Troubleshooting Boc Deprotection Failures. BenchChem.
• BenchChem. (2025). Troubleshooting N-Boc deprotection in the presence of sensitive functional groups. BenchChem.
• BenchChem. (2025). Application Notes and Protocols for the Analytical Characterization of Boc-D-norleucine Peptides. BenchChem.

• ResearchGate. (n.d.). Deprotection of different N-Boc-compounds. ResearchGate. [Link]

• Reddit. (2022, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros. [Link]

• Royal Society of Chemistry. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances. [Link]

• National Center for Biotechnology Information. (2022). Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. National Library of Medicine. [Link]

• TutorChase. (n.d.). How do you synthesise a lactone from a hydroxy acid?. TutorChase. [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Aggregation in Peptides with N-Boc-6-hydroxy-DL-norleucine

Welcome to the technical support center dedicated to addressing a challenging and nuanced issue in peptide chemistry: aggregation involving the unnatural amino acid, N-Boc-6-hydroxy-DL-norleucine. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of synthesizing, purifying, and handling peptides incorporating this unique building block. My goal is to provide not just protocols, but the underlying scientific rationale to empower you to make informed decisions in your work.

Foundational Understanding: The Nature of the Problem

Before troubleshooting, it's crucial to understand the physicochemical properties of N-Boc-6-hydroxy-DL-norleucine and how they contribute to aggregation.

FAQ: Core Concepts

Q1: What is N-Boc-6-hydroxy-DL-norleucine and why is it problematic?

A1: N-Boc-6-hydroxy-DL-norleucine is a derivative of norleucine, an isomer of leucine with a linear four-carbon side chain.[1] The key features influencing aggregation are:

• Hydrophobic Backbone: The norleucine side chain is fundamentally hydrophobic, which promotes self-association to minimize contact with polar solvents, a primary driver of aggregation.[2][3]

• Terminal Hydroxyl Group: The 6-hydroxy group introduces a polar, hydrogen-bonding capable moiety at the end of the hydrophobic chain.[4] This is a double-edged sword. While it can enhance solubility in some polar solvents, it can also participate in extensive inter-chain hydrogen bonding, forming a network that stabilizes aggregates.

• DL Racemic Mixture: The use of a "DL" mixture means you are incorporating both D and L stereoisomers at that position. This results in the synthesis of diastereomeric peptides, which can complicate purification and may influence the packing of peptide chains within an aggregate.

Q2: What are the primary mechanisms of peptide aggregation?

A2: Peptide aggregation is a process where peptide chains self-associate to form larger, often insoluble, structures. This is primarily driven by two forces:

• Hydrogen Bonding: Peptide backbones can form highly ordered intermolecular β-sheet structures, which are a hallmark of many aggregated peptides and amyloid fibrils.[2][5]

• Hydrophobic Interactions: Hydrophobic amino acid side chains tend to cluster together to exclude water, driving the association of peptide chains.[2][3]

The combination of a hydrophobic norleucine backbone with a terminal hydrogen-bonding hydroxyl group makes peptides containing this residue particularly susceptible to both of these driving forces.

Troubleshooting Guide: During Solid-Phase Peptide Synthesis (SPPS)

On-resin aggregation is a major hurdle that can lead to incomplete deprotection and coupling reactions, resulting in low yields and difficult purifications.

Issue 1: Incomplete or Slow Fmoc-Deprotection or Coupling

Symptoms:

• Positive or "sluggish" Kaiser or Ninhydrin test after a coupling step.

• Broadening of the Fmoc-deprotection peak in automated synthesizers with UV monitoring.[6]

• Noticeable shrinking of the peptide-resin bed, indicating poor solvation.[7]

Causality: The growing peptide chains are collapsing onto themselves and each other, sterically hindering the access of reagents to the N-terminus. This is caused by the formation of secondary structures on the resin.[7]

Solutions & Protocols:

Strategy	Rationale & Implementation
Improve Solvation	Disrupt inter-chain interactions by using more effective solvents.
Action: Switch the primary SPPS solvent from Dichloromethane (DCM) or Dimethylformamide (DMF) to N-Methyl-2-pyrrolidone (NMP) or add 25% Dimethyl Sulfoxide (DMSO) to your DMF.[7] A "Magic Mixture" of DCM/DMF/NMP (1:1:1) can also be effective for highly hydrophobic sequences.[8]
Incorporate Chaotropic Salts	These salts disrupt organized water structures and hydrogen bonds, effectively breaking up secondary structures.
Action: Before coupling, wash the resin with a solution of 0.4 M Lithium Chloride (LiCl) in DMF .[9] This "chaotropic wash" can help re-solvate the peptide chains.
Increase Reaction Temperature	Higher temperatures provide more kinetic energy to the system, which can break weak hydrogen bonds and increase reaction rates.
Action: Perform the coupling step at an elevated temperature (e.g., 40-60°C).[7] This is particularly effective with microwave-assisted peptide synthesizers.
Employ Mechanical Disruption	Physical agitation can help break apart resin clumps and improve reagent diffusion.
Action: Briefly sonicate the reaction vessel during the coupling or deprotection step.[7] Caution: Use sparingly to avoid resin damage.

SPPS Troubleshooting Workflow

Caption: Decision workflow for troubleshooting on-resin aggregation.

Troubleshooting Guide: Post-Cleavage & Purification

Aggregation issues often become most apparent after the peptide is cleaved from the resin and you attempt to purify it.

Issue 2: Poor Solubility of Crude Peptide

Symptom: The lyophilized crude peptide fails to dissolve in standard HPLC solvents (e.g., water/acetonitrile mixtures) or aqueous buffers, appearing as a cloudy suspension or gel.[10]

Causality: In the absence of the solvating resin and SPPS solvents, the peptide chains are free to aggregate extensively, driven by the factors described in Section 1.

Solutions & Protocols:

Your approach should be a stepwise progression from milder to harsher solubilizing agents. Always test solubility on a small aliquot first. [10][11]

Step 1: Acidic Aqueous Solutions

• Try dissolving the peptide in 0.1% Trifluoroacetic Acid (TFA) or 10% Acetic Acid in water.[11][12] For basic peptides (net positive charge), this is often effective.

Step 2: Organic Solvents

• If aqueous solutions fail, attempt to dissolve the peptide in a small amount of pure DMSO , DMF, or acetonitrile.[11][13] Once dissolved, slowly add your aqueous buffer to this solution dropwise while vortexing. If the solution becomes cloudy, you have reached the solubility limit.[13]

Step 3: Strong Denaturants / Disaggregating Agents

• For highly intractable peptides, strong denaturants are required. These agents work by disrupting the non-covalent interactions holding the aggregates together.

  • Guanidine Hydrochloride (GuHCl): Prepare a 6 M stock solution.

  • Urea: Prepare an 8 M stock solution.

  • Hexafluoroisopropanol (HFIP): This solvent is exceptionally effective at breaking up β-sheets.[14] A protocol involves dissolving the peptide in a TFA/HFIP mixture, then evaporating the solvent to leave a disaggregated peptide film that is more amenable to dissolution in aqueous buffers.[14]

Protocol 1: Stepwise Solubilization Test

• Place a small, known amount of lyophilized peptide (e.g., 1 mg) in a microfuge tube.

• Add the first chosen solvent (e.g., 20 µL of 10% acetic acid) to reach a high concentration (e.g., 50 mg/mL). Vortex thoroughly.

• Use sonication in a water bath for 3x 10-second bursts to aid dissolution.[11]

• If the solution is not clear, proceed to the next solvent in the hierarchy (e.g., add 20 µL of DMSO). Repeat vortexing and sonication.

• Continue this process until a clear solution is obtained. This will inform the best solvent system for your bulk sample.

Issue 3: Poor HPLC Purification Profile

Symptoms:

• Very broad, tailing, or split peaks.

• The product precipitates on the column or in the fraction collector tubing.

• Poor recovery of the peptide from the column.

Causality: The peptide is aggregating or reversibly adsorbing to the stationary phase during the chromatographic run. The low pH of the mobile phase (typically with TFA) may not be sufficient to keep it soluble as the acetonitrile concentration changes.[15]

Solutions & Protocols:

Strategy	Rationale & Implementation
Modify Mobile Phase	Improve the solvating power of the mobile phase to keep the peptide dissolved throughout the gradient.
Action: Add Formic Acid (FA) to a final concentration of 0.1% in both mobile phases (A and B). FA can sometimes be a better ion-pairing agent than TFA for difficult sequences. Consider adding a small amount of a chaotropic agent like Guanidine Hydrochloride (e.g., 10-50 mM) , but be aware this can affect column life.
Adjust Gradient & Flow	Give the peptide more time to interact with the mobile phase and reduce on-column concentration.
Action: Use a shallower gradient (e.g., 0.5% B/min instead of 1% B/min). Reduce the flow rate.
Increase Temperature	Running the column at a higher temperature can improve solubility and reduce peak broadening.
Action: Use a column heater set to 40-60°C.

Peptide Solubilization & Purification Decision Tree

Sources

• 1. Norleucine - Wikipedia [en.wikipedia.org]
• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. xtalks.com [xtalks.com]
• 4. global.oup.com [global.oup.com]
• 5. Investigating the Mechanism of Peptide Aggregation: Insights from Mixed Monte Carlo-Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. peptide.com [peptide.com]
• 8. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 12. jpt.com [jpt.com]
• 13. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
• 14. Solubilization and disaggregation of polyglutamine peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biopharminternational.com [biopharminternational.com]

Technical Support Center: Work-up Procedure for Boc Deprotection with TFA

Introduction

The tert-butyloxycarbonyl (Boc) group is a widely utilized amine protecting group in organic synthesis, particularly in peptide and pharmaceutical development, due to its stability and facile cleavage under acidic conditions.[1][2] Trifluoroacetic acid (TFA) is the reagent of choice for this deprotection, offering high efficiency and volatility, which aids in product isolation.[1] However, the work-up procedure following TFA-mediated Boc deprotection can present several challenges, from incomplete reactions and side-product formation to difficulties in isolating the final product.

This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the complexities of the Boc deprotection work-up.

Mechanism of TFA-Mediated Boc Deprotection

Understanding the mechanism is crucial for effective troubleshooting. The process involves:

• Protonation: The carbonyl oxygen of the Boc group is protonated by TFA.[1]

• Formation of a Tert-butyl Cation: This leads to the cleavage of the Boc group, generating a stable tert-butyl cation and a carbamic acid intermediate.[1]

• Decarboxylation: The unstable carbamic acid rapidly decomposes, releasing carbon dioxide.[1]

• Amine Salt Formation: The resulting free amine is protonated by excess TFA to form the trifluoroacetate salt.[1]

The generation of the reactive tert-butyl cation is a key factor in the formation of common side products.[3][4][5][6]

Frequently Asked Questions (FAQs)

Q1: My Boc deprotection reaction is slow or incomplete. What are the common causes?

A1: Several factors can contribute to incomplete deprotection:

• Insufficient Acid: While a 1:1 mixture of TFA and a solvent like dichloromethane (DCM) is common, sterically hindered Boc groups may require a higher concentration of TFA or longer reaction times.[4][7] The rate of cleavage can show a second-order dependence on the acid concentration.[3]

• Low Temperature: Most deprotections are performed at room temperature.[3] While cooling to 0 °C can be beneficial for sensitive substrates, it will also slow down the reaction rate.[3][8]

• Solvent Issues: In solid-phase peptide synthesis (SPPS), inadequate swelling of the resin can limit the access of TFA to the reaction sites.[3] Interestingly, 100% TFA may cause less resin swelling than a 50% TFA solution in DCM.[3]

Q2: I'm observing unexpected peaks in my LC-MS analysis. What are they and how can I prevent them?

A2: Unexpected peaks often indicate the formation of side products due to the alkylation of nucleophilic residues by the tert-butyl cation generated during the reaction.[3][4][6][9]

• Susceptible Residues: Amino acids with nucleophilic side chains are particularly vulnerable, including Tryptophan (Trp), Methionine (Met), Cysteine (Cys), and Tyrosine (Tyr).[3][4][5][9]

• Prevention with Scavengers: To prevent these side reactions, nucleophilic "scavengers" are added to the reaction mixture to trap the tert-butyl cation.[3][4][10]

Q3: What are scavengers and which ones should I use?

A3: Scavengers are nucleophilic compounds that are more reactive towards the tert-butyl cation than the sensitive residues on your substrate.[4] The choice of scavenger depends on the specific amino acids present in your peptide or the functional groups on your molecule.

Scavenger	Target Residue(s)	Typical Concentration
Triisopropylsilane (TIS)	General purpose, Trp	2.5-5%
Water	Trp	2.5-5%
Thioanisole	Met, Trp	5%
1,2-Ethanedithiol (EDT)	Cys	2.5%
Phenol	Tyr	5%

A commonly used general-purpose scavenger cocktail is a mixture of TFA/TIS/H₂O (95:2.5:2.5).[4]

Q4: How can I effectively remove residual TFA after the reaction?

A4: Removing TFA is crucial as its presence can interfere with subsequent reactions.[11] Several methods can be employed:

• Rotary Evaporation: TFA is volatile and can be removed using a rotary evaporator.[12] Co-evaporation with a solvent like methanol or toluene 2-3 times can help remove azeotropically bound TFA.[12][13]

• Precipitation and Washing: The deprotected product, especially peptides, can be precipitated from the reaction mixture by adding cold diethyl ether.[3][14] The resulting solid can then be washed multiple times with cold ether to remove TFA and scavengers.[14]

• Aqueous Basic Wash: If the product is soluble in an organic solvent and stable to base, washing with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or other mild bases can neutralize the TFA.[3][15][16]

• Ion-Exchange Resin: Using a basic resin like Amberlyst A-21 can effectively scavenge TFA without the need for an aqueous work-up.[17][18][19][20]

• Lyophilization: For aqueous samples containing TFA, lyophilization (freeze-drying) is a highly effective method for its removal.[21]

Q5: My deprotected amine is water-soluble, making extraction difficult. What should I do?

A5: This is a common issue, especially with smaller, more polar molecules.

• Avoid Aqueous Work-up: If possible, use non-aqueous work-up methods. After removing the bulk of the TFA by rotary evaporation, you can try precipitating the product with a non-polar solvent or using an ion-exchange resin.[17][20]

• Salt Formation and Extraction: If an aqueous work-up is necessary, after basifying the solution, you may need to extract with a more polar solvent or perform multiple extractions. In some cases, converting the amine to a different salt (e.g., hydrochloride) that is less water-soluble might be an option.[14][17]

• Lyophilization: If the product is not volatile, removing the water by lyophilization can be a good option to isolate the product.[21]

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Incomplete Deprotection	1. Insufficient TFA concentration.[7] 2. Reaction time too short or temperature too low.[4][7] 3. Steric hindrance around the Boc group.[3][4] 4. Poor resin swelling in SPPS.[3]	1. Increase the concentration of TFA. 2. Increase the reaction time and/or allow the reaction to proceed at room temperature.[4] 3. For highly hindered groups, consider using a stronger acid like 4M HCl in dioxane.[4][8] 4. Use a TFA/DCM mixture (e.g., 50%) to improve resin swelling.[3]
Side Product Formation	1. Alkylation of nucleophilic residues by the tert-butyl cation.[4][6][9]	1. Add appropriate scavengers to the TFA deprotection cocktail (see FAQ Q3).[4] A standard mixture is TFA/TIS/H₂O (95:2.5:2.5).[4]
Difficulty Removing TFA	1. TFA forms a salt with the deprotected amine.[17] 2. Azeotropic mixture with residual solvents.	1. Co-evaporate with methanol or toluene multiple times under reduced pressure.[12][13] 2. Precipitate the product in cold diethyl ether and wash the solid.[3][14] 3. Perform a basic aqueous wash (e.g., sat. NaHCO₃) if the product is stable and not water-soluble.[3][15][16] 4. Use a basic ion-exchange resin for a non-aqueous work-up.[17][18][19][20]
Low Product Recovery	1. Product is partially soluble in the precipitation solvent (e.g., diethyl ether). 2. Product is water-soluble and is lost during aqueous work-up.[17]	1. Ensure the precipitation solvent is sufficiently cold. Try other non-polar solvents for precipitation. 2. Avoid aqueous work-up if possible. Consider using an ion-exchange resin or lyophilization.[17][20][21]
Ester Hydrolysis	1. The substrate contains an acid-sensitive ester that is cleaved by TFA.[20]	1. Use milder deprotection conditions (e.g., lower TFA concentration, shorter reaction time, lower temperature).[8] 2. Consider alternative protecting groups if the ester is highly labile.

Experimental Protocols

Protocol 1: Standard Boc Deprotection and Work-up

• Reaction Setup: Dissolve the Boc-protected compound in a suitable solvent like dichloromethane (DCM) (e.g., 0.1 M).[4] If necessary, add the appropriate scavengers (e.g., 5% TIS). For sensitive substrates, cool the solution to 0 °C in an ice bath.[3]

• Deprotection: Add an equal volume of TFA to the reaction mixture.[4]

• Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting material is consumed.[3][4]

• TFA Removal (Method A - Evaporation): Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the DCM and excess TFA.[3] Add methanol and re-concentrate; repeat this step 2-3 times.[3][12]

• Product Isolation (Method A - Precipitation): Dissolve the residue in a minimal amount of solvent and precipitate the product by adding cold diethyl ether.[3] Collect the solid by filtration or centrifugation and wash with cold diethyl ether.[14]

• TFA Removal & Isolation (Method B - Aqueous Wash): After concentrating the reaction mixture, dissolve the residue in an organic solvent (e.g., ethyl acetate). Wash the organic layer with a saturated aqueous solution of sodium bicarbonate until CO₂ evolution ceases.[3] Subsequently, wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.[3]

Protocol 2: Reaction Monitoring by Thin-Layer Chromatography (TLC)

• Plate Preparation: On a silica gel TLC plate, draw a starting line with a pencil.

• Spotting: Using a capillary tube, apply spots of the starting material (SM), a co-spot (both SM and reaction mixture), and the reaction mixture (RM).

• Elution: Place the plate in a TLC chamber with a suitable mobile phase (e.g., 10% Methanol in DCM).

• Visualization: After the solvent front has moved up the plate, remove it, mark the solvent front, and let it dry. Visualize the spots under a UV lamp and/or by staining with ninhydrin, which specifically stains primary amines, indicating successful deprotection.[3] The deprotected amine is typically more polar and will have a lower Rf value than the Boc-protected starting material.[3]

Visualizations

Caption: General workflow for TFA-mediated Boc deprotection and subsequent work-up options.

Caption: A logic diagram for troubleshooting common issues in Boc deprotection work-up.

References

• ResearchGate. (2017, July 20). TFA Removal from Reaction. Retrieved from [Link]

• ResearchGate. (2012, November 5). How can I remove TFA in a product? Retrieved from [Link]

• Reddit. (2022, December 8). Aqueous TFA evaporation/distillation. r/Chempros. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Retrieved from [Link]

• The Royal Society of Chemistry. (2010). SUPPORTING INFORMATION. Retrieved from [Link]

• Lundt, B. F., Johansen, N. L., Vølund, A., & Markussen, J. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. International Journal of Peptide and Protein Research, 12(5), 258–268. Retrieved from [Link]

• Scribd. (n.d.). TFA Deprotection. Retrieved from [Link]

• ResearchGate. (2025, August 6). Rapid Deprotection of N-Boc Amines by TFA Combined with Freebase Generation Using Basic Ion-Exchange Resins. Retrieved from [Link]

• ResearchGate. (2013, January 14). How to do work-up of a BOC deprotection reaction by TFA? Retrieved from [Link]

• ResearchGate. (2014, October 16). What are appropriate scavengers in the t-butyl group deprotection in peptide synthesis? Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Specific solvent issues with BOC deprotection. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information for. Retrieved from [Link]

• Aapptec. (n.d.). Post Cleavage Purification and Analysis of Peptides; TFA removal. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Retrieved from [Link]

• Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros. Retrieved from [Link]

• Reddit. (2012, October 25). Why won't my Boc group leave? r/chemistry. Retrieved from [Link]

• Liu, Y.-S., Zhao, C., Bergbreiter, D. E., & Romo, D. (2005). Simultaneous Deprotection and Purification of BOC-amines Based on Ionic Resin Capture. The Journal of Organic Chemistry, 70(15), 6126–6129. Retrieved from [Link]

• Reddit. (2013, March 15). Boc Removals with TFA in Peptide Synthesis. r/chemistry. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 7. reddit.com [reddit.com]
• 8. reddit.com [reddit.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. reddit.com [reddit.com]
• 12. researchgate.net [researchgate.net]
• 13. rsc.org [rsc.org]
• 14. peptide.com [peptide.com]
• 15. Boc Deprotection - TFA [commonorganicchemistry.com]
• 16. rsc.org [rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. scribd.com [scribd.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. reddit.com [reddit.com]

alternative reagents for Boc deprotection of N-Boc-6-hydroxy-DL-norleucine

<_Step_2> I have gathered substantial information on various methods for Boc deprotection, including standard acidic methods (TFA, HCl in dioxane), milder acidic conditions, Lewis acid-catalyzed methods (ZnBr2, FeCl3, etc.), and other alternatives like TMSI and Ceric Ammonium Nitrate (CAN). The search results provide details on reaction conditions, selectivity, and mechanisms, specifically addressing challenges when acid-sensitive groups like hydroxyls are present.

I can now proceed to structure the technical support center. I will create the FAQ and troubleshooting guide, explaining the causality behind experimental choices, providing detailed protocols, and summarizing the information in tables. I will also design the required Graphviz diagrams to visualize the problem, the decision-making process, and a sample mechanism. Finally, I will compile the complete reference list. I have sufficient information to complete the user's request without further searches. .### Technical Support Center: Selective N-Boc Deprotection of Hydroxylated Amino Acids

Welcome to the technical support center for advanced protecting group strategies. This guide is designed for researchers, chemists, and drug development professionals encountering challenges with the deprotection of N-Boc-6-hydroxy-DL-norleucine and similar hydroxylated amino acid derivatives. Our goal is to provide not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your synthetic route.

The primary challenge with a substrate like N-Boc-6-hydroxy-DL-norleucine is the presence of two acid-sensitive functionalities: the N-Boc group and the C6-hydroxyl group. While strong acids like neat trifluoroacetic acid (TFA) are standard for Boc removal, they can promote undesirable side reactions such as dehydration or cyclization (lactonization) involving the hydroxyl moiety. This guide explores milder, alternative reagents and conditions to achieve selective and high-yielding deprotection.

Frequently Asked Questions & Troubleshooting Guide

Q1: My standard TFA deprotection of N-Boc-6-hydroxy-DL-norleucine is giving me a mixture of products and a low yield of the desired amine. What is happening?

A1: Understanding the Root Cause

Using a strong, non-nucleophilic acid like neat TFA creates a highly acidic environment that, while effective at cleaving the Boc group, can also protonate the terminal hydroxyl group.[1][2] This protonation turns the hydroxyl into a good leaving group (water), facilitating side reactions. The two most probable side reactions are:

• Intramolecular Cyclization (Lactonization): The carboxylic acid can attack the protonated C6-hydroxyl, leading to the formation of a seven-membered lactone.

• Carbocation Formation & Elimination: The transient tert-butyl cation generated during Boc cleavage can act as an alkylating agent or be eliminated as isobutylene.[2] More critically, the protonated hydroxyl can leave, forming a primary carbocation at C6 which can lead to various rearranged or eliminated byproducts.

The diagram below illustrates this competitive reaction pathway.

Caption: Competing pathways in strong acid deprotection.

Troubleshooting Recommendation: Avoid neat TFA. Move to milder acidic conditions or explore non-acidic alternatives that do not activate the hydroxyl group.

Q2: What are the most common milder acidic alternatives to neat TFA for this substrate?

A2: Moderating Acidity for Selectivity

The key is to use an acid strong enough to cleave the Boc group but not so strong that it readily protonates the alcohol. The most reliable and widely adopted method is using a solution of hydrogen chloride (HCl) in an anhydrous organic solvent.[3][4][5]

Method 1: HCl in 1,4-Dioxane

This is often the first alternative to try due to its efficiency and selectivity.[3] The reaction typically proceeds cleanly at room temperature, affording the hydrochloride salt of the deprotected amine, which often precipitates from the solution, simplifying purification.[6][7]

Principle: HCl in dioxane provides a controlled acidic environment. While protonation of the Boc group's carbonyl is rapid, the overall lower acidity compared to neat TFA minimizes protonation of the less basic hydroxyl group, thus preserving its integrity.[7]

Experimental Protocol: Deprotection using 4M HCl in 1,4-Dioxane

• Preparation: In a dry round-bottom flask under an inert atmosphere (N₂ or Argon), dissolve N-Boc-6-hydroxy-DL-norleucine (1.0 eq) in a minimal amount of anhydrous 1,4-dioxane.

• Reaction: Cool the solution to 0 °C in an ice bath. Slowly add a solution of 4M HCl in 1,4-dioxane (5-10 eq) dropwise with stirring.

• Monitoring: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by TLC or LC-MS (typically complete in 1-4 hours).[6]

• Work-up: Upon completion, the product hydrochloride salt may precipitate. If so, it can be isolated by filtration and washed with cold diethyl ether.[6][8] If no precipitate forms, the solvent can be removed under reduced pressure to yield the crude salt.

• Purification: The resulting hydrochloride salt is often pure enough for subsequent steps. If necessary, it can be recrystallized or purified by chromatography.

Potential Pitfalls & Solutions:

• Issue: The reaction is sluggish or incomplete.

  • Cause & Solution: The HCl reagent may have degraded or there is moisture in the reaction. Use a fresh, commercially available solution of HCl in dioxane or titrate your existing solution. Ensure all glassware is oven-dried and the reaction is run under a dry, inert atmosphere.

• Issue: Some side-product formation is still observed.

  • Cause & Solution: The substrate may be particularly sensitive. Maintain the reaction at 0 °C for a longer duration instead of warming to room temperature to further temper the reactivity.

Q3: Are there non-protic or Lewis acid-based methods that are compatible with the hydroxyl group?

A3: Bypassing Protic Acids for Enhanced Selectivity

Yes, several methods avoid strong Brønsted acids altogether. These are particularly useful if your molecule contains other acid-sensitive functionalities. Lewis acids and silyl-based reagents offer different mechanistic pathways for Boc cleavage.

Method 2: Zinc Bromide (ZnBr₂) in Dichloromethane (DCM)

Zinc bromide is a mild Lewis acid that can effectively coordinate to the carbonyl oxygen of the Boc group, facilitating its removal without generating a highly acidic environment that would affect the hydroxyl group.[9][10] This method is particularly noted for its compatibility with various acid-sensitive functionalities.[9]

Principle: The Lewis acid ZnBr₂ coordinates to the Boc carbonyl, weakening the C-O bond and initiating cleavage to form a zinc carbamate intermediate, CO₂, and the stable tert-butyl cation.[11] The reaction environment is significantly less protic than TFA or HCl solutions.

Experimental Protocol: Deprotection using ZnBr₂

• Preparation: In a dry flask under an inert atmosphere, dissolve N-Boc-6-hydroxy-DL-norleucine (1.0 eq) in anhydrous DCM.

• Reaction: Add solid anhydrous ZnBr₂ (1.5-3.0 eq) to the solution.[10][12] Stir the resulting suspension vigorously at room temperature.

• Monitoring: The reaction can be slower than acidic methods, sometimes requiring several hours to overnight.[13] Monitor by TLC or LC-MS until the starting material is consumed.

• Work-up: Dilute the reaction mixture with DCM. Quench by washing with a saturated aqueous solution of NaHCO₃ or a mild chelating agent like aqueous Rochelle's salt to remove zinc salts. Separate the organic layer.

• Purification: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude amine can then be purified by column chromatography.

Method 3: Ceric Ammonium Nitrate (CAN) in Acetonitrile

CAN offers a distinct, non-acidic pathway for Boc deprotection, operating through an oxidative or electron-transfer mechanism under neutral conditions.[14] It is effective for deprotecting N-Boc groups on amines, alcohols, and thiols.

Principle: The reaction is believed to proceed via a single-electron transfer from the carbamate to the Ce(IV) center, which initiates the fragmentation of the Boc group.[14] When performed at reflux in a solvent like acetonitrile, CAN can catalytically cleave the N-Boc group.

Experimental Protocol: Deprotection using Ceric Ammonium Nitrate (CAN)

• Preparation: Dissolve N-Boc-6-hydroxy-DL-norleucine (1.0 eq) in acetonitrile (or methanol).

• Reaction: Add a catalytic amount of CAN (e.g., 0.2 eq). Heat the mixture to reflux.

• Monitoring: Monitor the reaction by TLC or LC-MS until completion (typically 1-3 hours).

• Work-up: Cool the reaction mixture and remove the solvent under reduced pressure.

• Purification: Partition the residue between ethyl acetate and water. Wash the organic layer with saturated NaHCO₃ solution and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the product by column chromatography.

Note: If CAN is used in an alcohol solvent at reflux temperature, esterification of the carboxylic acid may occur concurrently with Boc deprotection.[15] Using acetonitrile as the solvent avoids this.

Summary and Decision-Making Guide

Choosing the right reagent depends on your substrate's sensitivity, the scale of your reaction, and available laboratory resources. The following table summarizes the key features of the discussed alternatives.

Method	Reagent & Conditions	Pros	Cons	Key Considerations
Mild Brønsted Acid	4M HCl in 1,4-Dioxane, RT	- Fast and efficient[3] - Product often precipitates as pure HCl salt[6] - Highly selective over t-butyl ethers/esters[3][5]	- Dioxane is a hazardous solvent - Requires anhydrous conditions	First choice for a reliable, mild acidic deprotection.
Lewis Acid	ZnBr₂ in DCM, RT	- Very mild and highly selective[9][10] - Tolerates many acid-sensitive groups	- Can be slow (may require overnight reaction)[13] - Work-up requires removal of zinc salts	Ideal for complex molecules with multiple acid-labile groups.
Oxidative/Catalytic	Ceric Ammonium Nitrate (CAN) in MeCN, Reflux	- Operates under neutral pH - Uses only a catalytic amount of reagent	- Requires heating - Potential for side reactions if other oxidizable groups are present	A good option when strictly non-acidic conditions are required.

The workflow below can help guide your decision process for selecting an appropriate deprotection method.

Caption: Decision workflow for selecting a deprotection reagent.

References

• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Journal of Peptide Research, 58(4), 338-341. [Link]

• George, N., Ofori, S., Parkin, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 24017-24026. [Link]

• ACS Green Chemistry Institute. (n.d.). Lewis Acids. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Nigam, S. C., Mann, A., Taddei, M., & Wermuth, C. G. (1989). Selective Removal of the tert-Butoxycarbonyl Group from Secondary Amines: ZnBr2 as the Deprotecting Reagent. Synthetic Communications, 19(18), 3139-3142. [Link]

• George, N., Ofori, S., Parkin, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 24017–24026. [Link]

• ACS Green Chemistry Institute. (n.d.). BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M). ResearchGate. [Link]

• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Journal of Peptide Research, 58(4), 338-41. [Link]

• Organic Chemistry Portal. (n.d.). Protection of Amino Groups: Boc-Protected Amino Groups. . [Link]

• George, N., Ofori, S., Parkin, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. National Institutes of Health. [Link]

• Kuttan, A., Nowshudin, S., & Thirumalai, D. (2004). Ceric Ammonium Nitrate (CAN) Mediated Esterification of N-Boc Amino Acids Allows Either Retention or Removal of the N-Boc Group. ResearchGate. [Link]

• Bartoli, G., Dalpozzo, R., De Nino, A., Maiuolo, L., Nardi, M., Procopio, A., & Tagarelli, A. (2011). A Zinc-Mediated Deprotective Annulation Approach to New Polycyclic Heterocycles. Molecules, 16(9), 7511-7521. [Link]

• The Organic Chemistry Portal. (n.d.). Zinc Bromide. . [Link]

• George, N., Ofori, S., Parkin, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances. [Link]

• Butera, R. A., et al. (2021). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Molecules, 26(23), 7348. [Link]

• The Organic Chemistry Portal. (n.d.). Boc Deprotection - ZnBr2. . [Link]

• Jia, X., et al. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Conditions. Semantic Scholar. [Link]

• Nair, V., et al. (2001). Versatile reagent ceric ammonium nitrate in modern chemical synthesis. Sciencemadness.org. [Link]

• Kamal, A., Ramana, K. V., Ramana, A. V., & Babu, A. H. (2003). Ceric ammonium nitrate impregnated on silica gel in the removal of the tert-butoxycarbonyl group. ResearchGate. [Link]

• The Organic Chemistry Portal. (n.d.). Boc Protection - Common Conditions. . [Link]

• Varma, R. S., & Chatterjee, A. K. (1996). Ceric ammonium nitrate in the deprotection of tert-butoxycarbonyl group. Sci-Hub. [Link]

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• 1. jk-sci.com [jk-sci.com]
• 2. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 3. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 10. Zinc Bromide [commonorganicchemistry.com]
• 11. Lewis Acids - Wordpress [reagents.acsgcipr.org]
• 12. Boc Deprotection - ZnBr2 [commonorganicchemistry.com]
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• 15. researchgate.net [researchgate.net]

Technical Support Center: Managing Solubility Challenges of N-Boc-6-hydroxy-DL-norleucine

Prepared by: The Senior Application Scientist Team

Welcome to the technical support center for N-Boc-6-hydroxy-DL-norleucine. This guide is designed for researchers, chemists, and drug development professionals who encounter solubility challenges with this unique amino acid derivative. Our goal is to provide you with a deep understanding of the underlying chemical principles and to offer practical, actionable solutions to streamline your experimental workflows.

Section 1: Understanding the Molecule: Why is Solubility a Challenge?

Q1: What are the key structural features of N-Boc-6-hydroxy-DL-norleucine that influence its solubility?

A1: The solubility behavior of N-Boc-6-hydroxy-DL-norleucine is governed by its amphiphilic nature, meaning it possesses both hydrophilic (water-loving) and hydrophobic (water-fearing) regions. Understanding this duality is the first step in troubleshooting.

• Hydrophobic Moieties:

  • tert-Butoxycarbonyl (Boc) Group: This bulky, nonpolar protecting group is highly lipophilic and significantly decreases aqueous solubility.[] It favors dissolution in nonpolar organic solvents.

  • Alkyl Chain: The -(CH₂)₄- backbone of the norleucine side chain is a nonpolar, hydrocarbon segment that contributes to the molecule's hydrophobic character.

• Hydrophilic Moieties:

  • Terminal Hydroxyl (-OH) Group: Located at the 6-position, this group is polar and can act as both a hydrogen bond donor and acceptor, promoting interaction with polar protic solvents.

  • Carboxylic Acid (-COOH) Group: This is a key polar, acidic functional group. It is a strong hydrogen bond donor and can be ionized to its carboxylate form (-COO⁻) under basic conditions, dramatically increasing polarity and solubility in polar solvents.[2][3]

  • Carbamate Linkage (-NH-COO-): The N-H group can act as a hydrogen bond donor, while the carbonyl oxygens are hydrogen bond acceptors.

This combination of competing functionalities means that no single solvent is likely to be "perfect." The molecule can self-associate through hydrogen bonding (via -OH and -COOH) and hydrophobic interactions (via Boc and the alkyl chain), leading to aggregation and poor solubility.

Molecular Interaction Potential Diagram

Caption: Interactions between the molecule's functional groups and solvent types.

Section 2: Troubleshooting Guide & FAQs

This section provides direct answers and solutions to common solubility problems.

Q2: My N-Boc-6-hydroxy-DL-norleucine won't dissolve in Dichloromethane (DCM), a common solvent for Boc-protected amino acids. What's wrong?

A2: While the Boc group favors DCM, the free carboxylic acid and terminal hydroxyl group strongly oppose it. These polar groups can form intermolecular hydrogen bonds, causing the molecules to "stick" to each other rather than dissolve in the nonpolar solvent.

• Causality: The energy gained from solute-solvent interactions with DCM is insufficient to overcome the strong solute-solute hydrogen bonding (lattice energy).

• Immediate Solution: Try adding a co-solvent. Start by adding 10-20% (v/v) of a polar aprotic solvent like N,N-Dimethylformamide (DMF) or a polar protic solvent like methanol (MeOH). This will disrupt the solute's hydrogen bonding network.

Q3: The compound dissolves in DMF, but it precipitates when I add it to my reaction mixture containing a less polar solvent. How can I prevent this?

A3: This is a classic case of crashing out due to a change in solvent polarity. The compound is soluble in the highly polar DMF but becomes supersaturated and precipitates when the overall solvent environment becomes less polar.

• Troubleshooting Steps:

  • Reverse the Addition: Instead of adding the DMF stock solution to your reaction, try adding the other reaction components (dissolved in the less polar solvent) slowly to the DMF stock solution while stirring vigorously.

  • Use a Co-Solvent System: Pre-determine a co-solvent mixture (e.g., 1:1 DMF:DCM) that keeps your compound soluble and is compatible with your reaction conditions. Dissolve the compound directly in this mixture.

  • Lower the Concentration: You may be exceeding the solubility limit in the final solvent mixture. Try running the reaction at a lower concentration.

Q4: Can I heat the mixture to improve solubility?

A4: Yes, gently heating can often increase solubility by providing the energy needed to break solute-solute interactions. However, you must exercise caution.

• Expert Advice:

  • Temperature Limit: Do not exceed 40-50°C. Higher temperatures, especially in the presence of trace acid or base, can risk partial cleavage of the acid-labile Boc group.[4]

  • Procedure: Warm the solvent first, then add the solute in portions while stirring.

  • Post-Heating: Be aware that the compound may precipitate upon cooling to room temperature if a supersaturated solution was formed.

Q5: Is it possible to use acid or base to improve solubility?

A5: Using a base is a highly effective strategy, but using acid is generally not recommended.

• Base Addition (Recommended): The carboxylic acid can be deprotonated to form a highly polar and much more soluble carboxylate salt.

  • Why it works: The ionic charge of the carboxylate group dramatically increases interactions with polar solvents.

  • Recommended Base: Use a non-nucleophilic, sterically hindered base like Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM). Add 1.0-1.1 equivalents relative to the solute. This technique is particularly useful for preparing stock solutions in solvents like DMF or even alcohols.

  • Caution: Avoid strong bases like NaOH or KOH unless you are working in a fully aqueous system, as they can promote side reactions.

• Acid Addition (Not Recommended): Adding a strong acid (e.g., TFA, HCl) will protonate the carboxylic acid, which does not significantly improve solubility in organic solvents and poses a severe risk of cleaving the Boc protecting group.[4]

Summary Troubleshooting Table

Problem	Probable Cause	Recommended Solution(s)
Insoluble in DCM or Chloroform	High polarity of -COOH and -OH groups dominates the nonpolar Boc group.	1. Add DMF or NMP as a co-solvent (start at 10-20% v/v).2. Try a more polar solvent like THF or Acetonitrile.
Insoluble in Methanol or Ethanol	The hydrophobic Boc group and alkyl chain disrupt favorable interactions with the alcohol.	1. Add DCM or THF as a co-solvent.2. Add 1.1 eq. of DIPEA to form the soluble carboxylate salt.
Forms a gel or oily paste	Incomplete solvation and strong solute-solute aggregation.	1. Increase the proportion of a highly polar aprotic solvent (DMF, DMSO).2. Add a salt like LiCl (0.1 M) to the DMF to disrupt aggregation.[5]3. Sonicate the mixture for 5-10 minutes.
Precipitates during reaction	Change in solvent polarity makes the compound insoluble in the final mixture.	1. Use a pre-optimized co-solvent system for the entire reaction.2. Lower the overall reaction concentration.3. Reverse the order of addition (add other reagents to the compound's solution).

Section 3: Experimental Protocols & Workflows

Protocol 1: Systematic Solvent Screening

This protocol helps you efficiently identify a suitable solvent or co-solvent system.

• Preparation: Dispense 5 mg of N-Boc-6-hydroxy-DL-norleucine into six separate, small, labeled vials.

• Solvent Addition: To each vial, add 100 µL of a different test solvent (e.g., DCM, THF, Acetonitrile, Methanol, DMF, DMSO).

• Initial Observation: Vortex each vial for 30 seconds at room temperature. Record whether the solid dissolves completely, partially, or not at all.

• Co-Solvent Test (for insoluble vials): To the vials showing poor solubility (e.g., DCM), add a good solvent (e.g., DMF) dropwise (approx. 10 µL per drop), vortexing after each addition, until the solid dissolves. Note the approximate solvent ratio.

• Heating Test: If a sample is still insoluble, gently warm it to 40°C for 5 minutes. Observe any change and note if it re-precipitates upon cooling.

• Analysis: Evaluate your results to find the single solvent or co-solvent blend that provides the best solubility with the minimum amount of highly polar solvent.

Decision-Making Workflow for Solubilization

Caption: A step-by-step decision-making workflow for solubilizing the compound.

Section 4: References

• ResearchGate. (n.d.). Solubility of Fmoc protected amino acids used in Project C.[6]

• Morii, H., & Ichimura, K. (1989). Solubility and Coupling Reactivity of Protected Peptides in Highly Polar Solvents. Bulletin of the Chemical Society of Japan, 62(8), 2730–2732.[5]

• Mitin, Y. V. (1996). An effective organic solvent system for the dissolution of amino acids. International Journal of Peptide and Protein Research, 48(4), 374-376.[7]

• Pal, A., & Lahiri, S. C. (2001). Solubilities of Amino Acids in Different Mixed Solvents. Journal of the Indian Chemical Society, 78, 134-137.

• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. Open Access Dissertations. Paper 159. University of Rhode Island.[2][3]

• BenchChem. (2025). Technical Support Center: Enhancing the Solubility of Peptides with Unnatural Amino Acids.[8]

• BOC Sciences. (n.d.). BOC-Amino Acids.[]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 233487, 6-Hydroxy-DL-norleucine.[9]

• ElShaer, A., et al. (2016). Use of Amino Acids as Counterions Improves the Solubility of the BCS II Model Drug, Indomethacin. ResearchGate.[10]

• Chabukswar, A. R., et al. (2019). Amino Acid Conjugation: An Approach to Enhance Aqueous Solubility and Permeability of Poorly Water Soluble Drug Ritonavir. Asian Journal of Pharmaceutics, 13(2).[11]

• Al-Gousous, J., et al. (2020). Mechanistic study of the solubilization effect of basic amino acids on a poorly water-soluble drug. Pharmaceutics, 12(10), 960.[12]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5288041, 6-hydroxy-D-norleucine.[13]

• Sigma-Aldrich. (n.d.). BOC-ON Technical Bulletin.[14]

• WJBPHS. (2023). Solubility enhancement techniques: A comprehensive review. World Journal of Biology Pharmacy and Health Sciences, 13(03), 141–149.[15]

• Cheméo. (n.d.). Chemical Properties of DL-Norleucine (CAS 616-06-8).[16]

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group.[4]

• Wikipedia. (n.d.). Norleucine.[17]

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• 3. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]
• 4. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. An effective organic solvent system for the dissolution of amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. 6-Hydroxy-DL-norleucine | C6H13NO3 | CID 233487 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. jddtonline.info [jddtonline.info]
• 12. Mechanistic study of the solubilization effect of basic amino acids on a poorly water-soluble drug - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 6-hydroxy-D-norleucine | C6H13NO3 | CID 5288041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. wjbphs.com [wjbphs.com]
• 16. DL-Norleucine (CAS 616-06-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 17. Norleucine - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide: N-Boc vs. N-Fmoc-6-hydroxy-DL-norleucine in Peptide Synthesis

For researchers, scientists, and drug development professionals engaged in the synthesis of novel peptides, the incorporation of non-proteinogenic amino acids like 6-hydroxy-DL-norleucine offers a gateway to enhanced biological activity, improved metabolic stability, and unique structural motifs. However, the successful incorporation of such functionalized residues is critically dependent on the chosen protecting group strategy. The two dominant methodologies in solid-phase peptide synthesis (SPPS), tert-butyloxycarbonyl (Boc) and 9-fluorenylmethyloxycarbonyl (Fmoc), each present distinct advantages and challenges when applied to a hydroxyl-containing amino acid.

This in-depth technical guide provides a comprehensive comparison of the N-Boc and N-Fmoc strategies for the use of 6-hydroxy-DL-norleucine in peptide synthesis. We will delve into the causality behind experimental choices, present supporting data from analogous systems, and provide detailed protocols to empower you to make the most informed decision for your specific synthetic goals.

The Principle of Orthogonality: The Foundation of Modern Peptide Synthesis

The success of stepwise peptide synthesis hinges on the principle of orthogonal protection.[1][2] This strategy employs multiple classes of protecting groups within a single molecule, where each class is stable to the conditions used to remove the others.[2][3] In the context of 6-hydroxy-DL-norleucine, a successful strategy requires three distinct classes of protection:

• Temporary Nα-amino protecting group: Shields the N-terminus of the growing peptide chain and is removed at each cycle of amino acid addition.[2][4] This is the primary point of differentiation between the Boc and Fmoc strategies.

• Permanent side-chain protecting group: Protects the hydroxyl group of 6-hydroxy-DL-norleucine throughout the synthesis and is typically removed during the final cleavage of the peptide from the solid support.[4][5]

The judicious selection of these groups is paramount to achieving high purity and yield in the final peptide product.

N-Boc Strategy for 6-hydroxy-DL-norleucine: The Classic Approach

The Boc/Bzl (tert-butyloxycarbonyl/benzyl) strategy is the classic approach to SPPS.[6][7] It relies on a graded acid lability for deprotection.[6]

• Nα-Protection: The Boc group is used for the temporary protection of the α-amino group. It is removed at the beginning of each cycle with a moderately strong acid, typically trifluoroacetic acid (TFA).[6][8]

• Side-Chain Protection: The hydroxyl group of 6-hydroxy-DL-norleucine is best protected as a benzyl ether (Bzl).[4][5] The Bzl group is stable to the repetitive TFA treatments used for Boc removal but is cleaved by a much stronger acid, such as anhydrous hydrogen fluoride (HF), during the final cleavage step.[6][9]

This "quasi-orthogonal" system, where both protecting groups are acid-labile but at different strengths, has proven effective for many syntheses, particularly for long or hydrophobic peptides prone to aggregation.[6][10] The protonation of the N-terminus after each deprotection step can help to disrupt interchain hydrogen bonding, improving solvation and coupling efficiency.[10]

N-Fmoc Strategy for 6-hydroxy-DL-norleucine: The Modern Standard

The Fmoc/tBu (9-fluorenylmethyloxycarbonyl/tert-butyl) strategy is the most widely used method for SPPS today, primarily due to its milder reaction conditions.[][] This is a truly orthogonal system.[4][7]

• Nα-Protection: The Fmoc group protects the α-amino terminus and is labile to a secondary amine base, most commonly 20% piperidine in a polar solvent like dimethylformamide (DMF).[]

• Side-Chain Protection: The hydroxyl group of 6-hydroxy-DL-norleucine is typically protected as a tert-butyl (tBu) ether.[4][5] The tBu group is completely stable to the basic conditions used for Fmoc removal but is readily cleaved by TFA during the final cleavage and global deprotection step.[13]

The mildness of the Fmoc deprotection step makes this strategy highly compatible with a wide range of sensitive amino acids and post-translational modifications.[] Its amenability to automation has also been a significant factor in its widespread adoption.[]

Head-to-Head Comparison: N-Boc vs. N-Fmoc for 6-hydroxy-DL-norleucine

The choice between the Boc and Fmoc strategies for incorporating 6-hydroxy-DL-norleucine is a critical decision that will impact the entire synthetic workflow. The following table summarizes the key considerations:

Feature	N-Boc Strategy	N-Fmoc Strategy	Rationale & Causality
Nα-Protection Chemistry	Acid-labile (TFA)	Base-labile (Piperidine)	This fundamental difference dictates the orthogonality of the entire strategy.[]
Side-Chain (OH) Protection	Benzyl (Bzl) ether	tert-Butyl (tBu) ether	Bzl ethers are stable to moderate acid (TFA) but cleaved by strong acid (HF).[6] tBu ethers are stable to base but cleaved by TFA.[13]
Orthogonality	Quasi-orthogonal	Fully orthogonal	Both Boc and Bzl groups are removed by acid, but at different strengths.[7] Fmoc (base-labile) and tBu (acid-labile) are removed by distinct chemical mechanisms.[4]
Deprotection Conditions	Harsh (repetitive TFA)	Mild (repetitive piperidine)	Repetitive acid exposure in the Boc strategy can lead to side reactions and degradation of sensitive sequences.[14]
Final Cleavage Reagents	Very strong acid (e.g., HF, TFMSA)	Strong acid (e.g., TFA)	The Bzl ether requires hazardous reagents like HF for cleavage, necessitating specialized equipment.[9] The tBu ether is conveniently cleaved by the same TFA cocktail used to cleave the peptide from most resins.[13]
Handling of Aggregation	Often superior	Can be challenging	The protonated N-terminus after Boc deprotection can disrupt aggregation in hydrophobic sequences.[10]
Compatibility with Sensitive Residues	Less compatible	Highly compatible	The milder conditions of Fmoc-SPPS are preferable for peptides containing modifications like glycosylation or phosphorylation.[14]
Automation	Less common	Standard	The milder chemistry and simpler workflow of the Fmoc strategy are highly amenable to automated peptide synthesizers.[]
Crude Purity (General Peptides)	75-85%	70-90%	While sequence-dependent, the milder Fmoc conditions can often lead to fewer side products and higher crude purity for standard peptides.[14]
Potential Side Reactions	t-butylation of sensitive residues (e.g., Trp, Met) by carbocations from Boc cleavage.[14]	Aspartimide formation in Asp-containing peptides.[14] Diketopiperazine formation at the dipeptide stage.	The choice of scavengers in the cleavage cocktail is critical in Boc chemistry. In Fmoc chemistry, optimized deprotection conditions (e.g., adding HOBt to the piperidine solution) can mitigate side reactions.

Visualizing the Orthogonal Strategies

The following diagrams, generated using Graphviz, illustrate the orthogonal protection schemes for incorporating 6-hydroxy-DL-norleucine using both the Boc and Fmoc strategies.

Caption: Orthogonality in the Fmoc/tBu strategy for 6-hydroxy-DL-norleucine.

Experimental Protocols

The following are generalized, step-by-step protocols for a single cycle of amino acid addition in manual solid-phase peptide synthesis. Note that specific conditions may require optimization based on the peptide sequence and resin used.

Protocol 1: Boc Solid-Phase Peptide Synthesis Cycle

This protocol outlines the incorporation of Boc-6-hydroxy(Bzl)-DL-norleucine-OH .

• Resin Swelling: Swell the appropriate peptide-resin (e.g., Merrifield resin) in Dichloromethane (DCM) for 1-2 hours in a reaction vessel.

• Boc Deprotection:

  • Treat the resin with a solution of 50% Trifluoroacetic acid (TFA) in DCM for 5 minutes for a prewash.

  • Drain and add a fresh 50% TFA in DCM solution and agitate for 20-30 minutes to remove the Boc protecting group.

  • Wash the resin thoroughly with DCM (3x), Isopropanol (IPA) (3x), and then DCM (3x). [15]3. Neutralization:

  • Neutralize the resulting N-terminal ammonium salt with a 10% solution of diisopropylethylamine (DIEA) in DCM for 2 minutes. Repeat once.

  • Wash the resin with DCM (3x). [15]4. Amino Acid Coupling (HBTU/HOBt Activation):

  • In a separate vessel, dissolve Boc-6-hydroxy(Bzl)-DL-norleucine-OH (3 eq.), HBTU (2.9 eq.), and HOBt (3 eq.) in a minimal amount of DMF.

  • Add DIEA (6 eq.) to the solution to begin activation.

  • Add the activated amino acid solution to the neutralized resin and agitate for 1-2 hours.

  • Monitor coupling completion (e.g., using the Kaiser test). A negative test indicates the absence of free primary amines.

  • Wash the resin with DMF (3x) and DCM (3x) to remove excess reagents and by-products.

Protocol 2: Fmoc Solid-Phase Peptide Synthesis Cycle

This protocol outlines the incorporation of Fmoc-6-hydroxy(tBu)-DL-norleucine-OH .

• Resin Swelling: Swell the appropriate resin (e.g., Rink Amide resin for C-terminal amides) in N,N-dimethylformamide (DMF) for 30-60 minutes in a reaction vessel. [16]2. Fmoc Deprotection:

  • Drain the DMF. Add a 20% (v/v) solution of piperidine in DMF to the resin.

  • Agitate for 5 minutes, then drain.

  • Add a fresh 20% piperidine/DMF solution and agitate for an additional 15-20 minutes. [16] * Wash the resin thoroughly with DMF (5 x 1 min). [16]3. Amino Acid Coupling (HATU Activation):

  • In a separate vessel, dissolve Fmoc-6-hydroxy(tBu)-DL-norleucine-OH (3 eq.) and HATU (2.9 eq.) in DMF.

  • Add DIEA (6 eq.) to the solution and allow to pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature.

  • Monitor coupling completion (e.g., using the Kaiser test).

  • Wash the resin with DMF (3x) and DCM (3x) to remove excess reagents and by-products.

Caption: Comparative workflow of a single amino acid addition cycle in Fmoc vs. Boc SPPS.

Conclusion and Recommendations

Both N-Boc and N-Fmoc strategies can be successfully employed to incorporate 6-hydroxy-DL-norleucine into synthetic peptides. The optimal choice is contingent upon the specific requirements of the target peptide, available resources, and the synthetic challenges anticipated.

• The N-Fmoc strategy is recommended for the majority of applications. Its mild deprotection conditions, true orthogonality, and compatibility with a wide array of sensitive functionalities make it the more versatile and often higher-yielding approach. []The commercial availability of Nα-Fmoc-6-hydroxynorleucine further supports its selection for routine and complex peptide synthesis. [17]

• The N-Boc strategy remains a powerful tool for specific, challenging syntheses. It should be considered for highly hydrophobic sequences or long peptides where aggregation is a primary concern. [10]However, researchers must be equipped to handle the hazardous reagents (i.e., anhydrous HF) required for final cleavage and be mindful of the potential for acid-catalyzed side reactions. [9] Ultimately, a thorough understanding of the chemical principles underpinning each methodology is crucial for troubleshooting and optimizing the synthesis of peptides containing novel residues like 6-hydroxy-DL-norleucine. By carefully considering the factors outlined in this guide, researchers can confidently select the strategy that best aligns with their scientific objectives.

References

• AAPPTEC. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• DriveHQ. (n.d.). Minimal Protection Strategies for SPPS. Retrieved from [Link]

• Liu, H., Li, X., & Wu, J. (2006). Peptide synthesis using unprotected peptides through orthogonal coupling methods. Proceedings of the National Academy of Sciences of the United States of America, 103(38), 13959–13964. [Link]

• Gajbhiye, A., & D'Silva, P. (2012). Removal of benzylidene acetal and benzyl ether in carbohydrate derivatives using triethylsilane and Pd/C. Beilstein journal of organic chemistry, 8, 1379–1383. [Link]

• Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

• ResearchGate. (2006). A New Method for the Deprotection of Benzyl Ethers or the Selective Protection of Alcohols. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers. Retrieved from [Link]

• AAPPTEC. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• ResearchGate. (2018). Deprotection of benzyl in ether substrates. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Protection. Retrieved from [Link]

• Behrendt, R., Huber, S., Marti, R., & White, P. (2015). New t-butyl based aspartate protecting groups preventing aspartimide formation in Fmoc SPPS. Journal of peptide science, 21(8), 680–687. [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Ethers. Retrieved from [Link]

• AAPPTEC. (n.d.). Peptide Synthesis - FAQ. Retrieved from [Link]

• ResearchGate. (2019). Protecting Groups in Peptide Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Retrieved from [Link]

• ResearchGate. (2011). Selective Deprotection of N-Boc-Protected tert Butyl Ester Amino Acids by the CeCl3·7H2O−NaI System in Acetonitrile. Retrieved from [Link]

• Wu, Y., Limburg, D. C., Wilkinson, D. E., Vaal, M. J., & Hamilton, G. S. (2000). A mild deprotection procedure for tert-butyl esters and tert-butyl ethers using ZnBr2 in methylene chloride. Tetrahedron Letters, 41(16), 2847-2849. [Link]

• ResearchGate. (2000). A Mild Deprotection Procedure for tert-Butyl Esters and tert-Butyl Ethers Using ZnBr2 in Methylene Chloride. Retrieved from [Link]

• Bédard, F., & Biron, E. (2018). Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis. Organic & biomolecular chemistry, 16(34), 6273–6277. [Link]

• Sethi, M. K., et al. (2020). Impact of purification of fmoc-amino acids on peptide purity in solid phase peptide synthesis. Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry, 8(2), 53-61. [Link]

• ResearchGate. (2020). (A) Comparison of Boc and Fmoc SPPS. Fmoc/tBu SPPS employs removal of.... Retrieved from [Link]

• Subirós-Funosas, R., et al. (2023). Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. Molecules, 28(22), 7578. [Link]

• AAPPTEC. (n.d.). Fmoc-Nle-OH, N-Fmoc-L-norleucine; CAS 77284-32-3. Retrieved from [Link]

• Nowick, J. S. (2017). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. [Link]

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A Comparative Guide to Boc vs. Fmoc Strategy for Synthesizing Peptides with 6-Hydroxynorleucine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic peptide chemistry, the incorporation of non-canonical amino acids like 6-hydroxynorleucine (Hnl) offers a powerful tool for modulating the pharmacological properties of peptides. The choice between the two dominant solid-phase peptide synthesis (SPPS) strategies, tert-butyloxycarbonyl (Boc) and 9-fluorenylmethyloxycarbonyl (Fmoc), is a critical decision that can significantly impact the success of synthesizing these modified peptides. This guide provides an in-depth, objective comparison of the Boc and Fmoc strategies for the synthesis of 6-hydroxynorleucine-containing peptides, offering field-proven insights and supporting data to inform your synthetic approach.

The Fundamental Divergence: Chemical Philosophies of Boc and Fmoc SPPS

The core difference between Boc and Fmoc SPPS lies in their orthogonal protection schemes, which dictate the reagents and conditions for the iterative deprotection of the α-amino group and the final cleavage of the peptide from the resin.[]

• Boc/Bzl Strategy: This classic approach utilizes the acid-labile Boc group for temporary Nα-protection, which is removed by treatment with a moderate acid like trifluoroacetic acid (TFA).[2] Permanent side-chain protecting groups are typically benzyl-based (Bzl) and require a strong acid, such as hydrofluoric acid (HF), for their removal during the final cleavage step.[2]

• Fmoc/tBu Strategy: A milder alternative, the Fmoc strategy employs the base-labile Fmoc group for Nα-protection, which is cleaved by a secondary amine, most commonly piperidine.[3] Side-chain protecting groups are typically tert-butyl (tBu) based and are removed simultaneously with cleavage from the resin using TFA.[3]

Strategic Considerations for 6-Hydroxynorleucine Incorporation

The presence of a primary hydroxyl group on the side chain of 6-hydroxynorleucine necessitates protection to prevent unwanted side reactions, such as O-acylation, during peptide synthesis.[4] The choice of the side-chain protecting group is dictated by its compatibility with the overall Nα-protection strategy.

Side-Chain Protection of 6-Hydroxynorleucine: An Orthogonal Imperative

For the successful synthesis of Hnl-containing peptides, an orthogonal protection strategy is paramount. This ensures that the side-chain protecting group of Hnl remains intact during the repetitive Nα-deprotection steps and is efficiently removed only at the final cleavage stage.

• In Boc-SPPS: The hydroxyl group of 6-hydroxynorleucine is typically protected as a benzyl ether (Bzl) . This is analogous to the protection of other hydroxyl-containing amino acids like serine and threonine in Boc chemistry.[5] The Bzl group is stable to the repetitive TFA treatments used for Boc removal but is readily cleaved by strong acids like HF.

• In Fmoc-SPPS: The standard protecting group for the hydroxyl side chain of 6-hydroxynorleucine is the tert-butyl (tBu) ether . The tBu group is stable to the basic conditions of Fmoc deprotection (piperidine) but is labile to the final TFA cleavage cocktail.[3]

Head-to-Head Comparison: Boc vs. Fmoc for Hnl-Peptide Synthesis

Feature	Boc Strategy for Hnl-Peptides	Fmoc Strategy for Hnl-Peptides	Rationale & Causality
Nα-Protection	Acid-labile (TFA)	Base-labile (Piperidine)	Dictates the orthogonality of the side-chain protecting groups.
Hnl Side-Chain Protection	Benzyl ether (Bzl)	tert-Butyl ether (tBu)	Bzl is stable to TFA but cleaved by HF; tBu is stable to piperidine but cleaved by TFA.
Potential for Side Reactions	Lower risk of O-acylation during coupling due to the stability of the Bzl group. Potential for acid-catalyzed side reactions during repetitive TFA deprotection.	Risk of O-acylation if side-chain protection is incomplete. Base-catalyzed side reactions like aspartimide formation can occur in susceptible sequences.	The chemical environment of each step influences the stability of protecting groups and the peptide backbone.
Handling of Aggregation	Can be advantageous for hydrophobic or aggregation-prone sequences. The acidic deprotection step protonates the N-terminus, which can disrupt interchain hydrogen bonding.[]	Aggregation can be a significant challenge, potentially leading to incomplete coupling and deprotection.[6]	The charge state of the peptide chain during synthesis impacts its solubility and tendency to aggregate.
Cleavage Conditions	Harsh (HF), requiring specialized equipment.	Milder (TFA), compatible with standard laboratory equipment.	HF is highly corrosive and toxic, while TFA is more manageable.
Compatibility with Sensitive Moieties	Not suitable for peptides with acid-sensitive modifications (e.g., glycosylation, phosphorylation) due to the harsh final cleavage.	Preferred for peptides with acid-sensitive post-translational modifications due to the milder cleavage conditions.[7]	The final deprotection step in Boc chemistry can degrade sensitive functional groups.
Crude Purity & Yield	Can provide higher yields for "difficult" sequences prone to aggregation.[7]	Generally provides higher purity crude products for routine syntheses due to milder deprotection steps.[]	The choice of strategy should be tailored to the specific peptide sequence and its properties.

Visualizing the Synthetic Workflows

To further elucidate the practical differences, the following diagrams illustrate the cyclical nature of both the Boc and Fmoc strategies for the synthesis of a peptide containing 6-hydroxynorleucine.

Boc-SPPS Workflow for Hnl-Peptide Synthesis

Fmoc-SPPS Workflow for Hnl-Peptide Synthesis

Experimental Protocols

The following are detailed, step-by-step methodologies for the key stages of both Boc and Fmoc SPPS for the incorporation of 6-hydroxynorleucine. These protocols are based on well-established procedures and serve as a starting point for optimization.

Protocol 1: Boc Solid-Phase Synthesis of a Hnl-Containing Peptide

1. Resin Swelling and First Amino Acid Coupling:

• Swell Merrifield resin in dichloromethane (DCM) for 1 hour.

• Couple the first Boc-protected amino acid (e.g., Boc-Gly-OH) as its cesium salt to the resin in dimethylformamide (DMF) at 50°C overnight.

2. Nα-Boc Deprotection:

• Wash the resin with DCM (3x).

• Treat the resin with 50% TFA in DCM for 30 minutes.

• Wash the resin with DCM (3x) and isopropanol (IPA) (3x).

3. Neutralization:

• Treat the resin with 10% diisopropylethylamine (DIEA) in DCM for 5 minutes (2x).

• Wash the resin with DCM (3x).

4. Coupling of Boc-Hnl(Bzl)-OH:

• In a separate vessel, pre-activate Boc-Hnl(Bzl)-OH (3 eq.) with HBTU (2.9 eq.) and DIEA (6 eq.) in DMF for 5 minutes.

• Add the activated amino acid solution to the resin and couple for 2 hours.

• Monitor coupling completion with a Kaiser test.

5. Final Cleavage and Deprotection:

• Wash the fully assembled peptide-resin with DCM and dry under vacuum.

• In a specialized HF cleavage apparatus, treat the resin with a mixture of HF and anisole (9:1) at 0°C for 1 hour.

• Evaporate the HF under a stream of nitrogen.

• Precipitate the crude peptide with cold diethyl ether, wash, and dry.

Protocol 2: Fmoc Solid-Phase Synthesis of a Hnl-Containing Peptide

1. Resin Swelling and First Amino Acid Loading:

• Swell Rink Amide resin in DMF for 1 hour.

• Deprotect the Fmoc group with 20% piperidine in DMF for 20 minutes.

• Couple the first Fmoc-protected amino acid (e.g., Fmoc-Gly-OH) using HBTU/DIEA in DMF for 2 hours.

2. Nα-Fmoc Deprotection:

• Treat the resin with 20% piperidine in DMF for 20 minutes.

• Wash the resin with DMF (5x).

3. Coupling of Fmoc-Hnl(tBu)-OH:

• In a separate vessel, pre-activate Fmoc-Hnl(tBu)-OH (3 eq.) with HATU (2.9 eq.) and DIEA (6 eq.) in DMF for 2 minutes.

• Add the activated amino acid solution to the resin and couple for 1-2 hours.

• Monitor coupling completion with a Kaiser test.

4. Final Cleavage and Deprotection:

• Wash the fully assembled peptide-resin with DMF, DCM, and dry under vacuum.

• Treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane) for 2-3 hours.

• Filter the resin and collect the filtrate.

• Precipitate the crude peptide with cold diethyl ether, wash, and dry.

Conclusion and Recommendations

The choice between the Boc and Fmoc strategies for synthesizing peptides containing 6-hydroxynorleucine is highly dependent on the specific context of the research.

The Boc strategy remains a powerful option, particularly for sequences that are prone to aggregation, a common challenge in peptide synthesis.[6] The acidic deprotection conditions can help to maintain the solubility of the growing peptide chain. However, the requirement for the highly hazardous HF for final cleavage is a significant drawback, necessitating specialized equipment and safety protocols.

The Fmoc strategy has become the method of choice for routine peptide synthesis due to its milder reaction conditions and greater compatibility with a wider range of sensitive functionalities.[7] For the synthesis of Hnl-containing peptides that may also include other acid-sensitive modifications, the Fmoc approach is undoubtedly superior. Its amenability to automation also makes it well-suited for high-throughput synthesis of Hnl-peptide libraries for drug discovery.

For researchers embarking on the synthesis of a novel 6-hydroxynorleucine-containing peptide, a prudent approach would be to first assess the sequence for potential aggregation issues. If the sequence is highly hydrophobic, the Boc strategy might offer a more robust synthetic route. For most other cases, the Fmoc strategy, with its milder conditions and broader compatibility, represents the more practical and versatile choice.

References

• ASM Journals. (2022). Incorporation of Non-Canonical Amino Acids into Antimicrobial Peptides: Advances, Challenges, and Perspectives. Retrieved January 14, 2026, from [Link]

• LifeTein. (n.d.). Basic Peptides synthesis introduction. Retrieved January 14, 2026, from [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved January 14, 2026, from [Link]

• ResearchGate. (2018). Side reactions in peptide synthesis: An overview. Retrieved January 14, 2026, from [Link]

• DriveHQ. (n.d.). Minimal Protection Strategies for SPPS. Retrieved January 14, 2026, from [Link]

• ResearchGate. (2014). Is it imperative to protect the side chain hydroxyl groups of amino acids in SPPS?. Retrieved January 14, 2026, from [Link]

• Google Patents. (n.d.). CN106631900A - Synthesis method of Fmoc-O-tert-butyl-L-threoninol.

• UCI Department of Chemistry. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved January 14, 2026, from [Link]

• AAPPTEC. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved January 14, 2026, from [Link]

• Sunresin. (n.d.). Boc / Bzl Solid Phase Synthesis. Retrieved January 14, 2026, from [Link]

• Peptide Machines. (2024). Fmoc-Based Peptide Synthesis: A Complete Guide to Chemistry, Steps & Advantages. Retrieved January 14, 2026, from [Link]

• PubMed. (1993). Synthesis and biological activity of histogranin and related peptides. Retrieved January 14, 2026, from [Link]

• Sunresin. (n.d.). Fmoc / t-Bu Solid Phase Synthesis. Retrieved January 14, 2026, from [Link]

• Bibliomed. (2018). Side reactions in peptide synthesis: An overview. Retrieved January 14, 2026, from [Link]

• ResearchGate. (n.d.). A schematic representation of peptide synthesis using Boc protected.... Retrieved January 14, 2026, from [Link]

• Google Patents. (n.d.). CN106631900A - Synthesis method of Fmoc-O-tert-butyl-L-threoninol.

• Royal Society of Chemistry. (2005). Peptide Synthesis and Purification. Retrieved January 14, 2026, from [Link]

• AAPPTEC. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved January 14, 2026, from [Link]

• Google Patents. (n.d.). US7645858B2 - Method of peptide synthesis of peptides containing a proline residue or hydroxyproline residue at or adjacent to the C-terminal end of the peptide.

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A Comparative Guide to the Analytical Validation of N-Boc-6-hydroxy-DL-norleucine Purity by HPLC

For researchers, scientists, and drug development professionals, establishing the purity of novel amino acid derivatives is a cornerstone of robust chemical and pharmaceutical development. N-Boc-6-hydroxy-DL-norleucine, a protected non-proteinogenic amino acid, presents unique analytical challenges due to its chirality and the presence of the UV-active Boc protecting group. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the analytical validation of its purity, grounded in the principles of scientific integrity and regulatory compliance.

The narrative will not merely list steps but will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system. This guide is designed to be a practical resource, blending theoretical principles with actionable experimental protocols and data interpretation.

The Analytical Imperative: Why Purity Validation of N-Boc-6-hydroxy-DL-norleucine Matters

N-Boc-6-hydroxy-DL-norleucine serves as a critical building block in the synthesis of complex peptides and pharmaceutical intermediates. Its purity directly impacts the quality, safety, and efficacy of the final product. Impurities can arise from the starting materials, by-products of the synthesis, or degradation. A validated analytical method is therefore essential to ensure lot-to-lot consistency and to meet the stringent requirements of regulatory bodies.

The primary analytical tool for this purpose is HPLC, prized for its high resolution, sensitivity, and quantitative accuracy.[][2] This guide will focus on a primary HPLC-UV method and compare it with alternative techniques, providing a comprehensive analytical toolkit.

Primary Method: Reversed-Phase HPLC with UV Detection (RP-HPLC-UV)

The presence of the tert-butoxycarbonyl (Boc) protecting group provides a convenient chromophore for UV detection, making RP-HPLC-UV a logical and cost-effective primary method for purity assessment.[3][4]

The "Why": Causality in Method Design

• Stationary Phase: A C18 reversed-phase column is selected for its hydrophobicity, which allows for effective separation of the relatively nonpolar N-Boc-6-hydroxy-DL-norleucine from more polar or less retained impurities.[4]

• Mobile Phase: A gradient elution with a mixture of water and acetonitrile, both containing a small percentage of trifluoroacetic acid (TFA), is employed. The acetonitrile serves as the organic modifier, and the gradient allows for the elution of compounds with a wide range of polarities. TFA acts as an ion-pairing agent, sharpening peak shape and improving reproducibility.[4]

• Detection: UV detection at a wavelength around 210-220 nm is chosen to maximize the absorbance of the carbamate bond in the Boc group.

Experimental Workflow for Method Validation

The validation of this analytical procedure is rigorously guided by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[5][6] This ensures the method is suitable for its intended purpose.[6][7]

Caption: Workflow for HPLC Method Validation.

Detailed Experimental Protocols & Data Interpretation

Protocol 1: Specificity

• Objective: To demonstrate that the analytical method is able to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[6]

• Procedure:

  • Analyze a blank sample (diluent).

  • Analyze a sample of N-Boc-6-hydroxy-DL-norleucine reference standard.

  • Analyze a sample of the drug substance.

  • Force degradation of the drug substance through exposure to acidic, basic, oxidative, and photolytic stress conditions. Analyze the stressed samples.

• Acceptance Criteria: The peak for N-Boc-6-hydroxy-DL-norleucine in the sample solution should be free from co-eluting peaks from the blank, known impurities, and degradation products. Peak purity analysis using a photodiode array (PDA) detector should confirm the homogeneity of the analyte peak.

Protocol 2: Linearity

• Objective: To demonstrate that the analytical procedure's results are directly proportional to the concentration of the analyte in the sample.[6]

• Procedure:

  • Prepare a stock solution of the N-Boc-6-hydroxy-DL-norleucine reference standard.

  • Prepare at least five concentrations ranging from 50% to 150% of the target concentration.

  • Inject each concentration in triplicate.

  • Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999. The y-intercept should be close to zero.

Protocol 3: Accuracy

• Objective: To determine the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[6]

• Procedure:

  • Prepare a sample matrix (placebo or a known batch of the substance).

  • Spike the matrix with the reference standard at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each concentration level in triplicate.

  • Analyze the samples and calculate the percentage recovery.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0% for each concentration level.

Protocol 4: Precision

• Objective: To assess the degree of scatter between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.[6]

  • Repeatability (Intra-assay precision):

    • Prepare six independent samples of N-Boc-6-hydroxy-DL-norleucine at the target concentration.

    • Analyze the samples on the same day, by the same analyst, and on the same instrument.

    • Calculate the Relative Standard Deviation (RSD).

  • Intermediate Precision (Inter-assay precision):

    • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

    • Calculate the RSD for the combined data.

• Acceptance Criteria: The RSD for repeatability should be ≤ 1.0%. The RSD for intermediate precision should be ≤ 2.0%.

Protocol 5: Robustness

• Objective: To measure the capacity of an analytical procedure to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[6]

• Procedure:

  • Introduce small, deliberate variations to the method parameters, such as:

    • Flow rate (± 0.1 mL/min)

    • Column temperature (± 2 °C)

    • Mobile phase composition (± 2% organic)

  • Analyze a sample under each of the modified conditions.

• Acceptance Criteria: The system suitability parameters (e.g., tailing factor, theoretical plates) should remain within acceptable limits. The purity results should not be significantly affected by the variations.

Summarized Data for HPLC-UV Method Validation

Validation Parameter	Acceptance Criteria	Hypothetical Result	Pass/Fail
Specificity	No interference at the analyte retention time	No co-elution observed	Pass
Linearity (r²)	≥ 0.999	0.9998	Pass
Accuracy (% Recovery)	98.0 - 102.0%	99.5%	Pass
Precision (Repeatability RSD)	≤ 1.0%	0.5%	Pass
Precision (Intermediate RSD)	≤ 2.0%	1.2%	Pass
Robustness	No significant impact on results	System suitability met	Pass

Comparative Analysis: Alternative Methodologies

While RP-HPLC-UV is a robust primary method, certain analytical questions may necessitate alternative or orthogonal techniques.

HPLC with Mass Spectrometric Detection (HPLC-MS)

• Principle: HPLC-MS couples the separation power of HPLC with the mass-resolving capability of a mass spectrometer, providing information about the mass-to-charge ratio of the analyte and its impurities.[8][9]

• Advantages over HPLC-UV:

  • Higher Specificity: Can distinguish between compounds with similar UV spectra but different masses.[10][11]

  • Impurity Identification: Provides molecular weight information, aiding in the structural elucidation of unknown impurities.[9][12]

  • Higher Sensitivity: Often provides lower limits of detection and quantification.

• Disadvantages:

  • Higher Cost and Complexity: Instrumentation is more expensive and requires specialized expertise for operation and maintenance.

  • Matrix Effects: Susceptible to ion suppression or enhancement from the sample matrix.

• When to Use: When definitive identification of impurities is required, or when the expected impurity levels are below the detection limits of UV.

Chiral HPLC

• Principle: N-Boc-6-hydroxy-DL-norleucine is a racemic mixture. Chiral HPLC utilizes a chiral stationary phase (CSP) to separate the D- and L-enantiomers.[13][14] This is crucial as the biological activity and toxicity of enantiomers can differ significantly.

• Advantages over Achiral HPLC:

  • Enantiomeric Purity: The only reliable way to determine the enantiomeric excess of the desired isomer.[15][16]

  • Process Control: Can be used to monitor the stereoselectivity of a synthesis.

• Disadvantages:

  • Method Development: Finding a suitable chiral stationary phase and mobile phase can be challenging and empirical.[16]

  • Not a General Purity Method: Primarily for enantiomeric separation and may not resolve other impurities.

• When to Use: When the final product is intended to be a single enantiomer, chiral HPLC is a mandatory analytical technique.[17][18]

Caption: Comparison of HPLC Methods.

Conclusion: A Multi-faceted Approach to Purity Validation

The analytical validation of N-Boc-6-hydroxy-DL-norleucine purity by HPLC is not a one-size-fits-all endeavor. A well-validated RP-HPLC-UV method serves as a robust and reliable primary tool for routine quality control. However, a comprehensive understanding of the molecule and its potential impurities necessitates a multi-faceted approach. HPLC-MS provides invaluable information for impurity identification, while chiral HPLC is indispensable for controlling the stereochemical integrity of the product. By judiciously selecting and validating the appropriate analytical techniques, researchers and drug developers can ensure the quality and consistency of N-Boc-6-hydroxy-DL-norleucine, paving the way for successful downstream applications.

References

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• Starodub. (2024, April 24). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Retrieved from [Link]

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• Bartolomeo, M. P., & Maisano, F. (2006). Validation of a reversed-phase HPLC method for quantitative amino acid analysis. Journal of Biomolecular Techniques, 17(2), 131–137.
• Bhushan, R., & Kumar, V. (2011). A new chiral derivatizing agent for the HPLC separation of α-amino acids on a standard reverse-phase column. Amino acids, 40(2), 527–532.
• Hamase, K., Inoue, T., Morikawa, A., & Zaitsu, K. (2001). High-Performance Liquid Chromatographic Determination of Chiral Amino Acids Using Pre-Column Derivatization with o-Phthalaldehyde and N-tert-Butyloxycarbonyl-D-cysteine and Application to Vinegar Samples. Journal of Health Science, 47(5), 442-448.
• Bhushan, R., & Agarwal, C. (2016). Chiral HPLC Separation and Modeling of Four Stereomers of DL-Leucine-DL-Tryptophan Dipeptide on Amylose Chiral Column. Chirality, 28(9), 642–648.

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• Regis Technologies. (n.d.). Improved Chiral Separations for Enantiopure D- and L-Amino Acids. LCGC International. Retrieved from [Link]

• E. Mincsovics, P. F., & Welward, L. (2001). Amino acid analysis by high-performance liquid chromatography after derivatization with 9-fluorenylmethyloxycarbonyl chloride Literature overview and further study.

• Bartolomeo, M. P., & Maisano, F. (2006). Validation of a Reversed-Phase HPLC Method for Quantitative Amino Acid Analysis. Journal of Biomolecular Techniques, 17(2), 131–137. [Link]

• Rohman, A., & Man, Y. B. C. (2012). Analysis of amino acids in food using High Performance Liquid Chromatography with derivatization techniques: a review. International Food Research Journal, 19(3), 869-876.
• Jajić, I., Krstović, S., & Abramović, B. (2015). Validation of an HPLC method for the determination of amino acids in feed. Journal of the Serbian Chemical Society, 80(10), 1259-1270.

• Agilent. (n.d.). Bioanalysis of 6-diazo-5-oxo-l-norleucine in plasma and brain by ultra-performance liquid chromatography mass spectrometry. Retrieved from [Link]

• Rais, R., Lanthier, P., & Slusher, B. S. (2015). Bioanalysis of 6-diazo-5-oxo-l-norleucine in plasma and brain by ultra-performance liquid chromatography mass spectrometry. Analytical biochemistry, 475, 28–34.
• Dell, A., & Morris, H. R. (2001). Mass spectrometry in the analysis of N- and O-linked glycans. Science, 291(5512), 2351–2356.
• Wuhrer, M., de Glycomics, C. B. A. M. C., & Hokke, C. H. (2007). Protein glycosylation analyzed by normal-phase nano-liquid chromatography--mass spectrometry of glycopeptides. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 849(1-2), 115–128.
• Singh, S., Sharma, N., & Singh, S. K. (2009). HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152.

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 6. database.ich.org [database.ich.org]
• 7. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 8. Alternatives to amino acid analysis for the purity control of pharmaceutical grade L-alanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mass spectrometry in the analysis of N- and O-linked glycans - PMC [pmc.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. Bioanalysis of 6-diazo-5-oxo-l-norleucine in plasma and brain by ultra-performance liquid chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Protein glycosylation analyzed by normal-phase nano-liquid chromatography--mass spectrometry of glycopeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. Chiral HPLC Separation and Modeling of Four Stereomers of DL-Leucine-DL-Tryptophan Dipeptide on Amylose Chiral Column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. chromatographyonline.com [chromatographyonline.com]

A Senior Application Scientist's Guide to Confirming 6-Hydroxynorleucine Incorporation: A Comparative Analysis of Mass Spectrometry and Alternative Methods

For researchers, scientists, and drug development professionals pioneering novel biotherapeutics and engineered proteins, the site-specific incorporation of non-canonical amino acids (ncAAs) like 6-hydroxynorleucine (6-HNL) offers a powerful tool to enhance protein function, stability, and therapeutic potential. However, the successful incorporation of these novel building blocks necessitates rigorous analytical validation. This guide provides an in-depth technical comparison of mass spectrometry-based approaches and alternative methodologies for confirming the incorporation of 6-hydroxynorleucine, grounded in scientific principles and practical application.

The Analytical Imperative: Why Confirmation is Non-Negotiable

The fidelity of ncAA incorporation is paramount. Incomplete or incorrect incorporation can lead to heterogeneous protein populations with unpredictable and potentially undesirable biological activities. Therefore, robust analytical techniques are essential to not only confirm the presence of 6-HNL but also to pinpoint its exact location within the protein sequence. This guide will explore the gold-standard mass spectrometry workflows and provide a critical evaluation of alternative methods, empowering you to make informed decisions for your research.

Mass Spectrometry: The Gold Standard for Unambiguous Confirmation

Mass spectrometry (MS) stands as the cornerstone for the definitive identification and localization of ncAAs within a protein.[] Its unparalleled sensitivity and specificity allow for the precise determination of molecular weight changes and the elucidation of peptide sequences.

The Fundamental Principle: Detecting the Mass Shift

The incorporation of 6-hydroxynorleucine in place of a canonical amino acid results in a predictable mass shift in the resulting peptide. The molecular formula of 6-hydroxynorleucine is C₆H₁₃NO₃, with a monoisotopic mass of 147.08954 Da. For example, if 6-HNL replaces leucine (C₆H₁₃NO₂, monoisotopic mass 131.09463 Da), the expected mass increase would be 15.99491 Da, corresponding to the addition of an oxygen atom. This precise mass difference is readily detectable by high-resolution mass spectrometers.

Experimental Workflow for LC-MS/MS Analysis

A typical bottom-up proteomics workflow is employed to confirm 6-HNL incorporation. This multi-step process is designed to digest the protein into manageable peptides for MS analysis.

Figure 1: Experimental workflow for confirming 6-HNL incorporation by LC-MS/MS.

• Protein Preparation : The protein of interest is isolated and purified. It is crucial to minimize contaminants that can interfere with MS analysis.

• Reduction and Alkylation : Disulfide bonds within the protein are reduced (e.g., with dithiothreitol) and then alkylated (e.g., with iodoacetamide) to prevent them from reforming. This ensures the protein is fully denatured and accessible to proteolytic enzymes.

• Proteolytic Digestion : The protein is digested into smaller peptides using a protease with known cleavage specificity, most commonly trypsin.

• Peptide Desalting : The resulting peptide mixture is desalted and concentrated using a C18 solid-phase extraction column to remove salts and detergents that can suppress the MS signal.[2]

• LC-MS/MS Analysis :

  • Liquid Chromatography (LC) : The peptide mixture is separated by reverse-phase liquid chromatography, which separates peptides based on their hydrophobicity. This reduces the complexity of the mixture entering the mass spectrometer at any given time.

  • MS1 Scan : As peptides elute from the LC column, they are ionized (typically by electrospray ionization, ESI) and a high-resolution mass spectrum (MS1) is acquired. This scan determines the mass-to-charge ratio (m/z) of the intact peptide ions (precursor ions).

  • Collision-Induced Dissociation (CID) : Precursor ions of interest (including those with the expected mass shift for 6-HNL) are selected and fragmented in the gas phase through collision with an inert gas.

  • MS2 Scan : A mass spectrum of the resulting fragment ions (MS2) is acquired. The masses of these fragment ions provide sequence information.

• Data Analysis : The MS/MS spectra are searched against a protein sequence database. The search parameters are modified to include the mass of 6-hydroxynorleucine as a variable modification. The fragmentation pattern in the MS2 spectrum is then used to confirm the peptide sequence and pinpoint the exact location of the 6-HNL residue.

Interpreting the Fragmentation Pattern: The Key to Localization

The fragmentation of a peptide in the mass spectrometer primarily occurs at the peptide bonds, generating a series of b- and y-ions. The mass difference between consecutive ions in a series corresponds to the mass of an amino acid residue, allowing the peptide sequence to be read.

For a peptide containing 6-hydroxynorleucine, the fragmentation pattern will reveal its presence and location. The hydroxyl group on the side chain of 6-HNL can influence fragmentation. A characteristic neutral loss of water (18.01056 Da) from the fragment ions containing 6-HNL may be observed, providing an additional diagnostic marker for its presence.

A Comparative Look at Alternative Methodologies

While mass spectrometry is the most definitive method, other techniques can provide supporting or preliminary evidence of ncAA incorporation.

Figure 2: Methodologies for confirming 6-HNL incorporation.

Edman Degradation: The Classic Approach

Edman degradation is a chemical method that sequentially removes amino acids from the N-terminus of a peptide.[3][4] Each removed amino acid is then identified by chromatography.

• Principle : The N-terminal amino acid is reacted with phenyl isothiocyanate (PITC), cleaved from the peptide, and converted into a more stable phenylthiohydantoin (PTH)-amino acid, which is then identified.[3][5]

• Applicability to 6-HNL : Edman degradation can, in principle, identify 6-HNL. The PTH-6-HNL derivative would have a unique retention time in the chromatographic separation.

• Limitations :

  • It is a low-throughput and time-consuming process.[6]

  • It is generally limited to sequencing the first 30-50 amino acids.[3]

  • It requires a pure protein or peptide sample.

  • It cannot analyze proteins with a blocked N-terminus.[6]

  • It does not provide information about modifications in the interior of the protein unless the protein is first fragmented and the peptides are individually sequenced.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Structural Perspective

NMR spectroscopy can provide detailed structural information about a protein in solution and can be used to confirm the incorporation of ncAAs, particularly if they are isotopically labeled.[7]

• Principle : The magnetic properties of atomic nuclei are used to determine the three-dimensional structure of a protein. The incorporation of an ncAA will result in unique chemical shifts in the NMR spectrum.

• Applicability to 6-HNL : If 6-HNL is incorporated with an isotopic label (e.g., ¹³C or ¹⁵N), it will generate distinct and easily identifiable signals in the NMR spectrum.[7]

• Limitations :

  • It requires large amounts of pure protein.

  • It is a complex and time-consuming technique, both for data acquisition and analysis.

  • It is generally limited to smaller proteins (typically < 40 kDa).

  • It may not be suitable for high-throughput screening.

Western Blotting: A Potential Screening Tool

Western blotting could potentially be used as a rapid screening method if an antibody that specifically recognizes 6-hydroxynorleucine becomes available.

• Principle : Proteins are separated by gel electrophoresis, transferred to a membrane, and then probed with a specific antibody.

• Applicability to 6-HNL : A highly specific monoclonal or polyclonal antibody that recognizes the 6-HNL residue could be used to detect its presence in a protein.

• Limitations :

  • The development of a highly specific antibody to a small modification like a hydroxyl group on a norleucine side chain is challenging.

  • It would not provide information on the location of the incorporation.

  • It is a qualitative or semi-quantitative technique.

Head-to-Head Comparison: Choosing the Right Tool for the Job

Feature	Mass Spectrometry (LC-MS/MS)	Edman Degradation	NMR Spectroscopy	Western Blot (Hypothetical)
Confirmation	Definitive	Definitive for N-terminus	Definitive with isotopic labeling	Indirect
Localization	Precise	N-terminus only (unless fragmented)	Can provide 3D proximity	No
Sensitivity	High (femtomole to picomole)	Moderate (picomole)	Low (micromole)	High
Throughput	High	Low	Low	High
Sample Purity	Tolerant of mixtures	Requires pure sample	Requires highly pure sample	Tolerant of mixtures
Protein Size	No practical limit	Limited to peptides (<50-60 residues)	Limited (<40 kDa)	No practical limit
Cost per Sample	Moderate	High	Very High	Low
Key Advantage	Speed, sensitivity, and precise localization	"Gold standard" for N-terminal sequencing[8]	Provides structural context	Rapid screening
Key Disadvantage	Requires specialized equipment and expertise	Low throughput, N-terminal bias	Requires large sample amounts, complex	Relies on antibody availability and specificity

Conclusion and Recommendations

For the unambiguous confirmation and precise localization of 6-hydroxynorleucine incorporation, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the superior and recommended methodology. Its high sensitivity, specificity, and throughput make it the most powerful and versatile tool for this application. The ability to pinpoint the exact location of the modification within the protein sequence is a critical advantage that other methods cannot easily match.

Edman degradation can serve as a valuable orthogonal technique for confirming the N-terminal incorporation of 6-HNL, especially when a high degree of certainty is required for regulatory submissions. NMR spectroscopy , while powerful for structural biology, is generally not a practical choice for routine confirmation of ncAA incorporation due to its sample requirements and complexity. A western blot -based approach remains a future possibility, contingent on the development of a specific antibody, and would likely be best suited for high-throughput screening rather than definitive confirmation.

As a senior application scientist, my recommendation is to establish a robust LC-MS/MS workflow as the primary method for validating 6-hydroxynorleucine incorporation. This will provide the highest level of confidence in your engineered proteins and accelerate your research and development efforts.

References

• In vivo incorporation of unnatural amino acids to probe structure, dynamics and ligand binding in a large protein by Nuclear Magnetic Resonance spectroscopy. (n.d.). National Institutes of Health. Retrieved January 14, 2026, from [Link]

• Edman degradation. (2023, December 26). In Wikipedia. Retrieved January 14, 2026, from [Link]

• Edman Sequencing vs. Mass Spectrometry: A Comparison of Protein Sequencing Techniques. (n.d.). MtoZ Biolabs. Retrieved January 14, 2026, from [Link]

• Unlocking Protein Secrets: The Power of Edman Protein Sequencing. (n.d.). Creative Biolabs. Retrieved January 14, 2026, from [Link]

• 4 Steps of Edman Degradation. (n.d.). MtoZ Biolabs. Retrieved January 14, 2026, from [Link]

• Edman Degradation: A Classic Protein Sequencing Technique. (n.d.). MetwareBio. Retrieved January 14, 2026, from [Link]

• Efficient Incorporation of Unnatural Amino Acids into Proteins with a Robust Cell-Free System. (2020, May 22). National Institutes of Health. Retrieved January 14, 2026, from [Link]

• Site-Specific Incorporation of Unnatural Amino Acids as Probes for Protein Conformational Changes. (2018, August 6). ResearchGate. Retrieved January 14, 2026, from [Link]

• SAMPLE PREPARATION GUIDE - PROTEINS & PEPTIDES. (n.d.). University of California, Berkeley. Retrieved January 14, 2026, from [Link]

• Proteomics. (2024, January 10). In Wikipedia. Retrieved January 14, 2026, from [Link]

• How to PREPARE SAMPLES FOR MASS SPECTROMETRY || Proteomics || Protein Analysis Via Mass Spec. (2021, April 17). YouTube. Retrieved January 14, 2026, from [Link]

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• 5. 4 Steps of Edman Degradation | MtoZ Biolabs [mtoz-biolabs.com]
• 6. Principle, advantages and disadvantaged of Edman sequencing - Creative Proteomics [creative-proteomics.com]
• 7. In vivo incorporation of unnatural amino acids to probe structure, dynamics and ligand binding in a large protein by Nuclear Magnetic Resonance spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. creative-biolabs.com [creative-biolabs.com]

A Comparative Guide to the Reactivity of N-Boc-6-hydroxy-DL-norleucine in Peptide Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of peptide chemistry and drug development, the incorporation of non-proteinogenic amino acids offers a powerful strategy to modulate the pharmacological properties of peptides, including their potency, stability, and receptor selectivity. N-Boc-6-hydroxy-DL-norleucine is one such synthetic building block, distinguished by its linear, six-carbon aliphatic side chain terminating in a primary hydroxyl group. This unique structure presents both opportunities and challenges in solid-phase peptide synthesis (SPPS).

This guide provides a comprehensive comparison of the reactivity of N-Boc-6-hydroxy-DL-norleucine with other commonly used Boc-protected amino acids. We will dissect the influence of its distinct structural features—the sterically accessible hydroxyl group and the flexible alkyl chain—on two critical steps in peptide synthesis: peptide coupling and N-terminal Boc deprotection. Our analysis is grounded in established mechanistic principles and supported by detailed experimental protocols, enabling researchers to anticipate challenges and optimize synthetic strategies.

Structural Analysis: The Foundation of Reactivity

The reactivity of an amino acid in peptide synthesis is a direct consequence of its structure. N-Boc-6-hydroxy-DL-norleucine possesses three key features that dictate its behavior:

• The N-α-Boc Group: The tert-butoxycarbonyl (Boc) group is a standard, acid-labile protecting group.[1][] Its removal is a well-understood process, but the kinetics can be subtly influenced by the overall structure of the amino acid.[3][4]

• The Linear C4 Alkyl Side Chain: Unlike branched-chain amino acids (e.g., Valine, Isoleucine), the linear chain of norleucine presents moderate steric hindrance at the alpha-carbon.[5] This generally allows for efficient coupling reactions.

• The Terminal 6-Hydroxy Group: This is the most consequential feature. As a primary alcohol, it is a nucleophile that can potentially compete with the N-terminal amine of another residue during subsequent coupling steps, leading to side reactions like O-acylation.[6][7] This raises the critical question of whether side-chain protection is necessary.

For a clear comparison, we will evaluate N-Boc-6-hydroxy-DL-norleucine against a panel of other Boc-amino acids, each selected to isolate a specific structural variable:

• Boc-DL-norleucine: The direct analogue without the hydroxyl group, to assess the impact of the -OH moiety.

• Boc-Ser(tBu)-OH: A canonical hydroxy amino acid where the side chain is protected, illustrating the standard approach to prevent side reactions.

• Boc-Ala-OH: A small, non-hindered baseline for reactivity.

• Boc-Val-OH: A sterically hindered amino acid known to cause "difficult couplings".[5]

Comparative Reactivity in Peptide Coupling

The formation of a peptide bond requires the activation of the C-terminal carboxylic acid, which then reacts with the N-terminal amine of the incoming amino acid. The efficiency of this process is paramount for achieving high peptide purity and yield.

The primary concern when incorporating N-Boc-6-hydroxy-DL-norleucine is the potential for its unprotected side-chain hydroxyl group to undergo O-acylation, particularly during the activation of the next amino acid in the sequence. This side reaction can lead to chain branching or termination. While the hydroxyl group is sterically accessible, its nucleophilicity is significantly lower than that of the alpha-amine. Therefore, under standard coupling conditions with modern, highly efficient uronium or phosphonium salt reagents (e.g., HATU, HBTU), the desired N-acylation is kinetically favored.[8][9] However, for lengthy syntheses or in the presence of excess activating agent, the risk of O-acylation is non-negligible.

Causality of Experimental Choices: The choice of coupling reagent is critical. Reagents like HATU ([1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate]) are preferred as they promote rapid amide bond formation, minimizing the time available for side reactions to occur.[10][11] The addition of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA), is essential for activating the carboxylic acid without deprotonating the side-chain hydroxyl group, further mitigating risks.

Caption: Standard workflow for peptide coupling on a solid support.

Table 1: Predicted Comparative Coupling Performance (Based on established principles of peptide chemistry; results are sequence-dependent)

Boc-Amino Acid	Predicted Coupling Time (HATU)	Relative Yield	Potential Side Reactions	Rationale
Boc-6-OH-DL-Nle	1-2 hours	Good to Excellent	O-acylation (low risk)	Linear chain allows good access. Unprotected -OH is a minor risk.
Boc-DL-Nle	1-2 hours	Excellent	None	Unhindered linear side chain, no reactive groups.
Boc-Ala-OH	< 1 hour	Excellent	None	Minimal steric hindrance allows for very rapid coupling.
Boc-Val-OH	2-4 hours (or double coupling)	Moderate to Good	Racemization	β-branched side chain creates significant steric hindrance.[5]
Boc-Ser(tBu)-OH	1-2 hours	Excellent	None	tBu group effectively prevents side-chain reactivity.

Comparative Reactivity in N-Terminal Boc Deprotection

The removal of the Boc group is achieved by treatment with a moderately strong acid, typically trifluoroacetic acid (TFA).[1] The mechanism involves protonation of the carbamate, followed by the loss of a stable tert-butyl cation to form a carbamic acid, which then decarboxylates to yield the free amine.[12][13]

Caption: Acid-catalyzed deprotection mechanism of a Boc-protected amine.

The side chain of N-Boc-6-hydroxy-DL-norleucine is electronically neutral and separated from the alpha-amine by four methylene groups. Consequently, it is not expected to exert any significant electronic influence on the rate of Boc deprotection. Its reactivity in this step should be nearly identical to that of Boc-DL-norleucine and other simple aliphatic amino acids.

Causality of Experimental Choices: A primary concern during deprotection is the fate of the liberated tert-butyl cation.[14] This reactive electrophile can alkylate nucleophilic side chains of other residues in the peptide, such as Tryptophan or Methionine. To prevent this, "scavengers" like triisopropylsilane (TIS) and water are included in the TFA deprotection cocktail to trap the carbocation.[10]

Table 2: Predicted Comparative Deprotection Performance

Boc-Amino Acid	Predicted Deprotection Time (25% TFA in DCM)	Risk of Side-Chain Modification	Rationale
Boc-6-OH-DL-Nle	15-30 min	Low	Standard reactivity; side chain is non-reactive to TFA.
Boc-DL-Nle	15-30 min	Low	Standard reactivity, identical to its hydroxylated counterpart.
Boc-Ala-OH	15-30 min	Low	Standard baseline reactivity.
Boc-Val-OH	15-30 min	Low	Steric hindrance does not significantly affect deprotection kinetics.
Boc-Ser(tBu)-OH	15-30 min	Low (but tBu group is also acid labile)	N-terminal Boc is removed; side-chain tBu is stable to moderate TFA but cleaved by strong acid (e.g., HF).

Experimental Protocols

The following protocols represent self-validating, industry-standard procedures for assessing the reactivity of N-Boc-6-hydroxy-DL-norleucine in a practical setting.

Protocol 1: Standard Peptide Coupling with HATU

This protocol describes the coupling of an N-Boc-amino acid to a resin-bound peptide with a free N-terminal amine.

• Objective: To achieve >99% coupling efficiency, as validated by a negative Kaiser test.

• Materials:

  • Peptide-resin (e.g., Rink Amide, 0.5 mmol/g substitution)

  • N-Boc-6-hydroxy-DL-norleucine (3 equivalents)

  • HATU (2.9 equivalents)

  • DIPEA (6 equivalents)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Dichloromethane (DCM)

  • Kaiser test solutions

• Procedure:

  • Swell the peptide-resin (1 equivalent) in DMF for 30 minutes in a reaction vessel.

  • In a separate vial, dissolve N-Boc-6-hydroxy-DL-norleucine and HATU in DMF.

  • Add DIPEA to the vial from Step 2. Allow the solution to pre-activate for 1-2 minutes. The solution may change color.

  • Drain the DMF from the resin and add the activated amino acid solution from Step 3.

  • Agitate the reaction vessel at room temperature for 2 hours.

  • Remove a small sample of resin beads, wash thoroughly with DMF and DCM, and perform a Kaiser test.

    • Validation: A negative result (yellow/colorless beads) indicates complete coupling.

    • Troubleshooting: If the test is positive (blue beads), repeat the coupling step with fresh reagents ("double coupling").[5]

  • Once coupling is complete, drain the reaction solution and wash the resin extensively with DMF (3x), DCM (3x), and DMF (3x) to prepare for the next deprotection step.

Protocol 2: N-Terminal Boc Deprotection

This protocol details the removal of the N-terminal Boc group to liberate the free amine for the next coupling cycle.

• Objective: To achieve complete deprotection of the Boc group without damaging the peptide or side chains.

• Materials:

  • Boc-protected peptide-resin

  • Deprotection Cocktail: 25% TFA, 2.5% Triisopropylsilane (TIS), 2.5% Water in DCM (v/v/v/v). Caution: Prepare in a fume hood; TFA is highly corrosive.

  • DCM

  • DMF

  • 10% DIPEA in DMF (for neutralization)

• Procedure:

  • Wash the Boc-protected peptide-resin with DCM (3x) to remove residual DMF.

  • Drain the DCM and add the deprotection cocktail to the resin.

  • Agitate the reaction vessel for 2 minutes. Drain the solution.

  • Add a second portion of the deprotection cocktail and agitate for 20-30 minutes.

  • Drain the cocktail and wash the resin thoroughly with DCM (3x), DMF (3x), and DCM (3x).

  • Validation: Neutralize the resulting TFA salt by washing the resin with 10% DIPEA in DMF (2x for 5 minutes each), followed by extensive washes with DMF and DCM. A subsequent coupling reaction's success validates the deprotection. The generation of CO₂ gas is also an indicator of a successful reaction.[12]

Conclusion and Recommendations

N-Boc-6-hydroxy-DL-norleucine is a versatile building block whose reactivity profile is highly predictable and manageable.

• Coupling Reactivity: Its reactivity in peptide coupling is comparable to other linear, non-hindered amino acids like norleucine. The risk of O-acylation of the unprotected side-chain hydroxyl group is low under standard, rapid coupling conditions (e.g., using HATU) but should be considered in complex or lengthy syntheses. For maximal security, especially when synthesizing long peptides, an orthogonal protection strategy for the hydroxyl group (e.g., as a t-butyl ether) would be advisable.

• Deprotection Reactivity: The Boc group is removed under standard acidic conditions with kinetics similar to other simple aliphatic amino acids. The side chain is stable to TFA, and no unusual side reactions are anticipated, provided that standard scavengers are used in the deprotection cocktail.

References

• Benchchem. A Comparative Guide to Peptide Coupling Reagents for Difficult Sequences: HATU vs. Alternatives.
• Common Organic Chemistry. Boc Deprotection Mechanism - HCl.
• Pharmaffiliates. Commonly Used Coupling Reagents in Peptide Synthesis.
• Han, S.-Y., & Kim, Y.-A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447–2467.

• Albericio, F., & El-Faham, A. (2018). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 22(7), 760-772. Available from: [Link]

• Organic Chemistry. (2022). Boc Deprotection Mechanism. YouTube.

• Smith, S. C., et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development. Available from: [Link]

• Master Organic Chemistry. Amine Protection and Deprotection. Available from: [Link]

• Albericio, F., & El-Faham, A. (2018). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Semantic Scholar.
• ACS GCI Pharmaceutical Roundtable. BOC Deprotection.

• ResearchGate. Kinetics and Mechanism of N-Boc Cleavage: Evidence of a Second-Order Dependence upon Acid Concentration. Available from: [Link]

• Francklyn, C. S., et al. (2021). Did Amino Acid Side Chain Reactivity Dictate the Composition and Timing of Aminoacyl-tRNA Synthetase Evolution?. PubMed Central. Available from: [Link]

• Vasanth, B., et al. (2018). Side reactions in peptide synthesis: An overview. ResearchGate. Available from: [Link]

• Bibliomed. Side reactions in peptide synthesis: An overview.
• J&K Scientific LLC. BOC Protection and Deprotection.
• BenchChem. Understanding Boc protection and deprotection in peptide synthesis.
• BOC Sciences. Amino Acid Protection & Deprotection Services.
• Benchchem. Common side reactions with Boc-protected amino acids and how to avoid them.

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A Comparative Guide to Assessing the Impact of the 6-Hydroxy Group on Peptide Conformation

For Researchers, Scientists, and Drug Development Professionals

The introduction of a hydroxyl group at the 6-position of amino acid residues within a peptide can profoundly influence its three-dimensional structure, stability, and biological activity. This guide provides a comprehensive comparison of peptides with and without this modification, supported by experimental data and detailed protocols for key analytical techniques. Understanding these conformational changes is paramount for the rational design of novel therapeutics and the elucidation of protein function.[1]

The hydroxylation of proline to hydroxyproline is a critical post-translational modification that dictates the structure and stability of collagen, the most abundant protein in animals.[2][3] The unique triple-helical structure of collagen is largely dependent on the presence of 4-hydroxyproline (4-Hyp) residues, which contribute significantly to its conformational stability.[2][3][4] While 4-Hyp is the most common, other isomers such as 3-hydroxyproline (3-Hyp) also occur and have distinct effects on peptide conformation.[4]

The Stereoelectronic Effect: A Key Determinant of Conformation

The stabilizing effect of hydroxyproline is not simply due to additional hydrogen bonding, but rather a more subtle stereoelectronic effect.[3][5] The electronegative hydroxyl group influences the pucker of the proline ring, predisposing it to a conformation that is favorable for the formation of a stable triple helix.[2] Specifically, the Cγ-exo ring pucker is favored in 4(R)-hydroxyproline, which aligns the main chain dihedral angles for optimal triple helix geometry.[2] This inherent conformational preference reduces the entropic penalty of folding.

In contrast, the presence of a 3-hydroxyproline residue can have a destabilizing effect on the collagen triple helix, particularly when it is not in its natural position.[4] This destabilization can arise from unfavorable steric interactions and a weakening of interstrand hydrogen bonds due to the inductive effect of the hydroxyl group.[4]

Comparative Analysis: Experimental Approaches to Unraveling Conformation

A multi-faceted approach employing various biophysical techniques is essential to fully characterize the conformational impact of a 6-hydroxy group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the three-dimensional structure of peptides in solution, providing insights into conformational dynamics that are not accessible through other methods.[6]

• Key Insights from NMR:

  • Proline Ring Pucker and Peptide Bond Isomerization: 1D and 2D NMR experiments can determine the cis/trans ratio of the peptide bond preceding a proline or hydroxyproline residue.[4] The presence of a hydroxyl group can influence this equilibrium.[7]

  • Intramolecular Hydrogen Bonding: The presence of a hydroxyl group can introduce new intramolecular hydrogen bonds, which can be identified through NMR. For instance, in polar solvents, a hydroxyl group can form a hydrogen bond with a nearby amide proton, leading to a significant conformational change.[8][9]

  • Overall 3D Structure: A combination of 2D NMR experiments, such as COSY, TOCSY, and NOESY, allows for the assignment of all proton resonances and the determination of through-space proximities between protons. This information is then used to calculate a family of structures representing the conformational ensemble of the peptide in solution.

Caption: Workflow for determining peptide conformation using NMR spectroscopy.

X-ray Crystallography

X-ray crystallography provides a static, high-resolution snapshot of a peptide's conformation in the solid state.[6] While it doesn't capture the dynamic nature of peptides in solution, it offers unparalleled detail about bond lengths, bond angles, and intermolecular interactions.

• Key Insights from X-ray Crystallography:

  • Precise Atomic Coordinates: Provides the exact three-dimensional arrangement of atoms in the crystal lattice.

  • Intermolecular Interactions: Reveals how the hydroxyl group participates in crystal packing and the formation of hydrogen-bonded networks with solvent molecules and neighboring peptides.[10][11]

  • Pyrrolidine Ring Pucker: The conformation of the proline or hydroxyproline ring can be determined with high accuracy.[12]

A comparative analysis of the crystal structures of peptides with and without the 6-hydroxy group can reveal significant differences in their molecular conformation and packing, highlighting the role of the hydroxyl group in supramolecular assembly.[10][11]

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a rapid and sensitive technique for assessing the secondary structure of peptides in solution.[13][14] It measures the differential absorption of left and right circularly polarized light, which is dependent on the peptide's conformation.

• Key Insights from CD Spectroscopy:

  • Secondary Structure Estimation: The shape of the CD spectrum in the far-UV region (190-250 nm) is characteristic of different secondary structures, such as α-helices, β-sheets, and random coils.[15]

  • Conformational Stability: By monitoring the CD signal as a function of temperature or denaturant concentration, the conformational stability of the peptide can be determined. This allows for a quantitative comparison of the stabilizing or destabilizing effect of the 6-hydroxy group.

• Sample Preparation: Prepare solutions of both the hydroxylated and non-hydroxylated peptides at a concentration of 0.1-1 mg/mL in a suitable buffer.[15]

• Data Acquisition: Record the CD spectra of both samples from 190 to 260 nm at a controlled temperature.[15]

• Thermal Denaturation: For stability analysis, record CD spectra at increasing temperatures (e.g., from 20°C to 90°C in 5°C increments).

• Data Analysis: Compare the spectral features of the two peptides. The melting temperature (Tm), the temperature at which 50% of the peptide is unfolded, can be determined from the thermal denaturation curves to quantify the difference in stability.

Computational Modeling

Molecular dynamics (MD) simulations and quantum mechanics (QM) calculations provide a theoretical framework to complement experimental findings.

• Key Insights from Computational Modeling:

  • Conformational Landscape: MD simulations can explore the accessible conformations of a peptide and identify the most populated states.

  • Hydrogen Bonding Dynamics: Simulations can provide detailed information about the formation and breaking of hydrogen bonds, including those involving the 6-hydroxy group.[16]

  • Energetic Contributions: QM calculations can be used to dissect the energetic contributions of the hydroxyl group to the overall stability of a particular conformation, separating steric and electronic effects.

The development of accurate molecular mechanics parameters for hydroxyproline is crucial for obtaining reliable simulation results that agree with experimental data.[17]

Data Summary: Quantitative Comparison

Feature	Peptide without 6-OH Group	Peptide with 6-OH Group	Key Experimental Technique
Secondary Structure	Varies (e.g., Polyproline II, β-turn)	Can be significantly altered (e.g., stabilized β-hairpin, destabilized triple helix)	Circular Dichroism, NMR
Proline Ring Pucker	Flexible (Cγ-endo/Cγ-exo equilibrium)	Biased towards a specific pucker (e.g., Cγ-exo for 4-Hyp)	NMR, X-ray Crystallography
cis/trans Isomerization	Equilibrium between cis and trans isomers	Equilibrium can be shifted	NMR
Hydrogen Bonding	Primarily backbone-backbone	Additional intramolecular or intermolecular H-bonds involving the -OH group	NMR, X-ray Crystallography
Conformational Stability (Tm)	Baseline stability	Can be increased or decreased depending on the position and stereochemistry of the -OH group	Circular Dichroism

Conclusion

The incorporation of a 6-hydroxy group into a peptide is a powerful strategy for modulating its conformation and stability. A comprehensive assessment using a combination of NMR spectroscopy, X-ray crystallography, circular dichroism, and computational modeling is essential to fully understand the structural and functional consequences of this modification. The insights gained from such comparative studies are invaluable for the design of peptidomimetics with enhanced therapeutic properties and for a deeper understanding of the role of post-translational modifications in protein biology.[1]

References

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• Chakraborty, T. K., Srinivasu, P., Vengal Rao, R., Kiran Kumar, S., & Kunwar, A. C. (2009). Conformational Studies of Peptides Containing cis-3-Hydroxy-d-proline.
• Shoulders, M. D., & Raines, R. T. (2009). Collagen Structure and Stability. Annual review of biochemistry, 78, 929–958.

• Wikipedia. (n.d.). Collagen. In Wikipedia. Retrieved from [Link]

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• Hudson, D. M., Weis, M., Lee, J., & Eyre, D. R. (2014). Location of 3-Hydroxyproline Residues in Collagen Types I, II, III, and V/XI Implies a Role in Fibril Supramolecular Assembly. The Journal of biological chemistry, 289(32), 22264–22273.
• Bhatnagar, R. S., & Rapaka, R. S. (1976). Structural aspects of hydroxyproline-containing proteins. Fibrous proteins: scientific and medical aspects, 18, 479-523.
• BenchChem. (2025).
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• Chakraborty, T. K., Srinivasu, P., Vengal Rao, R., Kiran Kumar, S., & Kunwar, A. C. (2009). Conformational Studies of Peptides Containing cis-3-Hydroxy-d-proline. Request PDF.
• Bella, J., Eaton, M., Brodsky, B., & Berman, H. M. (1994). X-ray crystallographic determination of a collagen-like peptide with the repeating sequence (Pro-Pro-Gly). Journal of molecular biology, 241(4), 435–442.
• Shah, N. K., Ramshaw, J. A., & Brodsky, B. (1996). Hydroxylation-induced stabilization of the collagen triple helix. Further characterization of peptides with 4(R)-hydroxyproline in the Xaa position. Journal of molecular biology, 263(3), 391–396.

• GenScript. (n.d.). Peptide Modifications. GenScript. Retrieved from [Link]

• Brodsky, B., & Ramshaw, J. A. (1997). Hydrogen bonding in the triple-helix. Indian Academy of Sciences.
• Ramachandran, G. N., Bansal, M., & Bhatnagar, R. S. (1973). Stabilization of the collagen structure by hydroxyproline residues. Biochimica et biophysica acta, 322(1), 166–171.
• Samanta, U., & Chakrabarti, P. (2020). Conformational landscape of substituted prolines. Biopolymers, 111(3), e23348.
• Conformational analysis of small peptides by circular dichroism. (n.d.). Digital Commons @ Southern University and A&M College.
• Circular Dichroism Studies of Secondary Structure of Peptides. (n.d.). [Source name not available].
• Park, S., Radmer, R. J., Klein, T. E., & Pande, V. S. (2005). A New Set of Molecular Mechanics Parameters for Hydroxyproline and Its Use in Molecular Dynamics Simulations of Collagen-Like Peptides. Folding@home.
• Influence of Hydroxyproline on Mechanical Behavior of Collagen Mimetic Proteins Under Fraying Deformation—Molecular Dynamics Investig
• Hu, L. L., Chen, C., Huang, T., & Cai, Y. D. (2011). Prediction and analysis of protein hydroxyproline and hydroxylysine. PloS one, 6(5), e19996.
• Greenfield, N. J. (1999). Circular dichroism of peptides. Methods in molecular biology (Clifton, N.J.), 118, 235–257.
• Okuyama, K., Xu, X., Iguchi, M., & Noguchi, K. (2006). The crystal structure of the collagen-like polypeptide (glycyl-4(R)-hydroxyprolyl-4(R)-hydroxyprolyl)9 at 1.55 A resolution shows up-puckering of the proline ring in the Xaa position. Biopolymers, 84(4), 390–399.
• van der Wijst, T., Witek, J., & de Groot, B. L. (2011). Circular dichroism spectra of ??-peptides: Sensitivity to molecular structure and effects of motional averaging. Biophysical journal, 100(4), 1035–1043.
• Garbay-Jaureguiberry, C., Arnoux, B., Prange, T., Wehri-Altenburger, S., Pascard, C., & Roques, B. P. (1980). X-ray and NMR studies of L-4-hydroxyproline conformation in oligopeptides related to collagen. Journal of the American Chemical Society, 102(6), 1827-1837.
• Garbay-Jaureguiberry, C., Arnoux, B., Prange, T., Wehri-Altenburger, S., Pascard, C., & Roques, B. P. (1980). X-ray and NMR studies of L-4-hydroxyproline conformation in oligopeptides related to collagen.
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• Xu, Y., Ding, J., & Chou, K. C. (2014). iHyd-PseAAC: Predicting Hydroxyproline and Hydroxylysine in Proteins by Incorporating Dipeptide Position-Specific Propensity into Pseudo Amino Acid Composition. International journal of molecular sciences, 15(5), 7594–7610.
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• Otter, R., Scott, P. G., & Kotovych, G. (1989). N-Hydroxy peptides: Solid-phase synthesis and β-sheet propensity. Journal of biomolecular structure & dynamics, 7(2), 455–476.
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• BenchChem. (2025). A Comparative Guide to NMR Spectroscopy for Structural Analysis of Hydroxyproline Peptides. BenchChem.
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• Recent Advances in the Synthesis of C-Terminally Modified Peptides. (n.d.). PMC - NIH.
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A Comparative Guide to the Biological Activity of Peptides Synthesized with N-Boc-6-hydroxy-DL-norleucine and Its Analogs

Introduction: The Imperative of Non-Canonical Amino Acids in Modern Peptide Therapeutics

In the landscape of drug discovery, peptides represent a unique and powerful class of therapeutics, bridging the gap between small molecules and large biologics.[1][2] Their high specificity and potency are often unparalleled, yet their therapeutic potential can be hampered by poor metabolic stability and limited oral bioavailability.[2][3] The strategic incorporation of non-canonical amino acids (ncAAs) into peptide sequences has emerged as a cornerstone of modern medicinal chemistry, offering a robust toolkit to overcome these limitations.[4][5][] By moving beyond the 20 proteinogenic amino acids, researchers can precisely modulate the physicochemical properties of peptides, enhancing stability, sculpting receptor affinity, and even bestowing novel functionalities.[5][]

This guide focuses on a particularly intriguing ncAA: 6-hydroxy-DL-norleucine. As an analog of norleucine, it features a six-carbon linear side chain, but with the critical addition of a terminal hydroxyl (-OH) group.[7] This seemingly minor modification introduces a powerful functional handle. The hydroxyl group can act as a hydrogen bond donor and acceptor, potentially forging key interactions within a receptor's binding pocket and improving aqueous solubility.[8][9] Concurrently, the hexyl backbone contributes to the peptide's overall hydrophobicity and conformational landscape.

This document provides an in-depth comparison of the biological activities of peptides incorporating N-Boc-6-hydroxy-DL-norleucine against those containing key analogs, such as its parent compound norleucine and the canonical amino acid lysine. We will explore how the unique chemical features of 6-hydroxynorleucine can be leveraged to optimize antimicrobial, anticancer, and receptor-modulating activities, supported by validated experimental protocols and comparative data.

Part 1: Synthesis and Incorporation of N-Boc-6-hydroxy-DL-norleucine

The primary methodology for assembling these modified peptides is Solid-Phase Peptide Synthesis (SPPS), a technique pioneered by Merrifield that revolutionized the field.[10][11][12] SPPS allows for the stepwise construction of a peptide chain anchored to an insoluble resin support, enabling easy removal of excess reagents and byproducts through simple filtration and washing.[11]

Core Principles of Fmoc/tBu SPPS for ncAA Incorporation

The most prevalent SPPS strategy, Fmoc/tBu chemistry, involves using the acid-labile tert-butyl (tBu) group for side-chain protection and the base-labile 9-fluorenylmethoxycarbonyl (Fmoc) group for Nα-amino protection. The iterative cycle of deprotection, coupling, and washing is the engine of peptide synthesis. When incorporating an ncAA like N-Boc-6-hydroxy-DL-norleucine, the fundamental workflow remains the same, but special consideration may be needed for the solubility of the building block and potential steric hindrance.[10]

Caption: General workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Experimental Protocol: Manual SPPS with N-Boc-6-hydroxy-DL-norleucine

This protocol outlines a standard manual coupling cycle for incorporating a protected amino acid into a growing peptide chain on a Rink Amide resin (for a C-terminal amide).

1. Resin Preparation and Swelling: a. Place Rink Amide resin (e.g., 0.1 mmol scale) into a reaction vessel.[10] b. Add N,N-dimethylformamide (DMF) to cover the resin and allow it to swell for at least 30 minutes with gentle agitation.[10] c. Drain the DMF.

2. Nα-Fmoc Deprotection: a. Add a 20% (v/v) solution of piperidine in DMF to the resin.[13][14] b. Agitate the mixture for 3 minutes, then drain. c. Repeat the 20% piperidine/DMF treatment for 10 minutes, then drain. d. Wash the resin thoroughly with DMF (5-6 times) to remove all traces of piperidine.

3. Kaiser Test (Optional but Recommended): a. To confirm the presence of a free primary amine, perform a Kaiser test on a few resin beads. A dark blue color indicates a positive result.[13] Note: This test is not applicable to N-terminal proline residues.

4. Amino Acid Coupling: a. In a separate vial, dissolve the next amino acid in the sequence (e.g., 4 equivalents of Fmoc-Ala-OH) and an activating agent (e.g., 3.95 equivalents of HBTU) in DMF. b. Add an activation base (e.g., 8 equivalents of N,N-diisopropylethylamine, DIEA) to the amino acid solution and agitate for 2-5 minutes (pre-activation).[13] c. Add the activated amino acid solution to the deprotected resin. d. Agitate the reaction vessel for 1-2 hours. For coupling N-Boc-6-hydroxy-DL-norleucine, a standard coupling time is typically sufficient, but a longer duration (up to 4 hours) or a more potent coupling reagent like HATU may be used if steric hindrance is a concern.[10]

5. Washing: a. Drain the coupling solution. b. Wash the resin thoroughly with DMF (3-5 times) and Dichloromethane (DCM) (3 times).

6. Cycle Repetition: a. Repeat steps 2 through 5 for each subsequent amino acid in the desired peptide sequence.

7. Cleavage and Deprotection: a. After the final amino acid is coupled and deprotected, wash the peptide-resin with DCM and dry it under vacuum. b. Prepare a cleavage cocktail. A common mixture is 95% Trifluoroacetic Acid (TFA), 2.5% water, and 2.5% triisopropylsilane (TIS).[10] Caution: TFA is highly corrosive and must be handled in a fume hood with appropriate personal protective equipment. c. Add the cleavage cocktail to the dried resin and agitate for 2-4 hours at room temperature. d. Filter the resin and collect the filtrate containing the cleaved peptide. e. Precipitate the crude peptide by adding the filtrate to cold diethyl ether. f. Centrifuge to pellet the peptide, decant the ether, and wash the pellet again with cold ether. g. Dry the crude peptide under vacuum.

8. Purification and Analysis: a. Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC). b. Confirm the identity and purity of the final peptide using mass spectrometry.

Part 2: A Comparative Analysis of Biological Activity

The true value of incorporating an ncAA is realized in its biological performance. Here, we compare the anticipated activities of peptides containing 6-hydroxynorleucine (Hyn) against key analogs: Norleucine (Nle), which lacks the hydroxyl group, and Lysine (Lys), which possesses a cationic amino group.

Antimicrobial Activity

Antimicrobial peptides (AMPs) typically function by disrupting microbial cell membranes, a process driven by their cationic charge and amphipathic structure.[15][16] Modifications that alter these properties can profoundly impact their efficacy and selectivity.

• Role of 6-Hydroxynorleucine (Hyn): The six-carbon chain of Hyn contributes significantly to the hydrophobic face of an amphipathic peptide. The terminal hydroxyl group, however, adds a polar character. This duality can be advantageous. It may help balance the peptide's overall hydrophobicity, potentially increasing its antimicrobial potency while mitigating the lytic activity against host cells (e.g., red blood cells), a common side effect of highly hydrophobic peptides.[17][18]

• Comparison with Norleucine (Nle): A peptide with Nle in the same position would be more hydrophobic. This could lead to stronger interactions with the lipid bilayer and potentially a lower Minimum Inhibitory Concentration (MIC). However, this increased hydrophobicity is often correlated with higher hemolytic activity, narrowing the therapeutic window.[18]

• Comparison with Lysine (Lys): Substituting Hyn with Lys would increase the peptide's net positive charge, enhancing its initial electrostatic attraction to the negatively charged bacterial membrane.[17] This often leads to potent antimicrobial activity. However, it fundamentally changes the hydrophobic-hydrophilic balance compared to the long, uncharged side chain of Hyn.

Analog	Key Physicochemical Change	Expected Impact on MIC	Expected Impact on Hemolytic Activity	Rationale
6-OH-Norleucine	Balanced hydrophobicity/hydrophilicity	Potent	Moderate	The hydroxyl group can temper the lytic activity of the long alkyl chain, improving selectivity.[17][18]
Norleucine	Increased hydrophobicity	Potentially Lower	Potentially Higher	Stronger hydrophobic interactions can increase membrane disruption but may reduce specificity for microbial vs. host cells.[18]
Lysine	Increased positive charge	Potentially Lower	Variable	Enhanced electrostatic attraction to bacterial membranes can significantly boost activity.[17]
Alanine	Decreased hydrophobicity & length	Higher	Lower	A shorter, less hydrophobic side chain generally reduces membrane interaction and antimicrobial potency.[17]

Anticancer Activity

Many anticancer peptides (ACPs) share mechanisms with AMPs, targeting the anionic components and altered fluidity of cancer cell membranes.[19] Therefore, the same principles of charge and amphipathicity apply. Improving stability against proteases is also a key strategy in ACP design.[19]

• Role of 6-Hydroxynorleucine (Hyn): In the context of ACPs, the balanced amphipathicity provided by Hyn could enhance selectivity for tumor cells over healthy host cells, reducing cytotoxicity. The introduction of ncAAs can also confer resistance to enzymatic degradation, increasing the peptide's stability in biological systems.[4][19]

• Comparison with Other Analogs: Substituting canonical L-amino acids with ncAAs or D-amino acids is a proven method to increase proteolytic stability.[19] While Hyn is an L-amino acid (in its chiral form), its non-natural structure can already hinder protease recognition. A peptide with Hyn may exhibit greater stability than one with only canonical residues, leading to a lower effective concentration (IC50). The hydroxyl group could also form specific hydrogen bonds with components of the cancer cell membrane, further enhancing its activity.

Analog	Key Physicochemical Change	Expected Impact on IC50 (Cancer Cells)	Expected Impact on Cytotoxicity (Normal Cells)	Rationale
6-OH-Norleucine	Balanced amphipathicity, increased stability	Low	Low-to-Moderate	Improved selectivity for cancer cell membranes and enhanced proteolytic resistance.[][19]
Norleucine	Increased hydrophobicity	Potentially Lower	Potentially Higher	Higher hydrophobicity may increase general membrane disruption, affecting both cancer and normal cells.
D-Amino Acid Analog	Chiral inversion	Potentially Lower	Variable	Significantly increases resistance to degradation by proteases, improving bioavailability and potency.[19]

Receptor Binding and Signal Modulation

For peptides that act on specific targets like G protein-coupled receptors (GPCRs), the precise chemical nature of each side chain is critical for binding affinity and functional activity (agonist vs. antagonist).

• Role of 6-Hydroxynorleucine (Hyn): This is where the hydroxyl group offers a distinct advantage over norleucine. It can serve as a hydrogen bond donor or acceptor, forming a specific, high-affinity contact with a complementary residue (e.g., Asp, Gln, Ser) in the receptor's binding pocket.[8][9] This interaction can lock the peptide into a bioactive conformation, significantly increasing its potency and selectivity.

• Comparison with Norleucine (Nle): Norleucine can only engage in weaker, non-specific van der Waals interactions via its alkyl chain.[20] While it can fill a hydrophobic pocket effectively, it lacks the directional, high-energy interaction potential of a hydrogen bond. Therefore, a Hyn-containing peptide could exhibit orders of magnitude higher affinity for its target receptor compared to its Nle counterpart if a hydrogen-bonding partner is available in the binding site.

Caption: Hyn enables specific H-bonds, unlike the purely hydrophobic Nle.

Part 3: Validated Protocols for Biological Activity Assessment

To generate the comparative data discussed above, robust and standardized bioassays are essential. The following protocols provide a self-validating framework for assessing peptide activity.

Protocol 1: Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of a peptide required to inhibit the visible growth of a microorganism, based on the broth microdilution method.[21][22]

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Methodology:

• Peptide Preparation: Prepare a stock solution of the peptide in an appropriate solvent (e.g., sterile water, 0.01% acetic acid). Create a series of two-fold serial dilutions in a 96-well plate using Mueller-Hinton Broth (MHB).[21]

• Bacterial Culture: Grow the target bacterial strain overnight in MHB. Dilute the culture to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.[23]

• Inoculation: Add the diluted bacterial suspension to each well of the 96-well plate containing the peptide dilutions. Include positive (bacteria only) and negative (broth only) controls.

• Incubation: Incubate the plate at 37°C for 18-24 hours.[21]

• MIC Determination: The MIC is the lowest peptide concentration at which no visible bacterial growth is observed.[21]

Protocol 2: Anticancer Cell Viability (IC50) Assay

This protocol uses the MTT assay to measure the metabolic activity of cells, which is an indicator of cell viability, to determine the peptide concentration that inhibits 50% of cell growth (IC50).[23]

Methodology:

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Peptide Treatment: Add serial dilutions of the peptide to the wells and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.

• Solubilization: Add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: Plot cell viability (%) versus peptide concentration and use a dose-response curve fit to calculate the IC50 value.[24][25]

Conclusion and Future Outlook

The incorporation of N-Boc-6-hydroxy-DL-norleucine represents a sophisticated and highly effective strategy in peptide design. Its unique structure—a combination of a hydrophobic alkyl chain and a polar, hydrogen-bonding hydroxyl group—provides a powerful tool for fine-tuning biological activity.

Key Findings:

• Superior Balance: Compared to norleucine, 6-hydroxynorleucine offers a more nuanced control over amphipathicity, which can enhance the therapeutic index of antimicrobial and anticancer peptides by improving selectivity for target cells over host cells.[17][18]

• Enhanced Specificity: The terminal hydroxyl group is a key asset for peptides targeting specific receptors, enabling high-affinity hydrogen bonding interactions not possible with purely aliphatic side chains like norleucine.[8][9]

• Improved Stability: Like other ncAAs, 6-hydroxynorleucine can increase a peptide's resistance to proteolytic degradation, a critical factor for in vivo efficacy.[4][19]

The evidence strongly suggests that peptides synthesized with N-Boc-6-hydroxy-DL-norleucine are not merely analogs but are often functionally superior constructs. Future research should focus on the systematic substitution of 6-hydroxynorleucine at various positions within known bioactive peptide scaffolds to fully map its influence on structure-activity relationships. Such studies will undoubtedly expand its application and solidify its role as a valuable building block in the development of next-generation peptide therapeutics.

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• Parente, J.A., et al. (n.d.). Antimicrobial Peptide Analogs From Scorpions: Modifications and Structure-Activity. Frontiers in Microbiology.
• Abreu, A.C., et al. (n.d.). Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and Applications. MDPI.
• Kuz'min, V.E., et al. (n.d.). In Silico Models of Biological Activities of Peptides Using the Coefficient of Conformism of a Correlative Prediction and the Las Vegas Algorithm. MDPI.
• Otvos, L. (2020). Non-canonical (unusual) amino acids as a toolbox for antimicrobial and anticancer peptide synthesis. The Royal Society of Chemistry.
• Chi, G., et al. (2020). Anti-cancer peptides: classification, mechanism of action, reconstruction and modification. Journal of Cancer.
• Otvos, L. (2020). Non-canonical (unusual) amino acids as a toolbox for antimicrobial and anticancer peptide synthesis. ResearchGate.
• Di, Y., et al. (n.d.). Efficacy of Natural Antimicrobial Peptides Versus Peptidomimetic Analogues: A Systematic Review. Taylor & Francis Online.
• Parente, J.A., et al. (n.d.). Antimicrobial Peptide Analogs From Scorpions: Modifications and Structure-Activity. PMC.
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• JoVE. (2011). Solid Phase Synthesis of a Functionalized Bis-Peptide Using "Safety Catch" Methodology.
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• Hancock Lab. (n.d.). Modified MIC Method for Cationic Antimicrobial Peptides.
• UCI Department of Chemistry. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory.
• Grob, N. M. (2025). Beyond the Canonical 20: Peptide Discovery with Non-Canonical Amino Acids. Chimia (Aarau).
• Namvar, A., et al. (2025). Rational designing and synthesizing an antimicrobial peptide from bovine milk casein and evaluating its biological properties. NIH.
• DTIC. (n.d.). Antimicrobial Peptides Containing Unnatural Amino Acid Exhibit Potent Bactericidal Activity against ESKAPE Pathogens.
• Torres-Giner, S., et al. (2022). Identification of Antibacterial Peptide Candidates Encrypted in Stress-Related and Metabolic Saccharomyces cerevisiae Proteins. NIH.
• ResearchGate. (n.d.). IC50 determination of the selected bioactive peptide fractions compared....
• Qureshi, A., et al. (n.d.). AVP‐IC50Pred: Multiple machine learning techniques‐based prediction of peptide antiviral activity in terms of half maximal inhibitory concentration (IC50). PubMed Central.
• Lu, H., et al. (n.d.). Identification of Residue-to-residue Contact between a Peptide Ligand and Its G Protein-coupled Receptor Using Periodate-mediated Dihydroxyphenylalanine Cross-linking and Mass Spectrometry. NIH.
• Miller, S.J., et al. (2020). N-Hydroxy peptides: Solid-phase synthesis and β-sheet propensity. Organic & Biomolecular Chemistry.
• ResearchGate. (n.d.). Hydroxyl Groups in Synthetic and Natural Product Derived Therapeutics – A Perspective on a Common Functional Group.
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• Hartman, R., & Miesel, H. (n.d.). Manufacturing of peptides exhibiting biological activity. PMC.
• Liu, Y., et al. (n.d.). Effects of Hydroxyl Group on the Interaction of Carboxylated Flavonoid Derivatives with S. Cerevisiae α-Glucosidase. PubMed Central.
• Tossi, A., & Sandri, M. (n.d.). Antimicrobial Peptides and Their Analogs: Searching for New Potential Therapeutics. PMC.
• Sharma, S., et al. (n.d.). Current Trends of Bioactive Peptides—New Sources and Therapeutic Effect. PMC.
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• Rizzarelli, E., et al. (n.d.). Peptide–Protein Interactions: From Drug Design to Supramolecular Biomaterials. MDPI.
• Singh, S., et al. (n.d.). Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. PMC.
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A Scientist's Guide to Solid-Phase Peptide Synthesis: A Cost-Benefit Analysis of Boc vs. Fmoc Protection

For the Researcher, Scientist, and Drug Development Professional: A Deep Dive into Strategic Synthesis Choices

In the landscape of synthetic peptide chemistry, solid-phase peptide synthesis (SPPS) is a foundational technique. Its success is critically dependent on the choice of protecting groups for the α-amino group of amino acids. The two dominant strategies, tert-butyloxycarbonyl (Boc) and 9-fluorenylmethyloxycarbonyl (Fmoc), offer distinct chemical environments and present a crucial decision point at the outset of any synthesis project. This guide provides a detailed comparative analysis of the Boc and Fmoc strategies, moving beyond a simple list of pros and cons to explore the underlying chemical principles and their practical implications for specific peptide sequences.

The Chemical Divide: Acid vs. Base Labile Protection

The core difference between Boc and Fmoc SPPS lies in their orthogonal protection schemes, which dictate the reagents and conditions for the entire synthesis process.[1]

Boc/Bzl Strategy: The Classic Acid-Labile Approach

The Boc strategy, pioneered by R. Bruce Merrifield, utilizes the acid-labile Boc group for temporary α-amino protection.[2] Deprotection is achieved with a moderate acid, typically trifluoroacetic acid (TFA).[3] Side-chain protecting groups are generally benzyl-based (Bzl) and require a much stronger acid, such as hydrofluoric acid (HF) or trifluoromethanesulfonic acid (TFMSA), for their removal during the final cleavage from the resin.[4] This difference in acid lability allows for selective deprotection, although it is not a truly orthogonal system as both types of protecting groups are removed by acidic conditions.[5][6]

Fmoc/tBu Strategy: The Milder, Orthogonal Approach

The Fmoc strategy was developed as a milder alternative, employing the base-labile Fmoc group for the α-amino terminus.[1][] This group is readily cleaved by a secondary amine, most commonly piperidine.[5] Side-chain protecting groups are typically acid-labile, based on a tert-butyl (tBu) group, and are removed simultaneously with cleavage from the resin using TFA.[1][] This represents a truly orthogonal protection scheme, as the temporary and permanent protecting groups are removed by fundamentally different chemical mechanisms.[1][5]

Head-to-Head Comparison: Performance on Challenging Sequences

The choice between Boc and Fmoc is often dictated by the specific characteristics of the target peptide. While Fmoc has become the more common choice for routine synthesis due to its milder conditions, Boc chemistry retains significant advantages for certain challenging sequences.[1][8]

Feature	Boc Strategy	Fmoc Strategy
α-Amino Protection	tert-Butyloxycarbonyl (Boc)	9-Fluorenylmethyloxycarbonyl (Fmoc)
Deprotection Condition	Moderate Acid (e.g., TFA)	Base (e.g., 20% Piperidine in DMF)
Side-Chain Protection	Benzyl-based (Bzl)	tert-Butyl-based (tBu)
Final Cleavage	Strong Acid (e.g., HF, TFMSA)	Strong Acid (e.g., TFA)
Orthogonality	Partial (Differential Acid Lability)	Fully Orthogonal
Aggregation Issues	Generally less problematic	Can be more frequent
Compatibility with PTMs	More limited	Generally more compatible
Safety Concerns	Use of highly corrosive HF	Use of piperidine (less hazardous)
Automation	Requires specialized equipment	Readily automated

Hydrophobic and Aggregation-Prone Peptides: For sequences rich in hydrophobic amino acids that are prone to aggregation, the Boc strategy can offer a distinct advantage.[4] The acidic deprotection step protonates the N-terminus of the growing peptide chain. This positive charge helps to disrupt interchain hydrogen bonding, which is a primary driver of aggregation, and improves solvation of the peptide chain.[1][4] In contrast, the neutral N-terminus generated after Fmoc deprotection can be more susceptible to aggregation, potentially leading to lower yields and purity.[4]

Peptides with Acid-Sensitive Residues: The Fmoc strategy is generally preferred for peptides containing acid-sensitive amino acids, such as tryptophan and methionine.[] The repeated use of TFA in the Boc cycle can lead to side reactions with these residues.[5] The milder, basic deprotection conditions of the Fmoc method minimize these undesirable modifications, preserving the integrity of the peptide.[]

Synthesis of Long Peptides: While both methods can be used for long peptides, the Boc strategy is often considered a valuable tool for particularly long and difficult sequences.[1] The reduced aggregation tendency can be a significant factor in maintaining good yields over many coupling cycles.

Peptides with Post-Translational Modifications (PTMs): The milder conditions of the Fmoc strategy make it more compatible with a wider range of post-translational modifications, such as phosphorylation and glycosylation.[8] The harsh acidic cleavage required in the Boc method can often degrade these sensitive moieties.

Cost-Benefit Analysis: Reagents, Equipment, and Time

A comprehensive cost-benefit analysis must consider not only the price of reagents but also equipment requirements, synthesis time, and the potential for failed syntheses.

Cost Factor	Boc Strategy	Fmoc Strategy
Amino Acid Derivatives	Generally less expensive	Can be more expensive[][]
Reagents	Requires TFA and hazardous HF	Requires piperidine and TFA
Solvents	Dichloromethane (DCM) is common	N-Methyl-2-pyrrolidone (NMP), Dimethylformamide (DMF)
Equipment	Requires specialized HF-resistant apparatus	Standard laboratory equipment, easily automated[1]
Synthesis Time per Cycle	10-20 minutes[4]	10-20 minutes[4]
Overall Cost-Effectiveness	Can be higher for difficult sequences due to better yields	Often more cost-effective for routine synthesis due to higher purity and less specialized equipment[]

While Boc-protected amino acids are often less expensive than their Fmoc counterparts, the overall cost of a synthesis can be influenced by other factors.[] The Fmoc strategy's compatibility with automation and the potential for higher purity crude products can lead to savings in time and purification costs.[1][] However, for challenging sequences where the Boc method provides a significantly higher yield, it may be the more cost-effective option despite the higher initial investment in specialized equipment.[4]

Experimental Workflows: A Visual Guide

To better understand the practical differences, let's visualize the cyclical nature of each synthesis strategy.

Boc Solid-Phase Peptide Synthesis Cycle

Caption: The cyclical process of Boc-SPPS.

Fmoc Solid-Phase Peptide Synthesis Cycle

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A Comparative Guide to the Synthesis of Peptides Containing N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine and its Alternatives

For researchers, medicinal chemists, and professionals in drug development, the incorporation of non-canonical amino acids into peptides is a powerful strategy to enhance therapeutic properties such as metabolic stability, receptor affinity, and conformational rigidity. Among these, hydroxylated amino acids like 6-hydroxynorleucine offer unique opportunities for creating novel peptide architectures and functionalities. The choice of synthetic strategy for incorporating these modified residues is critical and directly impacts the yield, purity, and overall success of the synthesis.

This guide provides an in-depth, objective comparison of the two predominant solid-phase peptide synthesis (SPPS) methodologies—the tert-Butyloxycarbonyl (Boc) and the 9-fluorenylmethyloxycarbonyl (Fmoc) strategies—for the synthesis of peptides containing 6-hydroxynorleucine. We will delve into the core principles of each approach, supported by experimental insights and comparative data, to empower you to make informed decisions for your specific research and development needs.

The Strategic Importance of Hydroxylated Non-Canonical Amino Acids

The presence of a hydroxyl group on an amino acid side chain, such as in 6-hydroxynorleucine, introduces a polar functional group that can participate in hydrogen bonding, altering the peptide's conformation and interaction with biological targets. Furthermore, this hydroxyl group can serve as a handle for post-synthetic modifications, such as glycosylation or PEGylation, to further modulate the peptide's pharmacokinetic profile. The selection of an appropriate synthetic route is therefore paramount to preserving the integrity of this functional group and achieving high-quality peptide products.

The Boc/Bzl Strategy: A Classic Approach for Robust Synthesis

The Boc/Bzl strategy, pioneered by Merrifield, relies on the use of the acid-labile Boc group for the temporary protection of the Nα-amino group and typically benzyl-based (Bzl) protecting groups for the side chains[]. The repetitive deprotection of the Boc group is achieved with a moderate acid, such as trifluoroacetic acid (TFA), while the final cleavage of the peptide from the resin and removal of the side-chain protecting groups require a strong acid, most commonly anhydrous hydrogen fluoride (HF)[2][3].

Synthesis of a 6-Hydroxynorleucine-Containing Peptide via Boc-SPPS

When incorporating N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine, the hydroxyl group on the side chain must also be protected to prevent side reactions, such as acylation, during the coupling steps[4]. A common protecting group for the hydroxyl function in Boc chemistry is the benzyl (Bzl) ether, which is stable to the repetitive TFA treatments but is cleaved by HF during the final deprotection step[5].

Experimental Workflow: Boc/Bzl Strategy

The following diagram illustrates the key steps in a typical Boc-SPPS cycle for the incorporation of a hydroxylated amino acid.

Caption: Boc-SPPS workflow for peptide synthesis.

Detailed Protocol for a Boc-SPPS Cycle:

• Resin Swelling: Swell the resin (e.g., Merrifield resin) in a suitable solvent like dichloromethane (DCM) for 30-60 minutes.

• Boc Deprotection: Treat the resin-bound peptide with a solution of 25-50% TFA in DCM for 20-30 minutes to remove the Nα-Boc group.

• Washing: Wash the resin thoroughly with DCM followed by a neutralization solvent (e.g., DCM or DMF) to remove excess TFA.

• Neutralization: Neutralize the protonated N-terminus with a solution of a tertiary amine, such as 10% N,N-diisopropylethylamine (DIEA) in DCM or DMF.

• Washing: Wash the resin with the coupling solvent (e.g., DMF) to remove excess base.

• Coupling: Add the pre-activated Boc-protected amino acid (e.g., Boc-6-(O-Bzl)-DL-norleucine activated with a coupling reagent like HBTU/HOBt in the presence of DIEA) to the resin and allow the reaction to proceed for 1-2 hours.

• Washing: Wash the resin with DMF and DCM to remove unreacted reagents and byproducts.

• Repeat: Repeat steps 2-7 for each subsequent amino acid in the sequence.

• Final Cleavage: After the final coupling and deprotection cycle, treat the peptide-resin with anhydrous HF in the presence of scavengers (e.g., anisole, p-cresol) to cleave the peptide from the resin and remove all side-chain protecting groups.

• Purification: Precipitate the crude peptide in cold diethyl ether, and purify it using reverse-phase high-performance liquid chromatography (RP-HPLC).

The Fmoc/tBu Strategy: The Modern, Milder Alternative

The Fmoc/tBu strategy has become the more prevalent method for SPPS due to its milder reaction conditions[5]. It employs the base-labile Fmoc group for Nα-protection and typically acid-labile tert-butyl (tBu) based groups for side-chain protection[]. The Fmoc group is removed with a weak base, commonly a solution of piperidine in DMF, while the final cleavage and side-chain deprotection are performed with a moderately strong acid, such as TFA[6].

Synthesis of a 6-Hydroxynorleucine-Containing Peptide via Fmoc-SPPS

For the incorporation of 6-hydroxynorleucine using the Fmoc strategy, the side-chain hydroxyl group is typically protected as a tert-butyl (tBu) ether. This protecting group is stable to the basic conditions of Fmoc deprotection but is readily cleaved by TFA during the final step[5].

Experimental Workflow: Fmoc/tBu Strategy

The following diagram outlines the key steps in a typical Fmoc-SPPS cycle.

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Safety & Regulatory Compliance

N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine proper disposal procedures

A Senior Application Scientist's Guide to the Proper Disposal of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine

Introduction: A Proactive Approach to Laboratory Waste Management

In the fast-paced environment of scientific research and drug development, the lifecycle of a chemical reagent extends far beyond its use in an experiment. A crucial, yet often overlooked, aspect of this lifecycle is its proper disposal. This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine. As your partner in laboratory safety and chemical handling, our goal is to empower you with the knowledge to manage chemical waste responsibly, ensuring the safety of your personnel and the protection of our environment. The fundamental principle of prudent laboratory practice is that no experiment should begin without a clear plan for the disposal of all resulting waste.[1]

Part 1: Hazard Assessment of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine

Based on data for these analogs, N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine is not anticipated to be classified as a hazardous substance according to the OSHA Hazard Communication Standard (29 CFR 1910.1200).[2] However, some sources indicate that related compounds may cause skin and eye irritation, as well as respiratory irritation.[3][4] Therefore, it is prudent to handle this compound with care, assuming it may present these mild hazards.

Key Inferred Properties:

• Physical State: Likely a solid (white crystals or powder).[2][5]

• Solubility: Expected to be soluble in water.[2][5]

• Reactivity: Generally stable under normal conditions.[5][6] It is incompatible with strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[5][6][7]

• Toxicity: No significant acute toxicological data has been identified for close analogs, but good hygiene practices should always be followed to minimize exposure.[5]

Table 1: Hazard Profile Based on Analog Data

Hazard Category	Inferred Risk Level	Recommended Precautions
Acute Toxicity (Oral, Dermal, Inhalation)	Low	Avoid ingestion, inhalation of dust, and skin contact.[5][7]
Skin Corrosion/Irritation	Possible Mild Irritant	Wear appropriate gloves and lab coat.[3][8]
Eye Damage/Irritation	Possible Mild Irritant	Wear safety glasses or goggles.[3][7]
Respiratory Sensitization	Low	Handle in a well-ventilated area or with local exhaust ventilation to minimize dust.[2]
Environmental Hazards	Data not available	Avoid release to the environment. Do not empty into drains unless confirmed to be permissible by local regulations.[5][7]

Part 2: Personal Protective Equipment (PPE) and Handling

Before handling N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine for any purpose, including disposal, it is essential to be equipped with the appropriate PPE.

• Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[7][9]

• Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[7][9]

• Body Protection: A laboratory coat should be worn to protect against skin contact.[7][9]

• Respiratory Protection: Under normal use conditions where dust generation is minimal, respiratory protection is not typically required.[6][9] If handling large quantities or if dust is generated, a NIOSH-approved respirator with a dust cartridge may be necessary.[2]

Part 3: Disposal Workflow and Procedures

The appropriate disposal route for N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine depends on several factors, including its form (pure substance, solution), the presence of contaminants, and, most importantly, your institutional and local regulations.

Decision-Making Workflow for Disposal

The following diagram illustrates the logical steps to determine the correct disposal path for N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine waste.

Caption: Decision workflow for the disposal of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine.

Step-by-Step Disposal Protocols

Scenario 1: Uncontaminated, Pure Solid Waste

If the compound is in its pure, solid form and has not been contaminated with any hazardous materials, it can likely be disposed of as non-hazardous solid waste.

• Confirmation: Double-check your institution's policies. Some institutions may require all chemically-related waste to be disposed of through their hazardous waste program, regardless of its hazard classification.[10]

• Packaging: Place the solid waste in a sealed, clearly labeled container.

• Disposal: In many cases, this can be placed in the regular laboratory trash.[10][11] However, to prevent custodial staff from handling chemical containers, it is best practice to place the sealed container directly into a larger dumpster.[10]

Scenario 2: Uncontaminated Aqueous Solutions

For dilute aqueous solutions of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine, disposal down the sanitary sewer may be permissible.

• Verification: This is highly dependent on local regulations and the policies of your institution's Environmental Health and Safety (EHS) department.[11][12] Always obtain approval before proceeding.[10]

• Neutralization: Although not expected to be strongly acidic or basic, it is good practice to check the pH of the solution. If the pH is outside the neutral range (typically 5-9), it should be neutralized before disposal.[12]

• Dilution: Flush the solution down the drain with a copious amount of water (at least 20 parts water to 1 part solution) to ensure adequate dilution.[12]

Scenario 3: Contaminated Waste or Organic Solvent Solutions

If N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine is mixed with hazardous substances (e.g., heavy metals, flammable solvents, or other toxic chemicals), the entire mixture must be treated as hazardous waste.

• Segregation: Do not mix this waste with other waste streams. Aqueous waste should be collected separately from organic solvent waste.[1]

• Containerization: Use a chemically compatible, leak-proof container. The container must be kept closed except when adding waste.

• Labeling: Clearly label the container with the words "Hazardous Waste" and list all the chemical constituents and their approximate concentrations.

• Storage: Store the waste in a designated satellite accumulation area until it is collected by your institution's hazardous waste management team.[13]

Disposal of Empty Containers

Empty containers that held N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine must also be handled correctly.

• Rinsing: For a container to be considered "empty," it should be triple-rinsed with a suitable solvent (e.g., water).[1] The rinsate must be collected and disposed of as chemical waste, following the procedures for the corresponding solution type.[1][14]

• Defacing Labels: The original label on the container must be removed or completely defaced to indicate that it no longer contains the chemical.[10][14]

• Disposal: Once rinsed and defaced, the empty container can typically be disposed of in the regular trash or recycling bin, depending on institutional policy.[10][14]

Part 4: Emergency Procedures

In the event of a spill or exposure, follow these procedures:

• Spill: For a small spill of the solid material, sweep it up and place it into a suitable container for disposal.[7][9] Avoid generating dust.[9] Ensure adequate ventilation.[7][9]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[2][7]

• Skin Contact: Wash the affected area with soap and plenty of water. Remove any contaminated clothing.[2]

• Ingestion: Do not induce vomiting. If the person is conscious, give them small quantities of water to drink and seek medical attention.[15]

• Inhalation: Remove the individual to fresh air. If breathing is difficult, seek medical attention.[7]

Conclusion: A Culture of Safety and Responsibility

The proper disposal of N-[tert-Butyloxycarbonyl]-6-hydroxy-DL-norleucine is a straightforward process when guided by a clear understanding of its properties and applicable regulations. By integrating these procedures into your laboratory's standard operating protocols, you contribute to a robust culture of safety, compliance, and environmental stewardship. Always remember that your institution's EHS department is your most valuable resource for guidance on specific waste disposal inquiries.

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• PubChem. (n.d.). Norleucine, (+-)-. Retrieved from [Link]

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• Northwestern University. (2023). Hazardous Waste Disposal Guide. Retrieved from [Link]

• Scholar Chemistry. (2009). DL-Norleucine - Material Safety Data Sheet. Retrieved from [Link]

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• s d fine-chem limited. (n.d.). DL-NORLEUCINE - GHS Safety Data Sheet. Retrieved from [Link]

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